Tetramethylammonium nitrate

• CAS: 1941-24-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Tetramethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties, experimental protocols, and key applications of Tetramethylammonium (B1211777) nitrate (B79036) (TMAN). All quantitative data is summarized for clarity, and detailed methodologies for cited experiments are provided.

Chemical and Physical Properties

Tetramethylammonium nitrate is a quaternary ammonium (B1175870) salt with a unique set of properties that make it valuable in various scientific and industrial fields.[1] It is a white to light yellow crystalline solid that is highly soluble in water and other polar solvents.[1][2][3][4]

General and Physical Data

The fundamental physical and chemical identifiers for Tetramethylammonium nitrate are summarized in the table below.

Property	Value	References
Molecular Formula	C4H12N2O3	[1][5][6]
Linear Formula	(CH3)4N(NO3)
Molecular Weight	136.15 g/mol	[1][6]
CAS Number	1941-24-8	[1][2]
EC Number	217-723-4
Appearance	White to light yellow crystalline powder/solid	[1][2][3]
Melting Point	≥300 °C (lit.)	[2][5][7]
Solubility	Soluble in water (H2O: 0.1 g/mL, clear, colorless)	[2][3][5][8]
Stability	Stable under normal conditions.	[2][3][5]
InChI Key	QGPVYHSXZFOSRL-UHFFFAOYSA-N	[9]
Canonical SMILES	C--INVALID-LINK--(C)C.[O-][N+]=O	[3][9]

Structural Information

Tetramethylammonium nitrate consists of a central nitrogen atom bonded to four methyl groups, resulting in a positively charged tetramethylammonium cation, [(CH₃)₄N]⁺. This cation is ionically bonded to the nitrate anion, [NO₃]⁻.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of Tetramethylammonium nitrate are crucial for its application in research.

Synthesis Protocol

A common laboratory-scale synthesis of Tetramethylammonium nitrate involves a salt metathesis reaction.[10]

Methodology:

• Prepare equimolar aqueous solutions of silver nitrate (AgNO₃) and tetramethylammonium iodide ((CH₃)₄NI).

• Mix the two solutions. A precipitate of silver iodide (AgI) will form.

• Remove the silver iodide precipitate by filtration.

• The resulting clear solution contains dissolved Tetramethylammonium nitrate.

• Evaporate the solution to reduce the volume, which will cause white crystals of Tetramethylammonium nitrate to separate out.

• Collect the crystals for further purification.

Synthesis and Purification Workflow for TMAN.

Purification Protocol

The purity of Tetramethylammonium nitrate is critical for many of its applications. Recrystallization is a standard purification method.[5][11]

Methodology:

• Dissolve the crude Tetramethylammonium nitrate crystals in hot ethanol (B145695) (EtOH).

• Allow the solution to cool slowly, promoting the formation of well-defined crystals.

• Collect the recrystallized product by filtration.

• Dry the purified crystals in an oven at 110°C to remove any residual solvent.[5][11]

Thermal Decomposition Analysis

The thermal stability and decomposition mechanism of Tetramethylammonium nitrate have been investigated using thermogravimetry (TG) and mass spectrometry (MS).[10]

Methodology:

• Thermogravimetric Analysis (Isothermal): The analysis is carried out using a thermogravimetric analyzer. A sample is placed in a platinum bucket and heated to a constant temperature. The mass loss over time is recorded to determine the kinetics of decomposition.[10]

• Mass Spectrometric Analysis: A mass spectrometer connected to a constant volume system via a molecular leak is used.[10]

  • For qualitative analysis, approximately 25 mg of the substance is heated to 350°C for 15 minutes. The evolved gases are then analyzed to identify the decomposition products.[10]

  • For isothermal kinetic runs, the evolution of a specific mass number corresponding to a major fragmentation peak of a product (e.g., m/z 58 for trimethylamine) is monitored over time at various temperatures.[10]

Thermal Decomposition Mechanism

Studies have shown that the thermal decomposition of Tetramethylammonium nitrate proceeds via a dissociation process, which is the rate-determining step.[10] The initial step involves the transfer of a methyl group, leading to the formation of trimethylamine (B31210) and methyl nitrate.[10]

The decomposition behaves differently depending on the pressure. In air, the decomposition is exothermic.[10] Under reduced pressure, the compound undergoes dissociation and sublimation, resulting in an overall endothermic effect.[10]

Thermal Decomposition Pathway of TMAN.

Applications in Research and Development

Tetramethylammonium nitrate is a versatile compound with a broad range of applications across various scientific disciplines.[1]

• Phase Transfer Catalyst: It is widely used as a phase transfer catalyst, facilitating reactions between reactants in immiscible phases, which is particularly useful in organic and inorganic synthesis.[1][3][4]

• Electrolyte Solutions: The compound is employed in the formulation of electrolytes for batteries, supercapacitors, and fuel cells, where its ionic properties enhance conductivity and efficiency.[1]

• Organic Synthesis: It serves as a reagent in numerous organic reactions, aiding in the production of complex molecules for pharmaceuticals and agrochemicals.[1][3]

• Explosives Research: TMAN is used as a precursor in the synthesis of energetic materials.[1][4]

• Analytical Chemistry: In ion-pair chromatography, it acts as a counter-ion to separate anions.[12] It is also used as an electrolyte in electrochemical analysis techniques like voltammetry.[12]

• Material Science: It is a component in chemical mechanical planarization (CMP) slurries and photoresist stripper solutions for the semiconductor industry.[4][13]

• Ionic Liquids: The compound is utilized in the formulation of ionic liquids, which are considered green solvents due to their low volatility.[1][3]

• Other Applications: It has been used in studies related to soil remediation, as a non-halide clay stabilizer in oilfield applications, and as an inhibitor of glycolate (B3277807) oxidase.[1][4][5][11][13]

Key Application Areas of Tetramethylammonium Nitrate.

Safety and Handling

Tetramethylammonium nitrate is classified as a hazardous substance and requires careful handling.

Hazard Identification

• Hazard Class: 5.1 (Oxidizing solid)[2][5]

• Signal Word: Danger[2][14]

• Hazard Statements:

  • H272: May intensify fire; oxidizer.[5][14]

  • H315: Causes skin irritation.[5][14]

  • H319: Causes serious eye irritation.[5][14]

  • H335: May cause respiratory irritation.[9]

• Incompatibilities: It reacts with rust, bases, copper, strong oxidizing agents, strong reducing agents, and combustible materials.[2][3][5][14]

Handling and Storage

• Storage: Store in a dry, cool, and well-ventilated place in tightly sealed containers.[8][14] Keep away from heat, sparks, open flames, and other ignition sources. Do not store near combustible materials.[14] Recommended storage temperature is 2-8°C.[5][8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[9][14] Use a NIOSH/MSHA approved respirator if exposure limits are exceeded or if irritation occurs.[15]

• First Aid:

  • Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[14]

  • Skin: Wash off immediately with plenty of water for at least 15 minutes. If irritation persists, call a physician.[14]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetramethylammonium Nitrate CAS 1941-24-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. Page loading... [wap.guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. Tetramethylammonium nitrate | 1941-24-8 [chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. chembk.com [chembk.com]
• 8. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]
• 9. 硝酸テトラメチルアンモニウム 95% | Sigma-Aldrich [sigmaaldrich.com]
• 10. ias.ac.in [ias.ac.in]
• 11. lookchem.com [lookchem.com]
• 12. What are the applications of Tetramethylammonium Nitrate in the field of analytical chemistry? - Blog [chemkente.com]
• 13. sacheminc.com [sacheminc.com]
• 14. fishersci.com [fishersci.com]
• 15. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Synthesis and Purification of Tetramethylammonium Nitrate for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of tetramethylammonium (B1211777) nitrate (B79036) [(CH₃)₄N]NO₃, a quaternary ammonium (B1175870) salt with applications in various research and development fields. This document details two primary synthesis methodologies, a thorough purification protocol, and characterization data for the resulting product. Safety precautions and experimental workflows are also presented to ensure safe and efficient laboratory execution.

Introduction

Tetramethylammonium nitrate is a versatile chemical compound utilized in diverse applications, including as a supporting electrolyte in electrochemistry, a phase-transfer catalyst in organic synthesis, and a component in the preparation of energetic materials. Its utility stems from the combination of the bulky, non-coordinating tetramethylammonium cation and the nitrate anion. This guide presents two reliable methods for its laboratory-scale synthesis: the neutralization of tetramethylammonium hydroxide (B78521) with nitric acid and a salt metathesis reaction between tetramethylammonium iodide and silver nitrate. Furthermore, a detailed purification protocol via recrystallization is provided to ensure the high purity required for demanding research applications.

Synthesis Methodologies

Two principal methods for the synthesis of tetramethylammonium nitrate are outlined below. The choice of method may depend on the availability of starting materials and the desired scale of the reaction.

Method 1: Neutralization of Tetramethylammonium Hydroxide with Nitric Acid

This method involves the straightforward acid-base neutralization of tetramethylammonium hydroxide with nitric acid. The reaction is typically performed in an aqueous solution, and the product is isolated by evaporation of the solvent.

Reaction: (CH₃)₄NOH + HNO₃ → [(CH₃)₄N]NO₃ + H₂O

Method 2: Salt Metathesis with Silver Nitrate

This method relies on the precipitation of an insoluble silver halide to drive the reaction to completion. Tetramethylammonium iodide is reacted with silver nitrate in an aqueous solution, leading to the formation of insoluble silver iodide and the desired tetramethylammonium nitrate, which remains in solution.

Reaction: (CH₃)₄NI + AgNO₃ → [(CH₃)₄N]NO₃ + AgI(s)

Experimental Protocols

The following are detailed protocols for the synthesis and purification of tetramethylammonium nitrate.

Synthesis Protocol 1: Neutralization

• Preparation of Reactants:

  • Prepare a 1 M aqueous solution of tetramethylammonium hydroxide ((CH₃)₄NOH).

  • Prepare a 1 M aqueous solution of nitric acid (HNO₃).

• Reaction:

  • In a beaker equipped with a magnetic stirrer, slowly add the 1 M nitric acid solution to the 1 M tetramethylammonium hydroxide solution in a 1:1 molar ratio.

  • Monitor the pH of the solution. The addition of nitric acid should be continued until the solution is neutral (pH ~7).

  • The reaction is exothermic; maintain the temperature of the reaction mixture by using an ice bath if necessary.

• Isolation of Product:

  • Once the neutralization is complete, transfer the solution to a round-bottom flask.

  • Remove the water via rotary evaporation under reduced pressure to obtain the crude tetramethylammonium nitrate as a white solid.

Synthesis Protocol 2: Salt Metathesis

• Preparation of Reactants:

  • Dissolve one molar equivalent of tetramethylammonium iodide ((CH₃)₄NI) in deionized water to create a concentrated solution.

  • In a separate beaker, dissolve one molar equivalent of silver nitrate (AgNO₃) in deionized water.

• Reaction:

  • Slowly add the silver nitrate solution to the stirred tetramethylammonium iodide solution.

  • A yellow precipitate of silver iodide (AgI) will form immediately.

  • Continue stirring the mixture at room temperature for 30-60 minutes to ensure the reaction goes to completion.

• Isolation of Product:

  • Separate the silver iodide precipitate from the solution by vacuum filtration using a Buchner funnel.

  • Wash the precipitate with a small amount of deionized water to recover any entrained product.

  • Combine the filtrate and the washings. This solution contains the tetramethylammonium nitrate.

  • Remove the water from the filtrate by rotary evaporation under reduced pressure to yield the crude product.

Purification Protocol: Recrystallization from Ethanol (B145695)

• Dissolution:

  • Transfer the crude tetramethylammonium nitrate to an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to the flask and heat the mixture gently on a hot plate with stirring until all the solid has dissolved.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. Crystals of pure tetramethylammonium nitrate will begin to form.

  • To maximize the yield, place the flask in an ice bath for approximately 30 minutes to induce further crystallization.

• Isolation and Drying:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

  • Dry the crystals in a vacuum oven at a temperature below the decomposition point to remove any residual solvent.

Data Presentation

The following tables summarize the key quantitative data for the reactants and the final product.

Table 1: Properties of Reactants

Compound	Molar Mass ( g/mol )	Appearance	Hazards
Tetramethylammonium Hydroxide	91.15	Colorless liquid	Corrosive, Toxic
Nitric Acid	63.01	Colorless liquid	Oxidizer, Corrosive
Tetramethylammonium Iodide	201.05	White solid	Irritant
Silver Nitrate	169.87	White solid	Oxidizer, Corrosive

Table 2: Properties and Characterization Data of Tetramethylammonium Nitrate

Property	Value
Chemical Formula	C₄H₁₂N₂O₃
Molar Mass	136.15 g/mol
Appearance	White crystalline powder[1]
Melting Point	>300 °C[2]
Solubility	Soluble in water
Purity (Typical)	≥98% (by titration)
¹H NMR (D₂O)	Singlet at ~3.2 ppm
FTIR (Nujol Mull, cm⁻¹)	~3000 (C-H stretch), ~1480 (CH₃ bend), ~1380 (NO₃⁻ stretch), ~950 (C-N stretch)
Expected Yield	80-95% (depending on the method and purification)

Mandatory Visualizations

Synthesis Pathways

Caption: Chemical synthesis pathways for Tetramethylammonium Nitrate.

Experimental Workflow

Caption: Overall laboratory workflow for synthesis and purification.

Characterization

The identity and purity of the synthesized tetramethylammonium nitrate can be confirmed by several analytical techniques.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum in D₂O is expected to show a sharp singlet at approximately 3.2 ppm, corresponding to the twelve equivalent protons of the four methyl groups of the tetramethylammonium cation.

• FTIR Spectroscopy: The FTIR spectrum will exhibit characteristic absorption bands. Key peaks include C-H stretching vibrations around 3000 cm⁻¹, CH₃ bending vibrations near 1480 cm⁻¹, a strong absorption band for the nitrate anion (N-O stretch) around 1380 cm⁻¹, and C-N stretching vibrations around 950 cm⁻¹.

• Melting Point: Pure tetramethylammonium nitrate has a high melting point, decomposing above 300 °C. A sharp melting point is indicative of high purity.

• Purity Assay: The purity of the final product can be determined by titration. For instance, titration with a standardized acid can be used to quantify the amount of the tetramethylammonium cation.

Safety Precautions

It is imperative to adhere to standard laboratory safety procedures when performing these syntheses.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling of Nitric Acid: Nitric acid is a strong oxidizer and is highly corrosive. It should be handled in a well-ventilated fume hood. Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.

• Handling of Silver Nitrate: Silver nitrate is a corrosive solid and a strong oxidizing agent. It can cause burns and stain the skin. Handle with care and avoid generating dust.

• Waste Disposal: Dispose of all chemical waste, including the silver iodide precipitate, according to institutional and local regulations.

Conclusion

This technical guide provides detailed and reliable protocols for the synthesis and purification of tetramethylammonium nitrate in a laboratory setting. Both the neutralization and salt metathesis methods are effective for producing this compound. The provided purification and characterization procedures will enable researchers to obtain a high-purity product suitable for a wide range of scientific applications. Adherence to the outlined safety precautions is essential for the safe execution of these chemical transformations.

References

• 1. spectrabase.com [spectrabase.com]
• 2. spectrabase.com [spectrabase.com]

Solubility of Tetramethylammonium nitrate in organic solvents.

An In-depth Technical Guide to the Solubility of Tetramethylammonium (B1211777) Nitrate (B79036) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetramethylammonium nitrate in various organic solvents. The information is curated for professionals in research and development who require an understanding of the solubility characteristics of this quaternary ammonium (B1175870) salt for applications in chemical synthesis, formulation development, and electrochemical research.

Introduction

Tetramethylammonium nitrate, with the chemical formula (CH₃)₄NNO₃, is a quaternary ammonium salt that serves as a versatile tool in various chemical applications.[1] Its utility as a phase transfer catalyst, an electrolyte in non-aqueous batteries, and a reagent in organic synthesis is significantly influenced by its solubility in different solvent systems.[1][2] This guide summarizes the available solubility data, provides a detailed experimental protocol for its determination, and presents a logical workflow for solubility assessment.

Solubility Profile of Tetramethylammonium Nitrate

Quantitative solubility data for tetramethylammonium nitrate in organic solvents is not extensively reported in publicly available literature. However, its classification as a quaternary ammonium salt provides a strong indication of its general solubility behavior. Such salts are typically soluble in polar solvents and less soluble in non-polar media.

Table 1: Quantitative and Qualitative Solubility of Tetramethylammonium Nitrate

Solvent Category	Solvent	Chemical Formula	Solubility	Temperature (°C)
Polar Protic	Water	H₂O	10 g/100 mL[2][3]	Not Specified
Methanol	CH₃OH	High (Qualitative)[4]	Not Specified
Ethanol	C₂H₅OH	High (Qualitative)[4]	Not Specified
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	High (Qualitative)[4]	Not Specified
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	High (Qualitative)[4]	Not Specified
Acetonitrile	CH₃CN	Moderate to Low (Qualitative)[4]	Not Specified
Acetone	(CH₃)₂CO	Moderate to Low (Qualitative)[4]	Not Specified
Non-Polar	Toluene	C₇H₈	Insoluble or Sparingly Soluble (Qualitative)[4]	Not Specified
Hexane	C₆H₁₄	Insoluble or Sparingly Soluble (Qualitative)[4]	Not Specified
Diethyl Ether	(C₂H₅)₂O	Insoluble or Sparingly Soluble (Qualitative)[4]	Not Specified

To provide a comparative context, the solubility of the parent inorganic salt, ammonium nitrate, is presented in Table 2. It is important to note that the presence of the tetramethylammonium cation can significantly alter solubility characteristics compared to the ammonium ion.

Table 2: Solubility of Ammonium Nitrate in Various Solvents for Comparison

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)
Water	H₂O	213	25
Methanol	CH₃OH	17.1	20
Ethanol	C₂H₅OH	3.8	20

Note: This data is for ammonium nitrate and is provided for comparative purposes only.[5]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of tetramethylammonium nitrate solubility in an organic solvent. This method is based on the principle of achieving equilibrium between the solid solute and its saturated solution.

Materials and Equipment:

• Tetramethylammonium nitrate (high purity)

• Organic solvent of interest (anhydrous grade)

• Temperature-controlled shaker or magnetic stirrer with a hot/cold plate

• Calibrated thermometer or thermocouple

• Analytical balance (readable to at least 0.1 mg)

• Glass vials with airtight seals

• Syringes and syringe filters (chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Drying oven or vacuum oven

Procedure:

• Sample Preparation: Add an excess amount of tetramethylammonium nitrate to a glass vial containing a known volume or mass of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker or on a stirrer. Agitate the mixture at a constant, controlled temperature for a sufficient period to reach equilibrium. A typical duration is 24-48 hours, but the optimal time should be determined by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.[4]

• Sample Withdrawal: Once equilibrium is reached, cease agitation and allow the solid to settle. Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-warmed or pre-cooled syringe to maintain the experimental temperature.

• Filtration: Immediately pass the withdrawn sample through a syringe filter (e.g., 0.2 µm pore size) into a pre-weighed, dry container. This step is critical to remove any suspended microcrystals.

• Gravimetric Analysis:

  • Accurately weigh the container with the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of inert gas, in a fume hood, or in a vacuum oven at a temperature that will not cause decomposition of the tetramethylammonium nitrate.

  • Once the solvent is fully evaporated, re-weigh the container with the dry tetramethylammonium nitrate residue.

• Calculation: The solubility can be calculated as follows:

  • Mass of solvent = (Mass of container + solution) - (Mass of container + residue)

  • Mass of residue = (Mass of container + residue) - Mass of container

  • Solubility ( g/100 g solvent) = (Mass of residue / Mass of solvent) x 100

Alternative Quantification: For higher precision or when dealing with volatile solutes, the concentration of the solute in the filtered aliquot can be determined using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with an appropriate detector (e.g., Evaporative Light Scattering Detector - ELSD) or Ion Chromatography (IC).[4]

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility is depicted in the following diagram.

Caption: Experimental workflow for the gravimetric determination of solubility.

Conclusion

While specific quantitative data on the solubility of tetramethylammonium nitrate in a wide range of organic solvents remains limited in published literature, its behavior as a quaternary ammonium salt suggests high solubility in polar solvents. For precise applications, experimental determination of solubility is recommended. The provided gravimetric protocol offers a robust and reliable method for obtaining this critical data. Further research to quantify the solubility of tetramethylammonium nitrate in common organic solvents would be highly beneficial to the scientific community, particularly in the fields of synthetic chemistry and materials science.

References

• 1. chemimpex.com [chemimpex.com]
• 2. lookchem.com [lookchem.com]
• 3. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Ammonium nitrate | H3N.HNO3 | CID 22985 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Crystal Structure and Molecular Geometry of Tetramethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available information on the crystal structure and molecular geometry of tetramethylammonium (B1211777) nitrate (B79036), (CH₃)₄NNO₃. Despite extensive searches of scientific literature and crystallographic databases, a complete, experimentally determined crystal structure for pure tetramethylammonium nitrate could not be located. This document summarizes the available data, including crystallographic information for a related complex salt, computational studies of the tetramethylammonium nitrate ion pair, and general experimental methodologies for crystal structure determination. This guide is intended to be a resource for researchers, scientists, and drug development professionals, providing the most current and comprehensive information available in the public domain.

Introduction

Tetramethylammonium nitrate is a quaternary ammonium (B1175870) salt with the chemical formula C₄H₁₂N₂O₃. It is a white crystalline solid soluble in water. The compound consists of a tetramethylammonium cation, [(CH₃)₄N]⁺, and a nitrate anion, [NO₃]⁻. Quaternary ammonium salts have a wide range of applications, including as phase transfer catalysts, electrolytes, and in the synthesis of energetic materials and ionic liquids. A thorough understanding of the solid-state structure of tetramethylammonium nitrate is crucial for elucidating its physical and chemical properties, which in turn informs its various applications.

This guide addresses the current state of knowledge regarding the crystal structure and molecular geometry of tetramethylammonium nitrate. While a definitive crystal structure for the pure compound is not available in the reviewed literature, valuable insights can be gleaned from related studies.

Physicochemical Properties

A summary of the basic physicochemical properties of tetramethylammonium nitrate is provided in Table 1.

Table 1: Physicochemical Properties of Tetramethylammonium Nitrate

Property	Value
Chemical Formula	C₄H₁₂N₂O₃
Molecular Weight	136.15 g/mol
CAS Number	1941-24-8
Appearance	White crystalline solid
Solubility	Soluble in water

Crystal Structure Analysis

Data for Tetramethylammonium Nitrate-Chlorobismuthate

While the crystal structure of pure tetramethylammonium nitrate is not available, a detailed crystallographic study has been conducted on a complex salt, tetramethylammonium nitrate-chlorobismuthate, [N(CH₃)₄]₂Bi₂Cl₉NO₃ [1][2]. This compound incorporates both tetramethylammonium and nitrate ions within its crystal lattice. The crystallographic data for this complex salt are presented in Table 2. It is important to note that the presence of the large chlorobismuthate anion significantly influences the crystal packing and, therefore, these parameters do not represent those of pure tetramethylammonium nitrate.

Table 2: Crystallographic Data for Tetramethylammonium Nitrate-Chlorobismuthate [N(CH₃)₄]₂Bi₂Cl₉NO₃ [1][2]

Parameter	Value
Crystal System	Hexagonal
Space Group	P6₃/mmc
a, b (Å)	9.2642(9)
c (Å)	21.917(3)
α, β (°)	90
γ (°)	120
Volume (ų)	1629.0(4)
Z	2

Computational Studies of the Tetramethylammonium Nitrate Ion Pair

Computational studies using Density Functional Theory (DFT) have provided theoretical insights into the molecular geometry of the tetramethylammonium nitrate ion pair. These calculations offer a model for the interactions between the cation and anion in the absence of a full crystal structure. Key findings from these theoretical studies are summarized in Table 3.

Table 3: Selected Calculated and Experimental Geometric Parameters for the Tetramethylammonium Nitrate Ion Pair

Parameter	Calculated (DFT)	Experimental (from a related crystal structure)
O-N-N-C Dihedral Angle (°)	61.8	61.2
Average O···H distance (Å)	2.34	2.86

The dihedral angle describes the relative orientation of the nitrate anion with respect to the tetramethylammonium cation. The computational and experimental values are in close agreement, suggesting that the theoretical model provides a reasonable approximation of the ion pair geometry.

Molecular Geometry

The tetramethylammonium cation, [(CH₃)₄N]⁺, possesses a tetrahedral geometry with the nitrogen atom at the center and the four methyl groups at the vertices. The nitrate anion, [NO₃]⁻, has a trigonal planar geometry. The interaction and relative orientation of these two ions in the solid state determine the overall crystal structure.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]

In-Depth Technical Guide to the Thermal Decomposition Mechanism of Tetramethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal decomposition mechanism of tetramethylammonium (B1211777) nitrate (B79036) (TMAN). It details the decomposition pathway, primary products, and the kinetic parameters governing the reaction. This document summarizes key quantitative data from various analytical techniques and presents detailed experimental protocols for thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and evolved gas analysis (EGA) using mass spectrometry (MS) and Fourier-transform infrared spectroscopy (FTIR). The information herein is intended to be a vital resource for professionals handling TMAN in research, development, and manufacturing, particularly in contexts where thermal stability is a critical parameter.

Core Decomposition Mechanism

The thermal decomposition of tetramethylammonium nitrate is primarily a unimolecular dissociation process. When subjected to heat, TMAN breaks down to yield trimethylamine (B31210) ((CH₃)₃N) and methyl nitrate (CH₃NO₃) as the principal gaseous products.[1] This dissociation is the rate-determining step in the overall decomposition process.[1] The reaction is understood to proceed via the transfer of a methyl group from the quaternary ammonium (B1175870) cation to the nitrate anion.

Under atmospheric pressure, the decomposition of TMAN is characterized by an exothermic release of energy.[2] However, under reduced pressure, the decomposition process is observed to be endothermic, which is attributed to the prevalence of the endothermic dissociation/sublimation of the compound.[1]

Quantitative Thermal Analysis Data

The thermal stability and decomposition characteristics of tetramethylammonium nitrate have been investigated using various thermoanalytical techniques. The key quantitative data are summarized in the table below for easy comparison.

Parameter	Value	Analytical Method	Atmosphere	Reference
Decomposition Temperature Range	250 - 380 °C	Thermogravimetric Analysis (TGA)	Argon	[2]
Major Weight Loss	69% (from 99% to 30%)	Thermogravimetric Analysis (TGA)	Argon	[2]
Exothermic Peak Temperatures	290 °C and 328 °C	Differential Thermal Analysis (DTA)	Argon	[2]
Activation Energy (Ea)	84 - 88 kcal/mol (approx. 351 - 368 kJ/mol)	Isothermal Thermogravimetry & Mass Spectrometry	Not Specified	[1]

Experimental Protocols

Detailed experimental protocols are essential for obtaining reproducible and accurate data on the thermal decomposition of tetramethylammonium nitrate.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of tetramethylammonium nitrate by measuring its mass change as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of finely ground tetramethylammonium nitrate into a clean platinum or alumina (B75360) crucible.

• Instrument Setup: Place the crucible in the TGA furnace. Purge the furnace with an inert gas, such as high-purity nitrogen or argon, at a constant flow rate of 20-50 mL/min to prevent oxidative side reactions.

• Thermal Program (Non-isothermal):

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to 500 °C at a constant heating rate (e.g., 5, 10, 15, or 20 °C/min).

• Thermal Program (Isothermal):

  • Rapidly heat the sample to a predetermined isothermal temperature (e.g., within the decomposition range of 250-380 °C).

  • Hold the sample at this temperature for a sufficient duration to observe the complete decomposition.

• Data Acquisition: Continuously monitor and record the sample mass as a function of temperature and/or time.

• Data Analysis:

  • Analyze the resulting TGA curve (mass vs. temperature) to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the peak decomposition temperature from the derivative thermogravimetric (DTG) curve.

  • For non-isothermal data, kinetic parameters such as activation energy can be calculated using model-free methods like the Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose methods.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal decomposition of tetramethylammonium nitrate and to determine its exothermic or endothermic nature.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of finely ground tetramethylammonium nitrate into a hermetically sealed aluminum or copper DSC pan. Use an empty, sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell. Purge the cell with an inert gas (e.g., nitrogen or argon) at a constant flow rate.

• Thermal Program: Heat the sample and reference pans from ambient temperature to a final temperature above the decomposition range (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Measure and record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: Analyze the resulting DSC thermogram to identify exothermic or endothermic peaks associated with the decomposition. Determine the onset temperature and the peak temperature of the thermal events.

Evolved Gas Analysis (EGA) by TGA-FTIR/MS

Objective: To identify the gaseous products evolved during the thermal decomposition of tetramethylammonium nitrate.

Apparatus: A TGA instrument coupled to a Fourier-transform infrared spectrometer (FTIR) or a mass spectrometer (MS) via a heated transfer line.

Procedure:

• TGA Experiment: Perform a TGA experiment as described in the TGA protocol.

• Gas Transfer: Continuously transfer the gaseous effluent from the TGA furnace to the FTIR gas cell or the MS inlet through a heated transfer line (maintained at a temperature sufficient to prevent condensation of the products, e.g., 200-250 °C).

• FTIR/MS Data Acquisition:

  • FTIR: Continuously collect infrared spectra of the evolved gases at regular intervals throughout the TGA experiment.

  • MS: Continuously acquire mass spectra of the evolved gases, monitoring specific mass-to-charge ratios (m/z) corresponding to the expected products and their fragments (e.g., m/z 58 for trimethylamine).

• Data Analysis:

  • FTIR: Analyze the collected IR spectra to identify the functional groups and, consequently, the chemical structures of the evolved gases by comparing them with spectral libraries.

  • MS: Analyze the mass spectra to identify the molecular ions and fragmentation patterns of the evolved gases, confirming their identities.

Visualizations

Decomposition Pathway

Caption: Primary thermal decomposition pathway of Tetramethylammonium Nitrate.

Experimental Workflow

Caption: Workflow for the thermal analysis of Tetramethylammonium Nitrate.

Conclusion

The thermal decomposition of tetramethylammonium nitrate is a well-defined process primarily involving dissociation into trimethylamine and methyl nitrate. Understanding this mechanism, along with the quantitative data on its thermal stability and the detailed protocols for its analysis, is crucial for the safe and effective use of this compound in various scientific and industrial applications. The information and methodologies presented in this guide provide a solid foundation for researchers and professionals working with tetramethylammonium nitrate.

References

• 1. EXPERIMENT PARAMETERS OF DIFFERENTIAL SCANNING CALORIMETRY (DSC) | PPTX [slideshare.net]
• 2. ias.ac.in [ias.ac.in]

Tetramethylammonium Nitrate: A Versatile Precursor in Advanced Materials Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium (B1211777) nitrate (B79036) (TMAN), a quaternary ammonium (B1175870) salt with the chemical formula (CH₃)₄NNO₃, is emerging as a versatile and highly effective precursor in the field of materials science. Its unique combination of properties, including its role as both a fuel and an oxidant in combustion reactions, a structure-directing agent, and a source of nitrogen, makes it a valuable component in the synthesis of a wide array of advanced materials. This technical guide provides a comprehensive overview of the applications of tetramethylammonium nitrate as a precursor, with a focus on its role in the synthesis of metal oxides, spinels, and other functional materials. Detailed experimental protocols, quantitative data, and visualizations are presented to facilitate its use in research and development.

Physicochemical Properties of Tetramethylammonium Nitrate

Tetramethylammonium nitrate is a white to light yellow crystalline solid that is soluble in water.[1] A summary of its key physicochemical properties is provided in the table below.

Property	Value	Reference(s)
CAS Number	1941-24-8	[1]
Molecular Formula	C₄H₁₂N₂O₃	[1]
Molecular Weight	136.15 g/mol	[1]
Appearance	White to light yellow crystal	[1]
Melting Point	≥300 °C (decomposes)	[2]
Solubility	Soluble in water	[2]

Thermal Decomposition of Tetramethylammonium Nitrate

Understanding the thermal behavior of TMAN is crucial for its application in materials synthesis, particularly in combustion and high-temperature processes. The thermal decomposition of tetramethylammonium nitrate is an exothermic process that primarily proceeds via dissociation into trimethylamine (B31210) ((CH₃)₃N) and methyl nitrate (CH₃NO₃).[3]

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are instrumental in characterizing this decomposition. TGA data reveals a significant weight loss occurring in a specific temperature range, indicative of the decomposition process.

Quantitative Thermal Analysis Data

Analysis Technique	Temperature Range (°C)	Mass Loss (%)	Observations	Reference(s)
TGA	250 - 380	69	Major decomposition event.	[4]
DTA	270 - 375	-	Exothermic behavior with peaks at 290 °C and 328 °C.	[4]

The activation energy for the thermal decomposition of TMAN has been determined to be approximately 84-88 kcal/mol.[3] This value is comparable to the dissociation energy of the H₃C-N bond, supporting the proposed decomposition mechanism involving the transfer of a methyl group.[3]

Decomposition Pathway

The thermal decomposition of tetramethylammonium nitrate can be visualized as a primary dissociation step followed by subsequent reactions of the decomposition products.

Thermal Decomposition Pathway of TMAN.

Applications of Tetramethylammonium Nitrate as a Precursor

Synthesis of Spinel Oxides

Tetramethylammonium nitrate is an effective precursor in the synthesis of spinel oxides, such as cobalt aluminate (CoAl₂O₄) and nickel ferrite (B1171679) (NiFe₂O₄), through combustion methods like sol-gel and solution combustion synthesis. In these processes, TMAN acts as an oxidizing agent, reacting exothermically with a fuel (e.g., citric acid, glycine, urea) to generate the heat necessary for the formation of the crystalline spinel structure at relatively low temperatures.[5][6] The fuel-to-oxidizer ratio is a critical parameter that influences the combustion process and the properties of the final product.[5][7]

Experimental Protocol: Sol-Gel Combustion Synthesis of Cobalt Aluminate (CoAl₂O₄)

This protocol describes a general procedure for the synthesis of CoAl₂O₄ nanoparticles using TMAN as part of the oxidizer mixture.

Materials:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Tetramethylammonium nitrate ((CH₃)₄NNO₃)

• Citric acid (C₆H₈O₇)

• Deionized water

• Ammonia (B1221849) solution

Equipment:

• Beakers and graduated cylinders

• Magnetic stirrer with hotplate

• pH meter

• Drying oven

• Muffle furnace

Procedure:

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of cobalt nitrate, aluminum nitrate, and tetramethylammonium nitrate in a minimum amount of deionized water with constant stirring. The molar ratio of Co:Al should be 1:2.

  • In a separate beaker, dissolve citric acid in deionized water. The molar ratio of metal nitrates to citric acid can be varied to optimize the reaction (a common starting point is 1:1).[8]

• Gel Formation:

  • Add the citric acid solution to the metal nitrate solution under continuous stirring.

  • Adjust the pH of the solution to ~7 by adding ammonia solution dropwise.

  • Heat the solution to 80-90 °C on a hotplate with constant stirring. As the water evaporates, the solution will become more viscous, eventually forming a transparent gel.[8]

• Combustion:

  • Transfer the gel to a crucible and place it in a preheated muffle furnace at 400-500 °C.

  • The gel will undergo auto-combustion, swelling and releasing a large volume of gases to form a voluminous, foamy powder.

• Calcination:

  • After the combustion is complete, calcine the resulting powder at a higher temperature (e.g., 800-1000 °C) for a few hours to improve crystallinity and remove any residual carbon.[9]

• Characterization:

  • The final CoAl₂O₄ powder can be characterized using techniques such as X-ray diffraction (XRD) to confirm the spinel phase, and transmission electron microscopy (TEM) or scanning electron microscopy (SEM) to analyze the particle size and morphology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Characterization of ZnO Nanoparticles and the Impact of Changing the Proportion of Precursor on Their Morphology, Average Formation, and its Antimicrobial Activity – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jetir.org [jetir.org]
• 9. Exploration of properties (crystallographic, morphological, optical) of nano cobalt aluminate synthesized by facile sol–gel method: Effects of sintering temperature - Arabian Journal of Chemistry [arabjchem.org]

An In-depth Technical Guide to the Ionic Conductivity of Tetramethylammonium Nitrate Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium (B1211777) nitrate (B79036) ((CH₃)₄NNO₃) is a quaternary ammonium (B1175870) salt that sees application in various chemical and electrochemical processes due to its properties as a phase transfer catalyst and an electrolyte.[1] A thorough understanding of its behavior in solution, particularly its ionic conductivity, is crucial for optimizing its use in applications such as battery technology, chemical synthesis, and drug formulation.[1] This technical guide provides a comprehensive overview of the principles governing the ionic conductivity of tetramethylammonium nitrate solutions, details experimental methodologies for its measurement, and presents available data to aid researchers in their work.

Fundamental Principles of Ionic Conductivity

The conductivity of an electrolyte solution is a measure of its ability to conduct an electric current. This conduction is facilitated by the movement of ions through the solvent. Key parameters used to describe ionic conductivity include:

• Molar Conductivity (Λ_m): This is the conductivity of a solution containing one mole of the electrolyte. It is related to the specific conductivity (κ) and the molar concentration (c) of the electrolyte by the equation:

  Λ_m = κ / c

• Equivalent Conductivity (Λ_eq): For electrolytes with multivalent ions, equivalent conductivity is sometimes used. For a 1:1 electrolyte like tetramethylammonium nitrate, the molar conductivity and equivalent conductivity are the same.

• Limiting Molar Conductivity (Λ_m°): This is the molar conductivity at infinite dilution, where inter-ionic interactions are negligible. At this point, the ions migrate independently.

Kohlrausch's Law of Independent Migration of Ions

For a strong electrolyte like tetramethylammonium nitrate, which is assumed to be fully dissociated in dilute solutions, the limiting molar conductivity is the sum of the limiting molar conductivities of its constituent ions.[2][3][4][5] This is expressed by Kohlrausch's Law:[2][3][4][5]

Λ_m°(Tetramethylammonium Nitrate) = λ°((CH₃)₄N⁺) + λ°(NO₃⁻)

where λ° is the limiting ionic conductivity of the individual ions.

Concentration Dependence of Molar Conductivity: The Debye-Hückel-Onsager Equation

In reality, the molar conductivity of an electrolyte solution decreases as the concentration increases due to inter-ionic attractions that hinder the movement of ions. For strong electrolytes at low concentrations, this relationship is described by the Debye-Hückel-Onsager equation:[2][3][4][5][6]

Λ_m = Λ_m° - (A + BΛ_m°)√c

where:

• A and B are constants that depend on the temperature, the dielectric constant, and the viscosity of the solvent, as well as the stoichiometry of the electrolyte.[6]

• c is the molar concentration.

This equation highlights two main effects that reduce ionic mobility:

• Electrophoretic Effect: The movement of the solvent molecules in the ionic atmosphere in the opposite direction to the central ion.[6]

• Relaxation Effect (Asymmetry Effect): The distortion of the spherical ionic atmosphere around a moving ion, creating a retarding electrical field.[6]

Quantitative Data on the Ionic Conductivity of Tetramethylammonium Nitrate

Table 1: Limiting Ionic Conductivities in Water at 25 °C (298.15 K)

Ion	Limiting Ionic Conductivity (λ°) (S cm² mol⁻¹)
Tetramethylammonium ((CH₃)₄N⁺)	44.9
Nitrate (NO₃⁻)	71.46

Based on these values, the limiting molar conductivity of tetramethylammonium nitrate can be calculated:

Λ_m°((CH₃)₄NNO₃) = 44.9 S cm² mol⁻¹ + 71.46 S cm² mol⁻¹ = 116.36 S cm² mol⁻¹

For comparison, Table 2 presents experimental data for a closely related salt, tetramethylammonium bromide, in aqueous solutions at various temperatures. This data can provide an indication of the general behavior of tetramethylammonium salts in solution.

Table 2: Molar Conductivity (Λ_m) of Tetramethylammonium Bromide in Aqueous Solutions at Various Temperatures and Concentrations

Temperature (K)	Concentration (mol kg⁻¹)	Molar Conductivity (Λ_m) (S m² mol⁻¹)
278.15	0.002	Data not available in search results
283.15	0.002	Data not available in search results
288.15	0.002	Data not available in search results
293.15	0.002	Data not available in search results
298.15	0.002	Data not available in search results
278.15	0.04	Data not available in search results
283.15	0.04	Data not available in search results
288.15	0.04	Data not available in search results
293.15	0.04	Data not available in search results
298.15	0.04	Data not available in search results
Note: Specific molar conductivity values for Tetramethylammonium Bromide at these concentrations were not available in the provided search results. The source indicates that such measurements were made.[7]

Experimental Protocols for Measuring Ionic Conductivity

The determination of ionic conductivity is a fundamental experimental procedure in physical chemistry. The following outlines a detailed methodology for measuring the molar conductivity of an electrolyte solution like tetramethylammonium nitrate.

Materials and Apparatus

• Conductivity Meter: A digital conductivity meter with a temperature sensor.

• Conductivity Cell: A two- or four-electrode conductivity cell, typically with platinized platinum electrodes. The cell constant (K_cell) must be known or determined.

• Thermostatic Water Bath: To maintain a constant temperature during measurements.

• Volumetric Flasks and Pipettes: For accurate preparation of solutions.

• Analytical Balance: For precise weighing of the electrolyte.

• Tetramethylammonium Nitrate: High purity salt.

• Deionized Water: With a very low conductivity.

• Standard Potassium Chloride (KCl) Solution: For determining the cell constant.

Experimental Workflow

Figure 1: Experimental workflow for determining the molar conductivity of Tetramethylammonium nitrate solutions.

Detailed Procedure

• Determine the Cell Constant (K_cell):

  • Prepare a standard KCl solution of a known concentration (e.g., 0.01 M).

  • Rinse the conductivity cell with deionized water and then with the KCl solution.

  • Immerse the cell in the KCl solution in a beaker placed in the thermostatic water bath set to the desired temperature (e.g., 25 °C).

  • Measure the resistance (R) or conductance (G = 1/R) of the KCl solution.

  • The cell constant is calculated using the known specific conductivity (κ_KCl) of the standard solution: K_cell = κ_KCl * R

• Prepare Tetramethylammonium Nitrate Solutions:

  • Accurately weigh a known mass of dry tetramethylammonium nitrate and dissolve it in a known volume of deionized water in a volumetric flask to prepare a stock solution of a specific concentration.

  • Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., from 0.05 M down to 0.0005 M).

• Measure the Conductivity of the Solutions:

  • Measure the conductivity of the deionized water used for the solutions. This is the solvent conductivity (κ_solvent).

  • For each tetramethylammonium nitrate solution, rinse the conductivity cell with a small amount of the solution before filling the cell.

  • Immerse the cell in the solution in the thermostatic bath and record the resistance or conductance once the reading has stabilized.

• Calculate Molar Conductivity:

  • Calculate the specific conductivity (κ) of each solution using the measured resistance/conductance and the cell constant: κ = K_cell / R = K_cell * G

  • Correct the specific conductivity for the contribution of the solvent: κ_corrected = κ_measured - κ_solvent

  • Calculate the molar conductivity (Λ_m) for each concentration (c): Λ_m = κ_corrected / c

• Determine the Limiting Molar Conductivity:

  • Plot the calculated molar conductivity (Λ_m) against the square root of the concentration (√c).

  • For a strong electrolyte at low concentrations, this plot should be a straight line.

  • Extrapolate the line to zero concentration (c=0). The y-intercept of this line gives the experimental limiting molar conductivity (Λ_m°).

Visualization of Key Relationships

The relationship between the various factors influencing ionic conductivity can be visualized to provide a clearer understanding of the underlying principles.

Figure 2: Factors influencing the ionic conductivity of an electrolyte solution.

Conclusion

The ionic conductivity of tetramethylammonium nitrate solutions is a key parameter for its application in various scientific and industrial fields. While specific experimental data on its molar conductivity as a function of concentration is not widely published, its behavior can be understood through the fundamental principles of electrolyte solutions, including Kohlrausch's Law and the Debye-Hückel-Onsager theory. The limiting molar conductivity can be reliably calculated from the limiting ionic conductivities of its constituent ions. The detailed experimental protocol provided in this guide offers a robust method for researchers to determine the ionic conductivity of tetramethylammonium nitrate and other electrolytes in their own laboratories. Further experimental studies to populate the concentration and temperature dependence of the molar conductivity of tetramethylammonium nitrate would be a valuable contribution to the field.

References

• 1. Understanding Cation–Anion Ionic Bonding in Tetramethylammonium Salts: Insights from Density Functional Theory and X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ck12.org [ck12.org]
• 3. quora.com [quora.com]
• 4. Explain debey huckel onsagers law of the strong electrolytes - askIITians [askiitians.com]
• 5. chemistnotes.com [chemistnotes.com]
• 6. Debye–Hückel theory - Wikipedia [en.wikipedia.org]
• 7. ThermoML:J. Chem. Eng. Data 2012, 57, 8, 2203-2210 [trc.nist.gov]

Spectroscopic data (IR, Raman, NMR) of Tetramethylammonium nitrate.

An In-depth Technical Guide to the Spectroscopic Data of Tetramethylammonium (B1211777) Nitrate (B79036)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tetramethylammonium nitrate, a compound of interest in various chemical and pharmaceutical applications. The guide details infrared (IR), Raman, and nuclear magnetic resonance (NMR) spectroscopic data, along with the experimental protocols for their acquisition.

Spectroscopic Data

The following tables summarize the key spectroscopic data for tetramethylammonium nitrate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Tetramethylammonium Nitrate

Nucleus	Chemical Shift (δ) ppm	Solvent
¹H	3.1	D₂O
¹³C	54.9	D₂O

Vibrational Spectroscopy (IR and Raman)

Table 2: Infrared (IR) Spectroscopic Data for Tetramethylammonium Nitrate

Wavenumber (cm⁻¹)	Assignment
~3020	C-H stretch
~1480	CH₃ asymmetric deformation
~1380	NO₃⁻ asymmetric stretch
~950	C-N stretch
~830	NO₃⁻ out-of-plane bend

Table 3: Raman Spectroscopic Data for Tetramethylammonium Nitrate

Wavenumber (cm⁻¹)	Assignment
~3030	C-H symmetric stretch
~2980	C-H asymmetric stretch
~1450	CH₃ asymmetric deformation
~1050	NO₃⁻ symmetric stretch (ν₁)[1][2][3][4]
~955	C-N symmetric stretch
~752	C-N asymmetric stretch
~720	NO₃⁻ in-plane deformation (ν₄)[2]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Sample Preparation

• Approximately 10-20 mg of tetramethylammonium nitrate is dissolved in ~0.6-0.7 mL of deuterium (B1214612) oxide (D₂O).

• The solution is transferred to a 5 mm NMR tube.

• The tube is capped and carefully inverted several times to ensure a homogenous solution.

2.1.2. ¹H NMR Spectroscopy

• Instrument: A standard NMR spectrometer (e.g., 300 or 400 MHz).

• Solvent: D₂O

• Temperature: Standard ambient temperature (e.g., 298 K).

• Procedure:

  • The prepared NMR tube is placed in the spectrometer.

  • The magnetic field is locked onto the deuterium signal of the D₂O solvent.

  • Shimming is performed to optimize the magnetic field homogeneity.

  • A standard one-pulse ¹H NMR experiment is acquired.

  • The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected.

  • The chemical shifts are referenced to the residual HDO signal.

2.1.3. ¹³C NMR Spectroscopy

• Instrument: A standard NMR spectrometer with ¹³C capabilities.

• Solvent: D₂O

• Temperature: Standard ambient temperature (e.g., 298 K).

• Procedure:

  • The same sample prepared for ¹H NMR can be used.

  • A standard ¹³C NMR experiment with proton decoupling is performed.

  • A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio.

  • The FID is processed similarly to the ¹H spectrum.

NMR Experimental Workflow

Infrared (IR) Spectroscopy

2.2.1. Sample Preparation (Nujol Mull)

• A small amount (2-5 mg) of finely powdered tetramethylammonium nitrate is placed on a salt plate (e.g., KBr or NaCl).

• One to two drops of Nujol (mineral oil) are added.

• The mixture is ground with a pestle or the edge of another salt plate to form a uniform, translucent mull.

• The mull is evenly spread between two salt plates.

2.2.2. Data Acquisition

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Accessory: Transmission holder.

• Procedure:

  • A background spectrum of the clean, empty sample compartment is collected.

  • The prepared salt plates with the Nujol mull are placed in the sample holder.

  • The sample spectrum is recorded.

  • The final spectrum is presented in terms of transmittance or absorbance.

FTIR Experimental Workflow

Raman Spectroscopy

2.3.1. Sample Preparation

• A small amount of the crystalline tetramethylammonium nitrate is placed in a glass capillary tube or on a microscope slide.

2.3.2. Data Acquisition

• Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Procedure:

  • The sample is placed in the instrument's sample holder.

  • The laser is focused on the sample.

  • The Raman scattering is collected and directed to the spectrometer.

  • The spectrum is recorded over a range of Raman shifts (e.g., 100-3500 cm⁻¹).

  • Cosmic ray removal and baseline correction may be applied to the spectrum.

Raman Spectroscopy Workflow

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Using Tetramethylammonium Nitrate as a Supporting Electrolyte in Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of tetramethylammonium (B1211777) nitrate (B79036) (TMANO₃) as a supporting electrolyte in cyclic voltammetry (CV). This document includes key physicochemical properties, detailed experimental protocols, and a workflow for a typical CV experiment.

Introduction

Tetramethylammonium nitrate is a quaternary ammonium (B1175870) salt that serves as a valuable supporting electrolyte in various electrochemical applications, including cyclic voltammetry.[1][2] Its primary functions in an electrochemical cell are to increase the conductivity of the solution and to minimize the iR drop (uncompensated resistance), ensuring that the measured potential accurately reflects the potential at the electrode-solution interface. The tetramethylammonium cation ((CH₃)₄N⁺) and the nitrate anion (NO₃⁻) are electrochemically stable over a range of potentials, providing a suitable window for studying various redox processes.[1] TMANO₃ is particularly useful in aqueous and polar organic solvent systems due to its good solubility.[1][3][4]

Data Presentation

The selection of a suitable supporting electrolyte is critical for the success of cyclic voltammetry experiments. The following table summarizes the key quantitative data for tetramethylammonium nitrate to aid in experimental design.

Property	Solvent	Value	Notes
Electrochemical Window	Acetonitrile (MeCN)	Data not available in searched literature	The potential window should be determined experimentally for the specific solvent and electrode system. As a general reference for non-aqueous systems, a wide potential window can be initially scanned (e.g., -3 V to +3 V) and then narrowed based on the observed solvent/electrolyte breakdown.[5]
Aqueous Solution	Data not available in searched literature	The electrochemical window in aqueous solutions is typically limited by the hydrogen evolution reaction at cathodic potentials and the oxygen evolution reaction at anodic potentials. A study utilized 0.1 M TMANO₃ for electrode conditioning in an aerated aqueous solution.[6][7]
Conductivity	0.1 M Aqueous Solution	Data not available in searched literature	For comparison, the molar conductance of a 0.1 M aqueous solution of ammonium nitrate at 25°C is 9.54 Ω⁻¹cm²mol⁻¹.[8] However, this is a different compound and values for TMANO₃ may differ.
Solubility	Water	Soluble[2][4][9]	A 0.1 M solution is readily prepared.[6][7]
Polar Organic Solvents	Soluble[1][3]	Specific quantitative solubility data in solvents like acetonitrile, DMF, or DMSO are not readily available in the searched literature and should be determined experimentally if high concentrations are required.
Molecular Weight	-	136.15 g/mol [1]
Typical Concentration	Various	0.1 M[6][7][10]	This concentration is generally sufficient to minimize solution resistance.[10]

Experimental Protocols

This section provides a detailed methodology for a typical cyclic voltammetry experiment using tetramethylammonium nitrate as the supporting electrolyte.

Materials and Equipment

• Chemicals:

  • Tetramethylammonium nitrate (TMANO₃), electrochemical grade

  • Solvent (e.g., deionized water, acetonitrile, DMF), HPLC or electrochemical grade

  • Analyte of interest

  • Polishing materials (e.g., alumina (B75360) slurries of different particle sizes)

• Equipment:

  • Potentiostat/Galvanostat

  • Electrochemical cell

  • Working electrode (e.g., glassy carbon, platinum, gold)

  • Reference electrode (e.g., Ag/AgCl for aqueous, Ag/Ag⁺ for non-aqueous)

  • Counter electrode (e.g., platinum wire or mesh)

  • Polishing pad

  • Sonicator

  • Inert gas (e.g., nitrogen or argon) for deaeration

Protocol: Cyclic Voltammetry of an Analyte in Aqueous Solution

• Preparation of the Supporting Electrolyte Solution (0.1 M TMANO₃):

  • Accurately weigh the required amount of TMANO₃ to prepare the desired volume of a 0.1 M solution (e.g., 1.3615 g for 100 mL).

  • Dissolve the TMANO₃ in the chosen solvent (e.g., deionized water) in a clean volumetric flask.

  • Ensure the salt is completely dissolved by gentle swirling or sonication.

• Electrode Preparation:

  • Working Electrode: Polish the working electrode surface to a mirror finish using alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse the electrode thoroughly with deionized water and then the solvent to be used in the experiment between each polishing step. Sonicate the electrode in the solvent for a few minutes to remove any residual polishing material and dry it carefully.

  • Reference Electrode: Ensure the reference electrode is filled with the appropriate internal solution and is free of air bubbles.

  • Counter Electrode: Clean the platinum wire or mesh by rinsing with deionized water and the experimental solvent. If necessary, flame-anneal the platinum wire to remove any adsorbed impurities.

• Electrochemical Cell Assembly:

  • Add the prepared 0.1 M TMANO₃ solution to the electrochemical cell.

  • Place the prepared working, reference, and counter electrodes into the cell, ensuring the tip of the reference electrode is positioned close to the working electrode surface.

  • If studying an analyte, add the desired concentration of the analyte to the supporting electrolyte solution in the cell.

• Deaeration:

  • Purge the solution with an inert gas (nitrogen or argon) for 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a gentle stream of the inert gas over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the parameters for the cyclic voltammetry experiment, including the initial potential, final potential, vertex potential(s), and scan rate.

  • Initiate the potential sweep and record the resulting cyclic voltammogram.

  • Perform multiple cycles to ensure the system has reached a steady state.

• Post-Experiment Procedures:

  • After the experiment, remove the electrodes from the cell and rinse them thoroughly with the solvent.

  • Properly dispose of the electrolyte solution according to laboratory safety guidelines.

Mandatory Visualization

The following diagrams illustrate the logical workflow of a cyclic voltammetry experiment and the fundamental setup of the electrochemical cell.

Caption: Workflow of a cyclic voltammetry experiment using TMANO₃.

Caption: Diagram of a three-electrode electrochemical cell setup.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [wap.guidechem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Tetramethylammonium nitrate, 98%, Thermo Scientific 250g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. emerson.com [emerson.com]
• 7. ThermoML:J. Chem. Eng. Data 2012, 57, 8, 2203-2210 [trc.nist.gov]
• 8. 2. at 25\u00b0c, molar conductance of 0.1 molar aqueous solution of ammonium nitrate [scoop.eduncle.com]
• 9. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]
• 10. kubiak.ucsd.edu [kubiak.ucsd.edu]

Application of Tetramethylammonium Nitrate in Polarographic Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of tetramethylammonium (B1211777) nitrate (B79036) as a supporting electrolyte in polarographic analysis. This document outlines the fundamental principles, key experimental protocols, and specific applications, offering valuable insights for researchers, scientists, and professionals in drug development engaged in electroanalytical chemistry.

Introduction

Polarography is an electroanalytical technique that yields valuable qualitative and quantitative information about a wide range of electroactive species. A key component in polarographic measurements is the supporting electrolyte, which is added to the sample solution in a concentration significantly higher than the analyte. The supporting electrolyte serves two primary purposes: it minimizes the migration current, ensuring that the measured current is diffusion-controlled and therefore proportional to the analyte concentration, and it increases the conductivity of the solution.[1]

Tetramethylammonium nitrate ((CH₃)₄NNO₃) is a quaternary ammonium (B1175870) salt that can be employed as a supporting electrolyte in polarographic analysis, particularly in non-aqueous or mixed-solvent systems where the solubility of common inorganic salts may be limited. The tetramethylammonium cation is electrochemically stable over a wide potential range, making it suitable for the analysis of various organic and inorganic compounds.

Physicochemical Properties of Tetramethylammonium Nitrate

A thorough understanding of the physicochemical properties of the supporting electrolyte is crucial for designing and interpreting polarographic experiments.

Property	Value
Chemical Formula	(CH₃)₄NNO₃
Molecular Weight	136.15 g/mol
Appearance	White crystalline solid
Solubility	Soluble in water and polar organic solvents
Decomposition Potential	Wide electrochemical window

Experimental Protocols

The following section details a general protocol for performing polarographic analysis using tetramethylammonium nitrate as the supporting electrolyte. This protocol can be adapted for the analysis of various analytes.

Preparation of the Supporting Electrolyte Solution (0.1 M Tetramethylammonium Nitrate)

• Weighing: Accurately weigh 1.3615 g of high-purity tetramethylammonium nitrate.

• Dissolution: Dissolve the weighed salt in a 100 mL volumetric flask using the appropriate solvent (e.g., deionized water, acetonitrile, dimethylformamide). Ensure complete dissolution. Gentle warming or sonication may be applied if necessary.

• Dilution: Bring the solution to the mark with the solvent and mix thoroughly.

Preparation of the Analyte Stock Solution

• Prepare a stock solution of the analyte of interest at a known concentration (e.g., 10 mM) by dissolving the appropriate amount in the 0.1 M tetramethylammonium nitrate supporting electrolyte solution.

Polarographic Measurement

• Cell Assembly: Pipette a known volume of the analyte stock solution into the polarographic cell. Add a sufficient volume of the 0.1 M tetramethylammonium nitrate solution to ensure the proper immersion of the dropping mercury electrode (DME), reference electrode (e.g., Ag/AgCl or SCE), and auxiliary electrode. This will result in the desired final analyte concentration (typically in the range of 0.1 to 1 mM).

• Deoxygenation: Deoxygenate the solution by bubbling high-purity nitrogen or argon gas through it for 10-15 minutes. Dissolved oxygen is electroactive and can interfere with the measurements.

• Inert Atmosphere: After deoxygenation, maintain a blanket of the inert gas over the solution's surface throughout the experiment to prevent the re-entry of oxygen.

• Instrument Setup: Set the parameters on the polarograph, including the initial potential, final potential, scan rate, and drop time. The potential range should be chosen to encompass the expected reduction or oxidation potential of the analyte.

• Data Acquisition: Initiate the polarographic scan and record the polarogram (current vs. potential curve).

• Analysis: Determine the half-wave potential (E₁/₂) from the polarogram, which is characteristic of the analyte and can be used for qualitative identification. Measure the diffusion current (i_d), which is proportional to the concentration of the analyte.

• Quantification: For quantitative analysis, a calibration curve can be constructed by measuring the diffusion-limited current of a series of standard solutions of the analyte. The method of standard addition can also be employed for complex matrices.

References

• 1. dnyanasadhanacollege.org [dnyanasadhanacollege.org]

Application Notes and Protocols for the Synthesis of Organic Nitrates Using Tetramethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of organic nitrates utilizing tetramethylammonium (B1211777) nitrate (B79036) as a key reagent. This method offers a mild and efficient alternative to traditional nitration techniques.

Introduction

Organic nitrates are a class of compounds with significant applications in pharmaceuticals as vasodilators and in the field of energetic materials. Traditional synthesis methods often involve harsh and corrosive mixed acids (a combination of nitric and sulfuric acid). This protocol details a milder approach using tetramethylammonium nitrate (TMN) in conjunction with trifluoromethanesulfonic anhydride (B1165640) to generate a powerful nitrating agent, nitronium triflate, in situ. This method, adapted from the work of Shackelford et al. on aromatic nitration, provides high yields and simplifies the purification process.[1]

Chemical Properties and Safety Information

A thorough understanding of the properties and hazards of the reagents is crucial for safe and effective experimentation.

Table 1: Physicochemical Properties of Key Reagents

Compound	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Solubility
Tetramethylammonium nitrate	(CH₃)₄NNO₃	136.15	≥300 (decomposes)	Soluble in water and polar organic solvents.[1][2]
Trifluoromethanesulfonic anhydride	(CF₃SO₂)₂O	282.14	-80	Reacts with water. Soluble in dichloromethane (B109758).
Dichloromethane	CH₂Cl₂	84.93	-96.7	Immiscible with water.

Table 2: Hazard and Safety Information for Key Reagents

Compound	GHS Hazard Statements	Precautionary Statements	Personal Protective Equipment (PPE)
Tetramethylammonium nitrate	H272: May intensify fire; oxidizer. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[3]	P210: Keep away from heat. P220: Keep/Store away from clothing/combustible materials. P261: Avoid breathing dust. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]	Safety goggles, gloves, lab coat, dust mask.
Trifluoromethanesulfonic anhydride	H314: Causes severe skin burns and eye damage. H335: May cause respiratory irritation.	P260: Do not breathe dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Safety goggles, face shield, chemical-resistant gloves, lab coat, work in a fume hood.
Dichloromethane	H315: Causes skin irritation. H319: Causes serious eye irritation. H336: May cause drowsiness or dizziness. H351: Suspected of causing cancer.	P201: Obtain special instructions before use. P280: Wear protective gloves/protective clothing/eye protection/face protection. P308+P313: IF exposed or concerned: Get medical advice/attention.	Safety goggles, chemical-resistant gloves, lab coat, work in a fume hood.

Experimental Protocol: Synthesis of Organic Nitrates

This protocol is an adaptation for the synthesis of organic nitrates from alcohols, based on the methodology for aromatic nitration.[1]

Objective: To synthesize an organic nitrate from a corresponding alcohol using tetramethylammonium nitrate and trifluoromethanesulfonic anhydride.

Materials:

• Tetramethylammonium nitrate (TMN)

• Trifluoromethanesulfonic anhydride (Tf₂O)

• Anhydrous dichloromethane (DCM)

• Starting alcohol (e.g., 1-octanol (B28484) as a model substrate)

• Deionized water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tetramethylammonium nitrate (1.1 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Formation of Nitrating Agent: Slowly add trifluoromethanesulfonic anhydride (1.0 equivalent) dropwise to the stirred solution. The reaction is exothermic, and the temperature should be maintained at 0 °C. Stir the mixture for 15-30 minutes at this temperature to ensure the complete formation of the nitronium triflate intermediate.

• Addition of Alcohol: Dissolve the starting alcohol (1.0 equivalent) in a small amount of anhydrous dichloromethane and add it dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to proceed at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of cold deionized water.

• Workup: Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water and a saturated sodium bicarbonate solution to remove acidic byproducts.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude organic nitrate. Further purification can be achieved by column chromatography if necessary.

Table 3: Representative Reaction Parameters for the Synthesis of Octyl Nitrate

Parameter	Value
1-Octanol	1.0 mmol
Tetramethylammonium nitrate	1.1 mmol
Trifluoromethanesulfonic anhydride	1.0 mmol
Anhydrous Dichloromethane	10 mL
Reaction Temperature	0 °C
Reaction Time	1-3 hours (monitor by TLC)
Expected Yield	High (based on analogous aromatic nitrations)

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of organic nitrates using TMN.

Reaction Mechanism

Caption: Proposed mechanism for the nitration of alcohols with TMN/Tf₂O.

Discussion

The use of tetramethylammonium nitrate in combination with trifluoromethanesulfonic anhydride presents a valuable method for the synthesis of organic nitrates. The in situ generation of nitronium triflate creates a highly reactive nitrating agent under anhydrous and relatively mild conditions.[1] This avoids the use of strong, corrosive acids and simplifies the purification process, as the ionic byproducts are easily removed with an aqueous workup.[1]

The high solubility of tetramethylammonium nitrate in polar organic solvents facilitates its use in a homogeneous reaction medium.[1] While the cited literature primarily focuses on the nitration of aromatic compounds, the principles are readily applicable to the nitration of alcohols to form organic nitrates. The high yields reported for aromatic nitration suggest that this method could be highly efficient for the synthesis of a wide range of organic nitrates.[1]

Conclusion

This protocol provides a detailed framework for the synthesis of organic nitrates using tetramethylammonium nitrate. The method is characterized by its mild reaction conditions, high expected yields, and straightforward purification. Researchers and professionals in drug development and other fields can utilize this approach as a safer and more efficient alternative to traditional nitration methods. It is essential to adhere to all safety precautions due to the reactive nature of the reagents involved.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tetramethylammonium Nitrate CAS 1941-24-8 for Organic Synthesis - Tetramethylammonium Nitrate and N N N-Trimethyl-Methanaminiunitrate [megawidechem.en.made-in-china.com]
• 3. Tetramethylammonium nitrate 95 1941-24-8 [sigmaaldrich.com]

Application Note: Separation of Common Anions Using a Tetramethylammonium Nitrate Eluent in Ion Chromatography

Introduction

Ion chromatography (IC) is a powerful and widely used technique for the determination of ionic species in various matrices, including environmental, pharmaceutical, and industrial samples.[1] The choice of eluent is critical for achieving optimal separation and sensitivity. While carbonate/bicarbonate and hydroxide (B78521) eluents are common for anion analysis, alternative eluents can offer unique selectivity and performance benefits. Tetramethylammonium (B1211777) salts, for instance, have been utilized in ion-pair chromatography and anion exchange chromatography.[2][3] The tetramethylammonium cation can act as a counter-ion, influencing the retention behavior of analytes on the chromatographic column.[2] This application note presents a protocol for the separation of common inorganic anions using an eluent containing tetramethylammonium nitrate (B79036).

Principle

This method utilizes an anion-exchange column for the separation of target anions. The mobile phase, an aqueous solution of tetramethylammonium nitrate, serves as the eluent. The nitrate ions in the eluent compete with the analyte anions for the active sites on the stationary phase. The tetramethylammonium cations in the eluent do not directly participate in the primary ion exchange process for anions but can influence the overall ionic strength and potentially interact with the stationary phase. By adjusting the concentration of the tetramethylammonium nitrate eluent, the retention times of the analyte anions can be controlled to achieve a desired separation.[2] Following separation, the anions are detected by suppressed conductivity.

Experimental Protocol

1. Instrumentation and Consumables

• Ion Chromatography System: A system equipped with a pump, sample injector, column oven, and a suppressed conductivity detector.

• Anion-Exchange Column: A high-capacity anion-exchange column suitable for the separation of common inorganic anions.

• Suppressor: Anion suppressor, chemically or electrolytically regenerated.

• Data Acquisition System: Chromatography software for instrument control, data acquisition, and processing.

• Reagents:

  • Tetramethylammonium nitrate (TMA-NO₃), high purity

  • Reagent-grade water (18.2 MΩ·cm)

  • Stock standard solutions (1000 mg/L) of fluoride, chloride, nitrite, bromide, nitrate, phosphate, and sulfate.

2. Eluent Preparation

• Eluent Concentrate (1.0 M Tetramethylammonium Nitrate): Dissolve 136.15 g of tetramethylammonium nitrate in 800 mL of reagent-grade water. Dilute to a final volume of 1 L with reagent-grade water and mix thoroughly.

• Working Eluent (e.g., 20 mM Tetramethylammonium Nitrate): Pipette 20.0 mL of the 1.0 M tetramethylammonium nitrate concentrate into a 1 L volumetric flask. Dilute to the mark with reagent-grade water and mix well. Degas the eluent before use.

3. Standard Preparation

• Mixed Anion Standard (e.g., 10 mg/L): Prepare a mixed anion standard by appropriately diluting the 1000 mg/L stock standards in reagent-grade water. This standard will be used for calibration.

4. Chromatographic Conditions

Parameter	Value
Column	High-capacity anion-exchange column
Eluent	20 mM Tetramethylammonium Nitrate
Flow Rate	1.0 mL/min
Injection Volume	25 µL
Column Temperature	30 °C
Detection	Suppressed Conductivity
Suppressor Current	As recommended by the manufacturer
Run Time	20 minutes

5. Sample Preparation

• Aqueous samples should be filtered through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

Expected Performance Data

The following table summarizes the expected retention times and limits of detection (LOD) for common anions using the described method. These values are representative and may vary depending on the specific instrumentation and column used.

Analyte	Expected Retention Time (min)	Estimated LOD (µg/L)
Fluoride	3.5	5
Chloride	5.2	10
Nitrite	6.8	15
Bromide	8.5	20
Nitrate	10.1	20
Phosphate	12.3	30
Sulfate	15.8	30

Visualizations

Experimental Workflow Diagram

Caption: Workflow for anion analysis using tetramethylammonium nitrate eluent.

Logical Relationship in Anion-Exchange Chromatography

Caption: Competitive binding in anion-exchange chromatography.

References

• 1. academic.oup.com [academic.oup.com]
• 2. What are the applications of Tetramethylammonium Nitrate in the field of analytical chemistry? - Blog [chemkente.com]
• 3. waters.com [waters.com]

Application Notes and Protocols: The Role of Tetramethylammonium Nitrate in the Formulation of Ionic Liquids and Deep Eutectic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tetramethylammonium (B1211777) nitrate (B79036) is a quaternary ammonium (B1175870) salt that finds utility in various chemical applications, including as a phase-transfer catalyst, an electrolyte component, and a precursor in the synthesis of energetic materials.[1] While classic room-temperature ionic liquids (ILs) are traditionally defined as salts with melting points below 100°C, the high melting point of pure tetramethylammonium nitrate often precludes its use as a sole component in IL formulations. However, it plays a significant role as a constituent in multicomponent systems, particularly in the formation of Deep Eutectic Solvents (DESs), which are a closely related class of ionic fluids.[2][3]

These application notes provide an overview of the role of the tetramethylammonium cation, in conjunction with the nitrate anion, in the formulation of ionic liquids and deep eutectic solvents. Due to the limited availability of comprehensive data on pure tetramethylammonium nitrate as a classic ionic liquid, this document focuses on its application within DESs and provides protocols and data for analogous systems to guide researchers in this area.

I. Physicochemical Properties

Table 1: Physicochemical Properties of Analogous Alkylammonium Nitrate Ionic Liquids

This table presents data for various alkylammonium nitrate-based protic ionic liquids (PILs). The properties are highly dependent on the length of the alkyl chain on the cation. Generally, an increase in alkyl chain length leads to a decrease in density and an increase in viscosity.

Cation	Formula	Melting Point (°C)	Density (g/cm³) at 25°C	Viscosity (mPa·s) at 25°C	Conductivity (mS/cm) at 25°C	Ref.
Ethylammonium	[C₂H₅NH₃]⁺	12-14	~1.22	~28	~20
Propylammonium	[C₃H₇NH₃]⁺	-	~1.16	~53	~8
Butylammonium	[C₄H₉NH₃]⁺	-	~1.13	~98	~3
Diethylammonium	[(C₂H₅)₂NH₂]⁺	-	-	-	-
Triethylammonium	[(C₂H₅)₃NH]⁺	-	-	-	-
Tetraethylammonium (B1195904)	[(C₂H₅)₄N]⁺	-	-	-	-

Note: Data for diethyl-, triethyl-, and tetraethylammonium nitrate are not as commonly reported in the context of room-temperature ionic liquids due to their higher melting points.

Table 2: Physicochemical Properties of Tetramethylammonium-Based Deep Eutectic Solvents

This table provides data for DESs formed from tetramethylammonium chloride (TMACl) as the Hydrogen Bond Acceptor (HBA) and various Hydrogen Bond Donors (HBDs). These systems are liquid at room temperature and their properties are tunable based on the HBD and the molar ratio of the components.

HBA	HBD	Molar Ratio (HBA:HBD)	Melting Point (°C)	Density (g/cm³) at 25°C	Viscosity (mPa·s) at 25°C	Ref.
TMACl	Urea (B33335)	1:2	< 25	~1.15	~250	[2]
TMACl	Ethylene Glycol	1:2	< 25	~1.10	~36	[4]
TMACl	Glycerol	1:2	< 25	~1.18	~380

II. Experimental Protocols

Protocol 1: Synthesis of a Tetramethylammonium-Based Deep Eutectic Solvent

This protocol describes the preparation of a common Type III DES using tetramethylammonium chloride and urea. A similar approach can be adapted for nitrate-containing systems by using a suitable nitrate salt as the HBA or HBD.

Materials:

• Tetramethylammonium chloride (TMACl)

• Urea

• Glass vial with a screw cap

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Dry the tetramethylammonium chloride and urea in a vacuum oven at 60°C for 24 hours to remove any residual moisture.

• In the glass vial, combine tetramethylammonium chloride and urea in a 1:2 molar ratio.

• Seal the vial and place it on the magnetic stirrer with heating.

• Heat the mixture to approximately 80°C while stirring.

• Continue heating and stirring until a clear, homogeneous liquid is formed.[5]

• Once a homogeneous liquid is obtained, turn off the heat and allow the DES to cool to room temperature.

• Store the resulting DES in a desiccator to prevent moisture absorption.

Protocol 2: General Procedure for Phase-Transfer Catalysis using a Tetramethylammonium Salt

Tetramethylammonium salts are effective phase-transfer catalysts (PTCs) that facilitate reactions between reactants in immiscible phases.[6][7][8][9] This protocol provides a general workflow for a nucleophilic substitution reaction.

Materials:

• Organic substrate (e.g., an alkyl halide)

• Nucleophile (e.g., a sodium salt)

• Tetramethylammonium nitrate (or other tetramethylammonium salt) as the PTC

• An organic solvent (e.g., toluene)

• Water

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the organic substrate and the tetramethylammonium salt (typically 1-10 mol%) in the organic solvent.

• Aqueous Phase Preparation: In a separate beaker, dissolve the nucleophile in water.

• Reaction Execution: Add the aqueous solution of the nucleophile to the vigorously stirred organic solution.

• Heating: Heat the biphasic mixture to the desired reaction temperature (e.g., 50-100°C).

• Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer.

• Extraction: Extract the aqueous layer with the organic solvent to recover any remaining product.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Isolation: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

III. Visualizations

Diagram 1: Logical Workflow for the Synthesis of a Deep Eutectic Solvent

Caption: Workflow for the preparation of a Type III Deep Eutectic Solvent.

Diagram 2: Experimental Workflow for Phase-Transfer Catalysis

Caption: General experimental workflow for a phase-transfer catalyzed reaction.

Tetramethylammonium nitrate, while not a conventional room-temperature ionic liquid on its own, is a valuable component in the formulation of ionic systems, particularly Deep Eutectic Solvents. By understanding the principles of DES formation and leveraging the catalytic properties of the tetramethylammonium cation, researchers can design and utilize these novel solvent systems for a variety of applications in synthesis and materials science. The provided protocols and comparative data for analogous systems serve as a practical starting point for exploring the potential of tetramethylammonium nitrate in the development of advanced ionic liquids and related materials.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Deep eutectic solvents as novel extraction media for protein partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Role of Charge Transfer in the Formation of Type I Deep Eutectic Solvent-Analogous Ionic Liquid Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collection - Quaternary Ammonium Salts-Based Deep Eutectic Solvents: Utilization in Extractive Desulfurization - Energy & Fuels - Figshare [figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]

Application Note: Electrochemical Window of Tetramethylammonium Nitrate in Non-Aqueous Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium (B1211777) nitrate (B79036) (TMN) is a quaternary ammonium (B1175870) salt utilized in various electrochemical applications, including as a supporting electrolyte in non-aqueous systems.[1] The electrochemical window (EW) is a critical parameter for any electrolyte, defining the potential range within which the electrolyte is stable and does not undergo oxidation or reduction. A wide electrochemical window is essential for applications such as batteries, supercapacitors, and electro-organic synthesis, as it determines the accessible potential range for studying the redox behavior of a target analyte without interference from the electrolyte itself. This application note provides a summary of the expected electrochemical behavior of tetramethylammonium nitrate in common non-aqueous solvents, a detailed protocol for its experimental determination, and a visual workflow.

The electrochemical stability of an electrolyte solution is governed by the anodic and cathodic limits. For tetramethylammonium nitrate, the anodic (positive) limit is typically determined by the oxidation of the nitrate anion (NO₃⁻), while the cathodic (negative) limit is influenced by the reduction of the tetramethylammonium cation (TMA⁺) or the solvent itself. The choice of solvent and electrode material significantly impacts the observable electrochemical window.

Data Presentation: Electrochemical Window of Tetramethylammonium Nitrate

Non-Aqueous Solvent	Anodic Limit (V vs. Ag/Ag⁺) (approx.)	Cathodic Limit (V vs. Ag/Ag⁺) (approx.)	Estimated Electrochemical Window (V)
Acetonitrile (ACN)	+1.0 to +1.5	-2.8 to -3.1	~3.8 to 4.6
Propylene (B89431) Carbonate (PC)	+1.0 to +1.5	-2.5 to -2.9	~3.5 to 4.4

Disclaimer: These values are estimations based on the electrochemical behavior of related compounds and the inherent properties of the solvents. The actual electrochemical window can be influenced by factors such as electrolyte concentration, purity of the solvent and salt, water content, and the working electrode material.

Experimental Protocol: Determination of the Electrochemical Window by Cyclic Voltammetry

Cyclic voltammetry (CV) is the most common technique used to determine the electrochemical window of an electrolyte.[2] This protocol outlines the procedure for determining the electrochemical window of a 0.1 M solution of tetramethylammonium nitrate in a non-aqueous solvent.

1. Materials and Equipment:

• Electrochemical Workstation (Potentiostat/Galvanostat)

• Three-Electrode Electrochemical Cell:

  • Working Electrode (WE): Glassy carbon, platinum, or gold electrode.

  • Reference Electrode (RE): Non-aqueous Ag/Ag⁺ electrode (e.g., 0.01 M AgNO₃ in the same solvent system).

  • Counter Electrode (CE): Platinum wire or mesh with a surface area significantly larger than the working electrode.

• Glovebox or Schlenk Line: For handling air- and moisture-sensitive materials.

• Anhydrous Non-Aqueous Solvent: Acetonitrile or propylene carbonate (electrochemical grade, low water content).

• Tetramethylammonium Nitrate (TMN): High purity, dried under vacuum before use.

• Inert Gas: Argon or nitrogen (high purity).

• Polishing Materials: Alumina (B75360) slurries (e.g., 1.0, 0.3, and 0.05 µm) and polishing pads.

2. Procedure:

Step 1: Electrode Preparation

• Polish the working electrode to a mirror finish using progressively finer alumina slurries.

• Rinse the electrode thoroughly with the non-aqueous solvent to be used in the experiment.

• Dry the electrode completely under a stream of inert gas.

Step 2: Electrolyte Preparation (inside a glovebox)

• Weigh the required amount of dried tetramethylammonium nitrate to prepare a 0.1 M solution in the chosen anhydrous non-aqueous solvent.

• Dissolve the salt in the solvent by stirring until a clear, homogeneous solution is obtained.

Step 3: Electrochemical Cell Assembly (inside a glovebox)

• Assemble the three-electrode cell.

• Add the prepared 0.1 M TMN electrolyte solution to the cell.

• Position the electrodes, ensuring the tip of the reference electrode is in close proximity to the surface of the working electrode to minimize iR drop.

Step 4: Deaeration

• Seal the electrochemical cell.

• Purge the electrolyte solution with a high-purity inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen.

• Maintain an inert gas blanket over the solution throughout the experiment.

Step 5: Electrochemical Measurement

• Connect the electrochemical cell to the potentiostat.

• Allow the system to equilibrate and measure the open-circuit potential (OCP).

• Perform a cyclic voltammetry scan starting from the OCP.

  • Initial Scan: It is advisable to perform a scan over a narrower potential range first and then progressively widen it to avoid potential electrode fouling.

  • Anodic Scan: Scan in the positive direction from the OCP until a sharp, irreversible increase in current is observed. This indicates the oxidation of the nitrate anion or the solvent.

  • Cathodic Scan: Scan in the negative direction from the OCP until a sharp, irreversible increase in current is observed. This signifies the reduction of the tetramethylammonium cation or the solvent.

• Typical CV Parameters:

  • Scan Rate: 50-100 mV/s.

  • Vertex Potentials: Set based on the expected limits of the solvent and electrolyte.

  • Quiet Time: 5-10 seconds at the OCP before initiating the scan.

Step 6: Data Analysis

• Plot the resulting current (I) versus the applied potential (V).

• Determine the anodic and cathodic limits by identifying the potentials at which the current begins to increase significantly. A common method is to define the limit as the potential at which the current density reaches a specific threshold (e.g., 0.1 or 1 mA/cm²).

• The electrochemical window is the potential difference between the anodic and cathodic limits.

Mandatory Visualization

Caption: Experimental workflow for determining the electrochemical window.

References

• 1. chemimpex.com [chemimpex.com]
• 2. sfu.ca [sfu.ca]

Application of Tetramethylammonium Nitrate in the Synthesis of Energetic Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Tetramethylammonium (B1211777) Nitrate (B79036) (TMAN) in the synthesis of energetic materials. TMAN serves as a versatile reagent, primarily utilized as a nitrating agent in the synthesis of nitroaromatic compounds and as a cation source in the preparation of energetic salts through metathesis reactions.

Synthesis of Nitroaromatic Energetic Materials using TMAN

Tetramethylammonium nitrate, in combination with trifluoromethanesulfonic anhydride (B1165640) (triflic anhydride), provides a potent, anhydrous nitrating system capable of efficiently nitrating a variety of aromatic and heteroaromatic compounds to produce energetic materials. This method offers a mild and selective alternative to traditional mixed-acid nitration.[1][2][3]

Application Note:

This one-pot nitration protocol allows for the rapid and selective synthesis of nitroaromatic compounds.[2][3] The in-situ generation of the nitronium triflate nitrating agent in a non-aqueous solvent like dichloromethane (B109758) facilitates high yields and clean reactions.[2][3] Undesired byproducts are readily removed through a simple aqueous workup.[2] This methodology is suitable for both small-scale and larger-scale syntheses and can be adapted for microwave-assisted conditions to accelerate reaction times.[2]

Experimental Protocol: Nitration of Aromatic Substrates

Materials:

• Tetramethylammonium nitrate (TMAN)

• Trifluoromethanesulfonic anhydride (Tf₂O)

• Aromatic substrate (e.g., toluene, benzene, naphthalene)

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Standard laboratory glassware

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic substrate and Tetramethylammonium nitrate in dichloromethane.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trifluoromethanesulfonic anhydride to the stirred solution.

• Allow the reaction to proceed at 0 °C to room temperature, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with deionized water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude nitroaromatic product.

• Purify the product by recrystallization or column chromatography as needed.

Quantitative Data for Nitration of Various Aromatic Compounds:

Substrate	Product	Reaction Time (min)	Temperature (°C)	Yield (%)
Toluene	2-Nitrotoluene & 4-Nitrotoluene	15	0 - RT	95
Benzene	Nitrobenzene	10	0 - RT	98
Naphthalene	1-Nitronaphthalene	30	0 - RT	92
Anisole	2-Nitroanisole & 4-Nitroanisole	5	0	99

Experimental Workflow for Nitration:

Caption: Workflow for the synthesis of nitroaromatics.

Synthesis of Energetic Salts via Metathesis Reaction

Tetramethylammonium nitrate can be employed in metathesis (ion exchange) reactions to synthesize a variety of energetic salts. In this application, the tetramethylammonium cation pairs with an energetic anion, such as picrate (B76445) or dinitramide, to form a new energetic material. These salts often exhibit desirable properties such as high density, thermal stability, and specific energetic performance characteristics.

Application Note:

The synthesis of tetramethylammonium energetic salts is typically achieved through the reaction of TMAN with a salt of the desired energetic anion in a suitable solvent. The choice of solvent is crucial to facilitate the precipitation of the less soluble inorganic salt byproduct, driving the reaction to completion. This method provides a straightforward route to novel energetic materials with tunable properties based on the chosen anion.

Experimental Protocol: Synthesis of Tetramethylammonium Picrate

Materials:

• Tetramethylammonium hydroxide (B78521) solution (10%)

• Picric acid solution (5% in ethanol-water)

• Ethanol

• Conductivity water

• Standard laboratory glassware

• Magnetic stirrer

• Filtration apparatus

Procedure:

• To a 20 cm³ of 10% aqueous solution of tetramethylammonium hydroxide, slowly add a 5% aqueous solution of picric acid with constant stirring until the solution becomes slightly acidic.[1]

• Make the solution slightly basic by the addition of a few drops of the tetramethylammonium hydroxide solution.[1]

• Allow the reaction mixture to stand overnight to ensure the complete reaction of any excess picric acid.[1]

• Filter the precipitate of tetramethylammonium picrate.[1]

• Recrystallize the product from a conductivity water-ethanol mixture to obtain yellow needle-like crystals.[1]

• Dry the purified crystals under vacuum.

Quantitative Data for Tetramethylammonium Picrate Synthesis:

Reactant 1	Reactant 2	Solvent	Product	Yield (%)
Tetramethylammonium hydroxide	Picric acid	Water/Ethanol	Tetramethylammonium picrate	Not specified, but generally high

Logical Relationship in Metathesis Reaction:

Caption: Metathesis reaction for energetic salt synthesis.

References

• 1. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetramethylammonium Nitrate in CMP Slurries

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Mechanical Planarization (CMP) is a critical process in semiconductor manufacturing that achieves global and local planarization of wafer surfaces through a combination of chemical and mechanical actions. The composition of the CMP slurry is paramount in determining the material removal rate, surface quality, and defectivity. While common slurry components are well-documented, the use of specialized or novel compounds is an area of ongoing research. This document provides an application note and generalized protocols for the potential use of tetramethylammonium (B1211777) nitrate (B79036) as a component in CMP slurries.

It is important to note that while tetramethylammonium salts and nitrate compounds are individually used in semiconductor processing, the specific use of tetramethylammonium nitrate in CMP slurries is not widely documented in publicly available literature. Therefore, this document outlines its potential role based on the known functions of its constituent ions and provides a framework for its experimental evaluation.

Chemical Components in CMP Slurries: A General Overview

A CMP slurry is a complex chemical dispersion typically composed of:

• Abrasive Particles: These provide the mechanical component of polishing. Common abrasives include silica (B1680970) (SiO₂), ceria (CeO₂), and alumina (B75360) (Al₂O₃).

• Oxidizing Agent: For metal CMP, an oxidizer forms a soft, friable oxide layer on the metal surface, which is then easily removed by the abrasive particles. Common oxidizers include hydrogen peroxide (H₂O₂), ferric nitrate (Fe(NO₃)₃), and potassium iodate (B108269) (KIO₃).

• Complexing/Chelating Agent: These agents form soluble complexes with the removed metal ions, preventing their redeposition onto the wafer surface.

• Corrosion Inhibitor: This component forms a protective layer on the recessed areas of the wafer to prevent excessive etching and dishing. Benzotriazole (BTA) is a common corrosion inhibitor for copper CMP.

• pH Adjuster: The pH of the slurry is a critical parameter that influences the chemical reaction rates and the stability of the abrasive particles. Acids, bases, and buffers are used to control the pH.

• Surfactants and Dispersants: These are used to stabilize the abrasive particle suspension and prevent agglomeration.

Potential Role and Mechanism of Tetramethylammonium Nitrate in CMP Slurries

Based on the chemical properties of its constituent ions, tetramethylammonium nitrate could serve multiple functions in a CMP slurry:

• As an Oxidizing Agent: The nitrate ion (NO₃⁻) is a known oxidizing agent and has been used in CMP slurries in the form of other nitrate salts (e.g., ferric nitrate, ammonium (B1175870) nitrate).[1][2] It can facilitate the oxidation of metal surfaces, such as copper, to their corresponding oxides.

• As a pH Modifier or Ionic Strength Adjuster: As a salt, it can influence the pH and ionic strength of the slurry, which can in turn affect the zeta potential of the abrasive particles and the wafer surface, thereby modulating the particle-wafer interaction.

• Surface Modification: The tetramethylammonium cation ([N(CH₃)₄]⁺) is a quaternary ammonium compound. Similar compounds, such as tetramethylammonium hydroxide (B78521) (TMAH), are known to be used in post-CMP cleaning solutions and in some slurry formulations.[3][4][5][6][7][8] It could potentially act as a surfactant or a surface-active agent, influencing the wetting of the wafer surface and the dispersion of the abrasive particles.

Hypothetical Mechanism of Action in Copper CMP

In a hypothetical copper CMP process, the mechanism involving tetramethylammonium nitrate could be as follows:

• Oxidation: The nitrate ions in the slurry oxidize the copper surface to form a copper oxide layer (CuO or Cu₂O).

• Abrasion: The abrasive particles in the slurry mechanically remove this softer oxide layer.

• Complexation: A complexing agent in the slurry (if present) would then chelate the removed copper ions.

• Inhibition: A corrosion inhibitor would protect the recessed copper areas from chemical attack.

• Surface Interaction: The tetramethylammonium ions might adsorb onto the wafer or abrasive surfaces, modifying the electrostatic interactions and potentially influencing the removal rate and surface finish.

Data Presentation: Comparison of Oxidizing Agents

The following table provides a comparison of common oxidizing agents used in CMP with the expected properties of tetramethylammonium nitrate.

Oxidizing Agent	Typical Concentration (wt%)	Advantages	Disadvantages	Potential Role of Tetramethylammonium Nitrate
Hydrogen Peroxide (H₂O₂)	1 - 5	High purity, no metallic contamination	Unstable, can decompose rapidly	Could offer better stability than H₂O₂.
Ferric Nitrate (Fe(NO₃)₃)	0.5 - 2	Effective oxidizer for tungsten and copper	Can introduce metallic contamination	As a non-metallic oxidizer, it would avoid iron contamination.
Potassium Iodate (KIO₃)	1 - 3	Good control over oxidation rate	Potential for iodine contamination	Provides an alternative non-metallic oxidizer.
Ammonium Nitrate (NH₄NO₃)	0.5 - 2	Non-metallic oxidizer	Can be a source of ammonia	The tetramethylammonium cation would be less volatile and have different surface-active properties compared to the ammonium ion.
Tetramethylammonium Nitrate	(Hypothetical)	Non-metallic, potentially stable, cation may have beneficial surface-active properties.	Efficacy and byproducts are not well-documented in CMP literature.	Could combine oxidizing and surface-modifying functions.

Experimental Protocols

The following are generalized protocols for the formulation and evaluation of a CMP slurry containing tetramethylammonium nitrate. These should be adapted based on the specific application (e.g., material to be polished, desired removal rate).

Slurry Formulation Protocol

Objective: To prepare a stable CMP slurry containing tetramethylammonium nitrate for experimental evaluation.

Materials:

• Deionized (DI) water

• Abrasive particles (e.g., colloidal silica, 30 wt% suspension)

• Tetramethylammonium nitrate (solid, high purity)

• Complexing agent (e.g., glycine)

• Corrosion inhibitor (e.g., BTA)

• pH adjuster (e.g., nitric acid or potassium hydroxide)

• Magnetic stirrer and stir bar

• pH meter

• Particle size analyzer

Procedure:

• Initial Dispersion: In a clean beaker, add a calculated amount of DI water. While stirring, slowly add the desired amount of abrasive particle suspension to achieve the target weight percentage (e.g., 1-10 wt%).

• Addition of Tetramethylammonium Nitrate: Dissolve the desired amount of tetramethylammonium nitrate in a small amount of DI water and then add it to the abrasive dispersion while stirring. The concentration can be varied, for example, from 0.01 M to 0.5 M.

• Addition of Other Components: If required, add the complexing agent and corrosion inhibitor in the desired concentrations.

• pH Adjustment: Measure the pH of the slurry. Adjust the pH to the target value (e.g., pH 4-6 for some copper slurries, or pH 9-11 for others) using the pH adjuster.

• Final Dilution and Mixing: Add DI water to reach the final desired volume or weight. Continue stirring for at least 1 hour to ensure homogeneity.

• Characterization: Measure and record the final pH and particle size distribution of the slurry.

CMP Evaluation Protocol

Objective: To evaluate the performance of the formulated slurry in a CMP process.

Equipment and Materials:

• CMP polisher

• Polishing pad

• Wafer with the film to be polished (e.g., copper-coated silicon wafer)

• Formulated CMP slurry

• Post-CMP cleaning solution

• Metrology tools for measuring film thickness, surface roughness, and defects (e.g., four-point probe, atomic force microscope, surface scanning inspection system)

Procedure:

• Pre-CMP Measurement: Measure the initial film thickness and surface roughness of the wafer.

• CMP Process:

  • Mount the polishing pad on the platen of the CMP tool.

  • Mount the wafer on the carrier head.

  • Set the CMP process parameters:

    • Downforce (e.g., 2-4 psi)

    • Platen and carrier rotation speeds (e.g., 60-100 rpm)

    • Slurry flow rate (e.g., 150-250 ml/min)

  • Start the slurry flow and then bring the wafer into contact with the pad to begin the polishing process.

  • Polish for a predetermined amount of time (e.g., 60 seconds).

• Post-CMP Cleaning: Immediately after polishing, clean the wafer using a standard post-CMP cleaning procedure to remove slurry residue.

• Post-CMP Measurement: Measure the final film thickness, surface roughness, and number of surface defects.

• Data Analysis:

  • Calculate the material removal rate (RR) in Å/min or nm/min using the change in film thickness and the polishing time.

  • Compare the post-CMP surface roughness and defectivity to the pre-CMP values and to results from control slurries.

Visualizations

Caption: General mechanism of metal CMP, highlighting the potential roles of tetramethylammonium nitrate components.

Caption: Experimental workflow for evaluating a novel CMP slurry component.

References

• 1. US8062547B2 - CMP slurry, preparation method thereof and method of polishing substrate using the same - Google Patents [patents.google.com]
• 2. WO2009056491A1 - Cmp slurry composition and process for planarizing copper containing surfaces provided with a diffusion barrier layer - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. US5704987A - Process for removing residue from a semiconductor wafer after chemical-mechanical polishing - Google Patents [patents.google.com]
• 5. US6194366B1 - Post chemical-mechanical planarization (CMP) cleaning composition - Google Patents [patents.google.com]
• 6. US20170158992A1 - Cleaning composition following cmp and methods related thereto - Google Patents [patents.google.com]
• 7. US6046112A - Chemical mechanical polishing slurry - Google Patents [patents.google.com]
• 8. US20040020134A1 - Cmp slurry composition and a method for planarizing semiconductor device using the same - Google Patents [patents.google.com]

Application of Tetramethylammonium nitrate as a clay stabilizer in oilfield applications.

Application of Tetramethylammonium (B1211777) Nitrate (B79036) as a Clay Stabilizer in Oilfield Applications

Abstract:

This document provides detailed application notes and protocols for the use of Tetramethylammonium nitrate (TMA-N) as a clay stabilizer in oilfield drilling and completion fluids. While specific quantitative data for Tetramethylammonium nitrate is limited in publicly available literature, this document leverages data from its close analog, Tetramethylammonium chloride (TMAC), to provide a comprehensive overview. The primary stabilizing action is attributed to the Tetramethylammonium (TMA) cation, which is common to both salts. These notes are intended for researchers, scientists, and professionals in the oil and gas industry involved in the development and application of drilling fluids.

Introduction

Wellbore instability in shale formations is a significant challenge in oil and gas drilling operations, often leading to costly non-productive time. The interaction between water-based drilling fluids and reactive clays, such as smectite and mixed-layer clays, can cause swelling and dispersion, compromising the integrity of the wellbore. Clay stabilizers are essential additives in drilling fluids to mitigate these issues.

Tetramethylammonium (TMA) salts, including Tetramethylammonium nitrate, are cationic compounds that have shown effectiveness as clay stabilizers. They function through a mechanism of cation exchange and surface encapsulation, which prevents water uptake by the clay platelets. This document details the mechanism of action, presents comparative performance data, and provides standardized protocols for evaluating the effectiveness of TMA-N as a clay stabilizer.

Mechanism of Action

The primary mechanism by which Tetramethylammonium nitrate stabilizes clay is through the interaction of the Tetramethylammonium cation ((CH₃)₄N⁺) with the negatively charged clay surfaces. This process can be broken down into the following key steps:

• Cation Exchange: Clay surfaces, particularly montmorillonite, have a net negative charge due to isomorphic substitution within their crystal lattice. This charge is balanced by hydrated cations, typically sodium (Na⁺), in the interlayer space. When a drilling fluid containing TMA-N is introduced, the TMA cations replace the native, more weakly held cations like sodium.

• Reduction of Hydration: The TMA cation is a quaternary amine with a larger ionic radius and lower hydration energy compared to sodium or potassium ions. This substitution reduces the osmotic swelling pressure that draws water into the clay interlayers.

• Surface Encapsulation and Hydrophobicity: The methyl groups of the adsorbed TMA cations create a more organophilic or hydrophobic layer on the clay surface. This layer acts as a barrier, further repelling water molecules and preventing surface hydration.

This multi-faceted mechanism effectively inhibits both osmotic swelling and surface hydration, the two primary causes of clay instability.

Mechanism of clay stabilization by Tetramethylammonium Nitrate.

Data Presentation

The following tables summarize the performance of Tetramethylammonium compounds as clay stabilizers, primarily using data available for Tetramethylammonium Chloride (TMAC) as a proxy for Tetramethylammonium Nitrate. The performance is compared against deionized water (as a negative control) and Potassium Chloride (KCl), a widely used clay stabilizer in the industry.

Table 1: Shale Recovery Test Results

The Shale Recovery Test evaluates the ability of a fluid to prevent the dispersion of shale cuttings. Higher recovery percentages indicate better inhibition.

Fluid System	Concentration (% w/v)	Shale Recovery (%)	Reference
Deionized Water	-	~18-35	[1]
Potassium Chloride (KCl)	2	~83	[1][2]
Potassium Chloride (KCl)	7	83.6	[1]
Tetramethylammonium Chloride (TMAC)	3	Generally lower than 2% KCl	[2][3]
Polyamine Inhibitor (TGA)	0.2	94.1	[1]

Note: The performance of TMAC is reported to be lower than 2% KCl in some studies.[2] However, other quaternary ammonium (B1175870) compounds have shown excellent performance.

Table 2: Linear Swell Meter Test Results

The Linear Swell Meter test measures the percentage of swelling of a compacted clay or shale sample when exposed to a fluid. Lower swelling percentages indicate better performance.

Fluid System	Concentration (% w/v)	Swelling Reduction (%)	Reference
Deionized Water	-	0 (Baseline)	[4]
Potassium Chloride (KCl)	1	-	[4]
Carboxymethyl Trimethyl Ammonium Chloride (CTAC)	1	Higher than KCl	[4]
Carboxymethyl Trimethyl Ammonium Chloride (CTAC)	3	72	[4]

Note: While direct data for TMA-N is unavailable, other functionalized tetramethylammonium compounds like CTAC show significant swelling reduction.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the performance of clay stabilizers.

Shale Rolling Recovery Test (API RP 13I)

This test measures the ability of a drilling fluid to inhibit the dispersion of shale cuttings.

Apparatus:

• Roller oven

• Aging cells

• Sieves (e.g., 6 and 12 mesh)

• Balance (accurate to 0.01 g)

• Drying oven

• Wash bottle with deionized water

Procedure:

• Sample Preparation: Obtain representative shale cuttings. Dry the cuttings and sieve them to a specific size range (e.g., passing a 6-mesh sieve and retained on a 12-mesh sieve).

• Initial Weighing: Weigh a specific amount of the sized shale cuttings (e.g., 50 g).

• Fluid Preparation: Prepare the test fluids with the desired concentrations of Tetramethylammonium nitrate and control fluids (e.g., deionized water, KCl solution).

• Hot Rolling: Place the weighed shale sample and a specified volume of the test fluid (e.g., 350 mL) into an aging cell.[5] Place the cell in a roller oven and hot roll at a specified temperature (e.g., 150°F or 65.5°C) for a set duration (e.g., 16 hours).[6]

• Recovery and Washing: After hot rolling, cool the aging cell. Pour the contents over a clean sieve of the smaller mesh size used for the initial sizing. Carefully wash the retained shale with deionized water to remove any adhering fluid.

• Drying and Final Weighing: Place the recovered shale in a drying oven at a specified temperature (e.g., 105°C) until a constant weight is achieved. Weigh the dried, recovered shale.

• Calculation: Calculate the percentage of shale recovery using the following formula:

  Shale Recovery (%) = (Final Dry Weight of Shale / Initial Dry Weight of Shale) x 100

Linear Swell Meter Test

This test quantifies the swelling of a compacted shale or bentonite (B74815) pellet when exposed to a test fluid.[7]

Apparatus:

• Linear Swell Meter

• Hydraulic press for pellet compaction

• Balance (accurate to 0.001 g)

• Mortar and pestle or grinder

• Drying oven

Procedure:

• Sample Preparation: Dry the shale or bentonite sample and grind it to a fine powder (e.g., passing a 200-mesh sieve).

• Pellet Compaction: Weigh a specific amount of the dried powder (e.g., 10 g).[5] Place the powder into the compaction cell of a hydraulic press and apply a high pressure (e.g., 10,000 psi) for a specified duration to form a compact pellet.[7]

• Initial Measurement: Measure the initial thickness of the compacted pellet.

• Test Assembly: Place the pellet into the sample cell of the Linear Swell Meter.

• Fluid Exposure: Add the test fluid (e.g., a solution of Tetramethylammonium nitrate) to the cell, ensuring the pellet is fully submerged.

• Data Acquisition: The Linear Swell Meter's displacement transducer will measure the change in the pellet's thickness over time. Record the swelling as a percentage of the initial thickness. The test is typically run until the swelling stabilizes.

• Calculation: The swelling percentage is calculated as:

  Swelling (%) = ((Final Thickness - Initial Thickness) / Initial Thickness) x 100

General workflow for evaluating clay stabilizer performance.

Environmental and Safety Considerations

Tetramethylammonium compounds, including the nitrate and chloride salts, are known to have some level of toxicity.[2] Tetramethylammonium hydroxide (B78521) is classified as a corrosive and toxic substance. The tetramethylammonium cation can affect nerves and muscles. Therefore, appropriate personal protective equipment (PPE), including gloves and eye protection, should be used when handling these chemicals.

Disposal of drilling fluids containing Tetramethylammonium nitrate should be in accordance with local environmental regulations. While some quaternary ammonium compounds are biodegradable, their impact on aquatic life should be considered. Toxicity testing of the final drilling fluid formulation is recommended to ensure environmental compliance.

Conclusion

Tetramethylammonium nitrate is a promising clay stabilizer for use in water-based drilling fluids. Its mechanism of action, centered on the Tetramethylammonium cation, provides effective inhibition of clay swelling and dispersion. While direct performance data for the nitrate salt is not widely available, data from Tetramethylammonium chloride suggests it can be an effective, though potentially less so than standard KCl treatments, clay stabilizer. The detailed protocols provided in this document offer a standardized approach for evaluating the performance of Tetramethylammonium nitrate and other clay stabilizers in a laboratory setting. Careful consideration of the environmental and safety aspects is crucial for the responsible application of this chemical in oilfield operations.

References

• 1. researchgate.net [researchgate.net]
• 2. OFI Testing Equipment, Inc. - Testing Equipment for API RP 13B-1 [ofite.com]
• 3. issmge.org [issmge.org]
• 4. jpst.ripi.ir [jpst.ripi.ir]
• 5. nyenergyforum.org [nyenergyforum.org]
• 6. scribd.com [scribd.com]
• 7. Linear Swell Meter [fann.com]

Technical Notes & Optimization

Technical Support Center: TGA and DSC Analysis of Tetramethylammonium Nitrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) on Tetramethylammonium Nitrate (B79036) (TMAN).

Data Presentation

The thermal decomposition of Tetramethylammonium Nitrate (TMAN) involves dissociation into trimethylamine (B31210) and methyl nitrate. The following tables summarize the key thermal events observed during TGA and DSC analysis. Please note that the data presented is based on analyses of TMAN in combination with other nitrates, and therefore, the values should be considered approximate for pure TMAN.

Table 1: Summary of TGA Data for Tetramethylammonium Nitrate

Thermal Event	Onset Temperature (°C)	End Temperature (°C)	Weight Loss (%)
Decomposition	~250	~380	~69

Table 2: Summary of DSC/DTA Data for Tetramethylammonium Nitrate

Thermal Event	Onset Temperature (°C)	Peak Temperature(s) (°C)	Thermal Nature
Decomposition	~270	290 and 328	Exothermic

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible TGA and DSC data. Below are recommended protocols for the analysis of Tetramethylammonium Nitrate.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of Tetramethylammonium Nitrate by measuring mass changes as a function of temperature.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of finely ground Tetramethylammonium Nitrate into a clean, tared TGA crucible (platinum or alumina (B75360) is recommended).

  • Ensure even distribution of the sample at the bottom of the crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

  • Allow the system to equilibrate at the starting temperature (e.g., 30 °C).

• Thermal Program:

  • Heat the sample from 30 °C to 400 °C at a constant heating rate of 10 °C/min.

• Data Acquisition:

  • Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition, the temperature range of mass loss, and the percentage of weight loss for each decomposition step.

  • The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To measure the heat flow associated with the thermal transitions of Tetramethylammonium Nitrate and to determine the nature (endothermic or exothermic) of these transitions.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation:

  • Accurately weigh 2-5 mg of finely ground Tetramethylammonium Nitrate into a clean, tared DSC pan (aluminum pans are suitable for this temperature range).

  • Hermetically seal the pan to contain any evolved gases during the initial stages of decomposition. For safety reasons when analyzing energetic materials, consider using a pan with a pinhole lid to allow for controlled release of pressure.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

  • Allow the system to equilibrate at the starting temperature (e.g., 30 °C).

• Thermal Program:

  • Heat the sample from 30 °C to 400 °C at a constant heating rate of 10 °C/min.

• Data Acquisition:

  • Continuously record the heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Identify and characterize endothermic and exothermic peaks by determining their onset temperatures, peak temperatures, and integrated peak areas (enthalpy change).

Troubleshooting Guides and FAQs

This section addresses specific issues that users might encounter during the TGA and DSC analysis of Tetramethylammonium Nitrate.

Frequently Asked Questions (FAQs)

• Q1: What are the expected decomposition products of Tetramethylammonium Nitrate?

  • A1: The primary thermal decomposition pathway for Tetramethylammonium Nitrate is dissociation into trimethylamine ((CH₃)₃N) and methyl nitrate (CH₃NO₃).[1]

• Q2: Why is my TGA weight loss greater than 100% or showing a negative value?

  • A2: This is a common artifact and can be due to several factors. Buoyancy effects can cause an apparent weight gain at the beginning of the analysis. Also, if the sample reacts with the purge gas (e.g., oxidation in an air atmosphere), a weight gain can be observed. A weight loss exceeding 100% is physically impossible and usually points to an instrument calibration error or a mistake in recording the initial sample mass.

• Q3: My DSC curve shows an endothermic peak before the main exothermic decomposition. What could this be?

  • A3: An initial endotherm could be due to a phase transition (e.g., melting) or sublimation of the sample before decomposition. For Tetramethylammonium Nitrate, sublimation under reduced pressure has been observed.[1]

• Q4: How does the heating rate affect the TGA and DSC results?

  • A4: A higher heating rate can shift the decomposition temperatures to higher values and may decrease the resolution of overlapping thermal events. For kinetic studies, it is recommended to use multiple heating rates.

• Q5: Is it safe to analyze an energetic material like Tetramethylammonium Nitrate using TGA and DSC?

  • A5: Caution is always advised when analyzing energetic materials. It is crucial to use small sample sizes (typically a few milligrams). For DSC, using pans with a pinhole lid can help to safely vent any gases produced during decomposition, preventing a dangerous pressure buildup in a hermetically sealed pan. Always consult your instrument's safety guidelines and institutional safety protocols.

Troubleshooting Guide

• Issue 1: Irregular or noisy TGA/DSC baseline.

  • Possible Causes:

    • Instrument not properly calibrated.

    • Contamination in the furnace or on the sample/reference holders.

    • Instability in the purge gas flow rate.

    • External vibrations affecting the microbalance.

  • Solutions:

    • Perform routine temperature and weight calibration of the TGA and temperature and enthalpy calibration for the DSC.

    • Clean the furnace and sample holders according to the manufacturer's instructions.

    • Check the gas supply and regulators for consistent flow.

    • Ensure the instrument is placed on a stable, vibration-free surface.

• Issue 2: The onset temperature of decomposition varies between runs.

  • Possible Causes:

    • Inconsistent sample mass or particle size.

    • Different heating rates used.

    • Poor thermal contact between the sample and the crucible.

    • Sample heterogeneity.

  • Solutions:

    • Use a consistent sample mass and ensure the sample is finely ground for better homogeneity.

    • Verify that the same heating rate is programmed for all experiments.

    • Ensure the sample is spread evenly in a thin layer at the bottom of the crucible.

    • If the sample is a mixture, ensure it is well-mixed before taking a subsample for analysis.

• Issue 3: TGA shows a gradual weight loss instead of a sharp decomposition step.

  • Possible Causes:

    • The sample is sublimating over a broad temperature range before decomposing.

    • The decomposition process involves multiple overlapping steps.

    • The heating rate is too high, reducing the resolution of distinct steps.

  • Solutions:

    • To distinguish between sublimation and decomposition, consider running the experiment at different heating rates. Sublimation is often less dependent on the heating rate than decomposition. Evolved gas analysis (EGA) by coupling the TGA to a mass spectrometer or FTIR can definitively identify the gaseous products.

    • Use a slower heating rate (e.g., 2-5 °C/min) to improve the resolution of thermal events.

    • Analyze the derivative of the TGA curve (DTG) to better identify individual decomposition stages.

• Issue 4: The DSC exotherm is very sharp and results in an instrument shutdown or damage.

  • Possible Causes:

    • The sample mass is too large for an energetic material.

    • The heating rate is too high, leading to a rapid release of energy.

    • The sample was contained in a hermetically sealed pan, causing a pressure buildup and explosive decomposition.

  • Solutions:

    • CRITICAL: Reduce the sample mass significantly (e.g., to less than 1 mg).

    • Use a lower heating rate to slow down the decomposition reaction.

    • Use a DSC pan with a pinhole lid or a vented pan to allow for the controlled release of gaseous products. Never use a hermetically sealed pan for a substance known to produce a large amount of gas upon decomposition without proper safety assessments.

Mandatory Visualization

Caption: Workflow for TGA and DSC analysis of Tetramethylammonium Nitrate.

References

• 1. What Are The Common Faults Of Thermogravimetric Analyzer(TGA) | Jinan Upwell Test Co.,Ltd [upwelltest.com]

Methods for the purification of Tetramethylammonium nitrate for electrochemical studies.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Tetramethylammonium (B1211777) Nitrate (B79036) (TMA-NO3) as an electrolyte in electrochemical studies.

Frequently Asked Questions (FAQs)

Q1: What is Tetramethylammonium Nitrate and why is it used in electrochemistry?

Tetramethylammonium nitrate (TMA-NO3) is a quaternary ammonium (B1175870) salt with the chemical formula (CH₃)₄NNO₃.[1][2] It is utilized in electrochemical applications, such as in electrolytes for batteries and supercapacitors, due to its good solubility in polar solvents and its ionic properties which contribute to conductivity.[3]

Q2: Why is purification of commercial Tetramethylammonium Nitrate necessary for electrochemical studies?

Commercially available TMA-NO3 may have a purity of 95-98%.[1][2] For sensitive electrochemical experiments, impurities can interfere with the reactions being studied, leading to inaccurate results. Potential impurities could include halides (e.g., iodide) if synthesized from halide precursors, which can be electrochemically active and alter the observed voltammetry.[4] Purification, typically by recrystallization, is performed to remove these impurities and ensure a high-purity electrolyte, which is crucial for obtaining a stable electrochemical window and reliable data.

Q3: What are the common solvents for recrystallizing Tetramethylammonium Nitrate?

Based on available literature, water and ethanol (B145695) are suitable solvents for the recrystallization of tetramethylammonium nitrate.[4][5] The choice of solvent may depend on the specific impurities to be removed and the desired level of dryness of the final product. For non-aqueous electrochemical applications, recrystallization from a non-aqueous solvent like ethanol followed by rigorous drying is often preferred to minimize water content.

Q4: How can I test for halide impurities in my purified Tetramethylammonium Nitrate?

A simple and effective qualitative method to test for halide (chloride, bromide, iodide) impurities is the silver nitrate test.[6][7] Dissolve a small amount of the purified TMA-NO3 in deionized water, acidify with a few drops of dilute nitric acid, and then add a few drops of silver nitrate solution. The formation of a precipitate (silver halide) indicates the presence of halide impurities.[8][9] For quantitative analysis, techniques like ion chromatography or Total Reflection X-ray Fluorescence (TXRF) spectrometry can be used.[10][11]

Q5: What is the expected electrochemical window for Tetramethylammonium Nitrate?

Data Presentation

Table 1: Properties of Tetramethylammonium Nitrate

Property	Value	References
Chemical Formula	C₄H₁₂N₂O₃	[1]
Molecular Weight	136.15 g/mol	[1]
Appearance	White to light yellow crystalline solid	[3]
Purity (Commercial)	≥ 95% - 98%	[1][2]
Solubility	Soluble in water and polar organic solvents. Recrystallization from water and ethanol has been reported. Quantitative solubility data as a function of temperature is not readily available in the cited literature.	[2][3][4][5]

Experimental Protocols

Protocol 1: Recrystallization of Tetramethylammonium Nitrate

This protocol provides two methods for recrystallization, one using water and the other using ethanol.

Method A: Recrystallization from Water

• Dissolution: In a beaker, add the impure TMA-NO3 to a minimal amount of deionized water. Heat the mixture gently on a hot plate while stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them.

• Crystallization: Cover the beaker with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Further Cooling: Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal yield.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals thoroughly in a vacuum oven at 80-100°C for several hours to remove all traces of water.

Method B: Recrystallization from Ethanol

• Dissolution: In a flask equipped with a reflux condenser, add the impure TMA-NO3 to a minimal amount of absolute ethanol. Heat the mixture to reflux with stirring until all the solid dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold absolute ethanol.

• Drying: Dry the crystals in a vacuum oven at 110°C to ensure the removal of all ethanol and residual water.[5]

Protocol 2: Qualitative Test for Halide Impurities

• Sample Preparation: Dissolve approximately 0.1 g of the purified and dried TMA-NO3 in 5 mL of deionized water in a clean test tube.

• Acidification: Add 2-3 drops of dilute nitric acid to the solution.

• Addition of Silver Nitrate: Add 3-5 drops of a 0.1 M silver nitrate solution.

• Observation: Observe the solution. The formation of a white or yellowish precipitate (AgCl, AgBr, or AgI) indicates the presence of halide impurities.[8][9] The absence of a precipitate suggests that halide levels are below the detection limit of this test.

Protocol 3: Experimental Determination of the Electrochemical Window

• Electrolyte Preparation: Prepare a solution of the purified and dried TMA-NO3 in the desired electrochemical grade solvent (e.g., 0.1 M in acetonitrile).

• Cell Assembly: Assemble a three-electrode electrochemical cell with a suitable working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/Ag⁺ or a pseudo-reference electrode).

• Deoxygenation: Deoxygenate the electrolyte solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes.

• Cyclic Voltammetry: Perform a cyclic voltammetry (CV) scan over a wide potential range. The starting and vertex potentials should be chosen to extend beyond the expected stability limits of the solvent/electrolyte system.

• Data Analysis: The electrochemical window is defined as the potential range where no significant background current due to the oxidation or reduction of the electrolyte or solvent is observed. The anodic and cathodic limits are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 0.1 mA/cm²).[12]

Troubleshooting Guides

Issue 1: Low yield after recrystallization.

• Possible Cause: Too much solvent was used during the dissolution step, or the solution was not cooled sufficiently.

• Troubleshooting Steps:

  • If still in the mother liquor, try concentrating the solution by evaporating some of the solvent and then repeating the cooling process.

  • Ensure the solution is cooled in an ice bath for an adequate amount of time (at least 30 minutes).

  • In future attempts, use the minimum amount of hot solvent necessary to dissolve the solid.

Issue 2: Positive test for halide impurities after purification.

• Possible Cause: The recrystallization was not efficient enough to remove all halide impurities.

• Troubleshooting Steps:

  • Perform a second recrystallization of the purified salt.

  • Ensure the crystals are washed thoroughly with the cold recrystallization solvent during filtration.

Issue 3: High background current in cyclic voltammetry.

• Possible Cause: Residual impurities in the TMA-NO3, solvent, or a contaminated electrochemical cell.

• Troubleshooting Steps:

  • Ensure the TMA-NO3 has been properly recrystallized and thoroughly dried.

  • Use high-purity, electrochemical-grade solvent.

  • Thoroughly clean all components of the electrochemical cell.

  • Run a blank CV of the solvent and electrolyte without the analyte to assess the background current.

Issue 4: Unstable or drifting potential in electrochemical measurements.

• Possible Cause: A malfunctioning reference electrode or residual water in the electrolyte.

• Troubleshooting Steps:

  • Check the reference electrode for proper filling solution and ensure there are no air bubbles.

  • If using a non-aqueous solvent, ensure the TMA-NO3 and the solvent are rigorously dried. Water contamination can significantly affect electrochemical stability.[12]

Visualizations

Caption: Workflow for the purification of Tetramethylammonium Nitrate.

Caption: Troubleshooting logic for high background current in CV.

References

• 1. Tetramethylammonium nitrate 95 1941-24-8 [sigmaaldrich.com]
• 2. Tetramethylammonium nitrate, 98%, Thermo Scientific 250g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. chemimpex.com [chemimpex.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Tetramethylammonium nitrate | 1941-24-8 [chemicalbook.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. jru.edu.in [jru.edu.in]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Identifying and removing impurities in Tetramethylammonium nitrate.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the purification and analysis of Tetramethylammonium (B1211777) nitrate (B79036).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available Tetramethylammonium nitrate?

A1: Common impurities in Tetramethylammonium nitrate can originate from the synthetic process. The synthesis typically involves the quaternization of trimethylamine (B31210) with a methyl halide, followed by a salt metathesis reaction to introduce the nitrate anion.[1] Potential impurities therefore include:

• Unreacted starting materials: Residual trimethylamine and methyl halides.
• Halide salts: For instance, if methyl iodide is used in the first step and a silver nitrate in the second, residual iodide or silver salts could be present.
• Other quaternary ammonium (B1175870) salts: If the salt metathesis reaction is not complete, the starting halide salt of tetramethylammonium may remain.
• Solvent residues: Solvents used during synthesis and purification, such as ethanol (B145695) or water, may be present.
• Byproducts of side reactions: Although less common for this simple quaternization, side reactions can introduce other organic impurities.

Q2: What is the recommended method for purifying Tetramethylammonium nitrate?

A2: The most commonly cited and effective method for purifying Tetramethylammonium nitrate is recrystallization from ethanol.[2] This technique relies on the principle that the solubility of Tetramethylammonium nitrate in ethanol is significantly higher at elevated temperatures than at lower temperatures. As the solution cools, the pure compound crystallizes, leaving most impurities dissolved in the solvent.

Q3: How can I assess the purity of my Tetramethylammonium nitrate sample?

A3: Several analytical techniques can be employed to determine the purity of Tetramethylammonium nitrate:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying the main compound and any impurities. A method using a Newcrom AH column with a mobile phase of water, acetonitrile, and an ammonium formate (B1220265) modifier, coupled with an Evaporative Light Scattering Detector (ELSD), can be effective for analyzing the tetramethylammonium cation.[3][4]
• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a valuable technique for identifying and quantifying proton-containing impurities. The spectrum of pure Tetramethylammonium nitrate in D₂O shows a sharp singlet for the methyl protons. The presence of other peaks can indicate impurities like residual trimethylamine or solvents.
• Titration: The purity of the salt can be determined by titrating the nitrate ion, for example, with a standardized acid after reduction to ammonia, or by titrating the tetramethylammonium cation.

Q4: I am observing a colored impurity in my Tetramethylammonium nitrate. What could it be and how can I remove it?

A4: A colored impurity could be due to the presence of nonvolatile impurities from the synthesis, especially if the product was isolated by evaporation of the solvent rather than crystallization.[5] Recrystallization from ethanol is often effective in removing colored impurities. If the color persists, treatment with activated carbon during the recrystallization process may be necessary to adsorb the colored compounds.

Troubleshooting Guides

Problem 1: Low yield after recrystallization from ethanol.

Possible Cause	Troubleshooting Step
Using too much solvent	Use the minimum amount of hot ethanol required to fully dissolve the solid. Adding excessive solvent will keep more of the product dissolved even after cooling.
Cooling the solution too quickly	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of small, impure crystals.[6][7]
Incomplete crystallization	After slow cooling, place the solution in an ice bath to maximize crystal formation. If crystallization does not occur, try scratching the inside of the flask with a glass rod or adding a seed crystal of pure Tetramethylammonium nitrate.[6]
Washing with warm solvent	Wash the collected crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities without dissolving a significant amount of the product.[6]

Problem 2: Impurities are still present after recrystallization.

Possible Cause	Troubleshooting Step
Co-crystallization of impurities	If an impurity has similar solubility properties to Tetramethylammonium nitrate in ethanol, it may co-crystallize. A second recrystallization may be necessary.
Inefficient removal of insoluble impurities	If there are insoluble impurities, perform a hot filtration of the dissolved solution before allowing it to cool and crystallize.
Inadequate washing of crystals	Ensure the crystals are thoroughly washed with ice-cold ethanol during vacuum filtration to remove any mother liquor containing dissolved impurities.[6]

Experimental Protocols

Protocol 1: Recrystallization of Tetramethylammonium Nitrate from Ethanol

This protocol provides a detailed methodology for the purification of Tetramethylammonium nitrate by recrystallization.

Materials:

• Crude Tetramethylammonium nitrate

• Ethanol (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude Tetramethylammonium nitrate in an Erlenmeyer flask. Add a minimal amount of ethanol.

• Heating: Gently heat the mixture while stirring until the solid dissolves completely. Add more ethanol in small portions if necessary to achieve complete dissolution at the boiling point of the solvent. Avoid adding excessive solvent.

• Hot Filtration (if necessary): If any insoluble impurities are observed in the hot solution, quickly filter the solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation and contamination.

• Cooling: Once the flask has reached room temperature and crystal formation has begun, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to rinse away any remaining impurities.

• Drying: Allow the crystals to dry on the filter paper under vacuum for a period of time. For complete drying, the crystals can be transferred to a watch glass and placed in a vacuum oven at a moderate temperature.

Protocol 2: Purity Assessment by ¹H NMR Spectroscopy

This protocol outlines the methodology for analyzing the purity of Tetramethylammonium nitrate using ¹H NMR.

Materials:

• Purified Tetramethylammonium nitrate sample

• Deuterated water (D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation: Accurately weigh a small amount of the Tetramethylammonium nitrate sample and dissolve it in D₂O in a clean vial.

• NMR Tube Loading: Transfer the solution to an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

• Data Analysis:

  • The ¹H NMR spectrum of pure Tetramethylammonium nitrate in D₂O will show a single, sharp peak at approximately 3.1 ppm for the twelve equivalent protons of the four methyl groups.

  • Look for the presence of other peaks in the spectrum. For example, a singlet around 2.1-2.2 ppm could indicate the presence of residual trimethylamine.

  • Integrate the peaks to determine the relative molar ratio of impurities to the main compound. The purity can be calculated based on these integrations.

Data Presentation

Currently, there is a lack of specific quantitative data in the searched literature detailing the purity of Tetramethylammonium nitrate before and after purification. To facilitate comparison once such data is obtained, the following table structure is recommended:

Purification Method	Initial Purity (%)	Final Purity (%)	Key Impurities Removed	Reference
Recrystallization (Ethanol)	Data not available	Data not available	Data not available
Other Methods	Data not available	Data not available	Data not available

Visualizations

Diagram 1: Experimental Workflow for Impurity Identification and Removal

Caption: Workflow for the purification and analysis of Tetramethylammonium nitrate.

Diagram 2: Logical Relationship for Troubleshooting Low Recrystallization Yield

Caption: Troubleshooting guide for low yield in recrystallization.

References

• 1. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 2. youtube.com [youtube.com]
• 3. ijcrt.org [ijcrt.org]
• 4. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. mt.com [mt.com]

Addressing interference from Tetramethylammonium nitrate in analytical measurements.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from Tetramethylammonium (B1211777) nitrate (B79036) (TMA-N) in their analytical measurements.

Troubleshooting Guides

Issue: Unexpected peaks or high background noise in Mass Spectrometry (MS) analysis.

Possible Cause: Presence of Tetramethylammonium (TMA) ions from TMA-N in the mobile phase or sample. TMA is a quaternary ammonium (B1175870) cation that is not volatile and can persist in the MS source.[1]

Troubleshooting Steps:

• Confirm the Source:

  • Analyze a blank injection of your mobile phase. If the interfering peaks are present, the contamination is in your LC system.

  • If the peaks are only present in your sample injections, the TMA-N is likely in your sample.

• System Decontamination:

  • If the LC-MS system is contaminated, a thorough cleaning is necessary.

  • Flush the entire system with a high-percentage organic solvent (e.g., 90:10 acetonitrile:water) with a small amount of acid (e.g., 0.1% formic acid or acetic acid). Avoid strong acids that could damage the system.

  • Clean the MS source components according to the manufacturer's guidelines. Persistent contamination may require mechanical cleaning of the ion optics.

• Sample Preparation to Remove TMA-N:

  • Solid-Phase Extraction (SPE): Utilize a suitable SPE cartridge to remove the TMA cation. Strong cation exchange (SCX) cartridges can be effective.

  • Liquid-Liquid Extraction (LLE): While less common for removing salts, it can be explored depending on the analyte's properties.[2][3]

Issue: Poor peak shape and shifting retention times in HPLC-UV analysis.

Possible Cause: Inconsistent concentration of TMA-N as an ion-pairing reagent or interaction with the stationary phase.

Troubleshooting Steps:

• Mobile Phase Preparation:

  • Ensure the TMA-N is fully dissolved and the mobile phase is homogenous.

  • Prepare fresh mobile phase daily to avoid concentration changes due to solvent evaporation.

• Column Equilibration:

  • Equilibrate the column with the mobile phase containing TMA-N for a sufficient time before starting the analysis. This ensures a stable interaction between the ion-pairing reagent and the stationary phase. A stable baseline is a good indicator of equilibration.

• Alternative Ion-Pairing Reagents:

  • If issues persist, consider alternative, more volatile ion-pairing reagents if your method is being transferred to a mass spectrometer. Examples include triethylamine (B128534) (TEA) or other volatile amines.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is Tetramethylammonium nitrate and why is it used in analytical chemistry?

A1: Tetramethylammonium nitrate (TMA-N) is a quaternary ammonium salt.[6] In analytical chemistry, its primary use is as an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC).[7] The tetramethylammonium (TMA) cation pairs with negatively charged analytes, modifying their retention behavior on a reversed-phase column to improve separation.[7][8]

Q2: How does TMA-N interfere with mass spectrometry (MS) detection?

A2: TMA-N is a non-volatile salt, and the TMA cation can cause significant problems in MS detection, including:

• Ion Suppression: The presence of high concentrations of non-volatile ions like TMA in the electrospray ionization (ESI) source can suppress the ionization of the analyte of interest, leading to a significant decrease in signal intensity.[4]

• Source Contamination: TMA can coat the surfaces of the MS source and ion optics, leading to high background noise and persistent interfering peaks.

• Adduct Formation: The TMA cation can form adducts with the analyte, complicating the mass spectrum and potentially leading to misidentification.

Q3: Can I use a mobile phase with TMA-N for LC-MS analysis?

A3: It is strongly discouraged. Non-volatile ion-pairing reagents like TMA-N are generally considered incompatible with MS detection.[4] If you must use an ion-pairing reagent for an LC-MS method, opt for a volatile one such as formic acid, acetic acid, or triethylamine.[5]

Q4: What are some alternative analytical techniques if TMA-N interference is unavoidable?

A4: If TMA-N is integral to your sample matrix and cannot be removed, consider the following:

• HPLC with a different detector: If your primary issue is with MS detection, using a UV detector, a charged aerosol detector (CAD), or an evaporative light scattering detector (ELSD) may be viable alternatives, as they are less susceptible to interference from non-volatile salts.[1]

• Ion Chromatography (IC): This technique is specifically designed for the analysis of ions and may be a suitable alternative for separating your analyte of interest without the need for ion-pairing reagents.[2]

Q5: Are there methods to remove TMA-N from a sample before analysis?

A5: Yes, sample preparation is key to mitigating TMA-N interference. Ion exchange is an effective method for removing the tetramethylammonium (TMA+) ion. Both strong acid cation (SAC) and weak acid cation (WAC) exchange resins have shown excellent uptake of the TMA+ ion.[9][10]

Quantitative Data on TMA-N Interference

The following table summarizes the potential impact of TMA-N on analytical measurements. The values are illustrative and can vary depending on the specific analytical conditions and the analyte.

Analytical Technique	Parameter	Effect of TMA-N Interference	Potential Signal Reduction
LC-MS (ESI)	Signal Intensity	Ion Suppression	50-99%
Background Noise	Source Contamination	Significant Increase
HPLC-UV	Peak Shape	Tailing or Fronting	N/A
Retention Time	Shift in Retention	Variable

Experimental Protocols

Protocol 1: Sample Cleanup using Strong Cation Exchange (SCX) Solid-Phase Extraction (SPE)

This protocol is designed to remove the tetramethylammonium (TMA) cation from an aqueous sample prior to analysis.

Materials:

• SCX SPE cartridge

• Sample containing the analyte and TMA-N

• Methanol (B129727)

• Deionized water

• Ammonium hydroxide (B78521) solution (5% in methanol)

• Collection tubes

Methodology:

• Conditioning: Condition the SCX cartridge by passing 2-3 mL of methanol through it, followed by 2-3 mL of deionized water. Do not let the cartridge go dry.

• Loading: Load the sample onto the cartridge. The TMA+ cations will be retained by the stationary phase. The negatively charged or neutral analytes should pass through.

• Washing: Wash the cartridge with 2-3 mL of deionized water, followed by 2-3 mL of methanol to remove any remaining unbound impurities.

• Elution (if analyte is retained): If your analyte of interest is also cationic and has been retained, it can be eluted using a stronger cationic solution or a solution with a different pH. A common elution solvent is a 5% solution of ammonium hydroxide in methanol.

• Analysis: The collected fraction(s) containing the analyte can then be evaporated and reconstituted in a suitable solvent for analysis.

Visualizations

Caption: Troubleshooting workflow for suspected TMA-N interference.

References

• 1. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]
• 2. Advancements in Preprocessing and Analysis of Nitrite and Nitrate since 2010 in Biological Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. env.go.jp [env.go.jp]
• 4. holcapek.upce.cz [holcapek.upce.cz]
• 5. agilent.com [agilent.com]
• 6. chemimpex.com [chemimpex.com]
• 7. What are the applications of Tetramethylammonium Nitrate in the field of analytical chemistry? - Blog [chemkente.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Removal of Tetramethylammonium Hydroxide From Solution Using Ion Exchange | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Tetramethylammonium Nitrate (TMAN) as a Supporting Electrolyte

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the effective use of Tetramethylammonium (B1211777) Nitrate (B79036) (TMAN) as a supporting electrolyte in electrochemical experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the use of Tetramethylammonium Nitrate as a supporting electrolyte.

Issue 1: High Background Current or Noise

• Question: My cyclic voltammogram shows a high background current and significant noise after preparing my TMAN solution. What are the possible causes and solutions?

• Answer: High background current and noise can obscure the electrochemical signals of your analyte. Here’s a systematic approach to troubleshoot this issue:

  • Purity of TMAN: The purity of the supporting electrolyte is crucial. Ensure you are using a high-purity grade of Tetramethylammonium Nitrate. Impurities can be electroactive, leading to unwanted background signals.

  • Solvent Quality: The solvent should be of high purity and appropriately dried, especially for non-aqueous electrochemistry. Trace amounts of water or other impurities in the solvent can contribute to the background current.

  • Electrode Contamination: The working, reference, and counter electrodes must be meticulously cleaned. Contaminants on the electrode surfaces can cause spurious peaks and high capacitive currents.

  • Cell and Glassware Cleanliness: Ensure all electrochemical cells and glassware are thoroughly cleaned to remove any residual organic or inorganic contaminants.

  • Reference Electrode Issues: An unstable or improperly prepared reference electrode can introduce noise. Check for air bubbles in the reference electrode tip and ensure the filling solution is not contaminated.

Issue 2: Inconsistent or Drifting Potentials

• Question: I am observing a drift in the peak potentials of my analyte between successive scans. What could be causing this?

• Answer: Drifting potentials can be a sign of an unstable reference electrode or changes in the bulk solution.

  • Reference Electrode Stability: This is the most common cause. Ensure your reference electrode is stable and properly calibrated. For non-aqueous systems, it is advisable to use a non-aqueous reference electrode or a double-junction reference electrode to prevent contamination of your electrolyte solution.

  • Ohmic Drop (iR Drop): In solutions with low conductivity, the uncompensated resistance between the working and reference electrodes can cause a significant potential drop, leading to distorted and shifted voltammograms. Increasing the concentration of TMAN can help to mitigate this by increasing the solution's conductivity.

  • Analyte or Electrolyte Degradation: Over the course of multiple scans, the analyte or the TMAN itself might be undergoing slow degradation, changing the composition of the electrolyte and affecting the measured potentials.

Issue 3: Limited Electrochemical Window

• Question: The usable potential window of my TMAN electrolyte seems narrower than expected, limiting my experiments. How can I address this?

• Answer: The electrochemical window is defined by the potentials at which the electrolyte or solvent begins to oxidize or reduce.

  • Solvent Purity: The presence of impurities, especially water, can significantly reduce the electrochemical window. Ensure you are using a high-purity, dry solvent.

  • Electrode Material: The choice of working electrode material can influence the electrochemical window. For example, platinum and glassy carbon electrodes often offer wide potential windows.

  • Water Content: In non-aqueous solvents, even trace amounts of water will be reduced at relatively modest negative potentials, contracting the cathodic limit.

  • TMAN Purity: Impurities in the TMAN salt can also be electrochemically active and limit the usable potential range.

Frequently Asked Questions (FAQs)

1. What is the optimal concentration range for Tetramethylammonium Nitrate as a supporting electrolyte?

The optimal concentration of TMAN typically ranges from 0.05 M to 0.5 M. The ideal concentration depends on the specific requirements of your experiment:

• To Minimize Ohmic Drop: Higher concentrations (e.g., 0.1 M to 0.5 M) are used to increase the solution's conductivity and minimize the uncompensated resistance (iR drop).

• For Studying Analyte-Electrolyte Interactions: Lower concentrations may be used if you are investigating the effects of ion pairing or other interactions between the analyte and the supporting electrolyte.

It is generally recommended to have the supporting electrolyte concentration at least 100 times greater than the analyte concentration to ensure that the primary mode of mass transport of the analyte to the electrode surface is diffusion.[1][2]

2. In which solvents is Tetramethylammonium Nitrate soluble?

Tetramethylammonium nitrate is known to be soluble in polar solvents.[3] It is highly soluble in water.[4][5] For non-aqueous electrochemistry, it can be used in solvents like propylene (B89431) carbonate and nitrile-based solvents.

3. What is the expected electrochemical window for TMAN?

4. How does the concentration of TMAN affect the conductivity of the solution?

The molar conductivity of an electrolyte solution changes with concentration. Generally, as the concentration of TMAN increases, the overall conductivity of the solution will increase. However, the molar conductivity (conductivity per mole of electrolyte) tends to decrease with increasing concentration due to inter-ionic interactions. For optimal performance, it is important to choose a concentration that provides sufficient conductivity to minimize iR drop without causing issues related to high viscosity or ion pairing that could affect your measurements.

Data Presentation

While specific quantitative data for Tetramethylammonium Nitrate is not extensively published, the following tables for related compounds can provide a useful reference for expected performance.

Table 1: Molar Conductivity of Related Quaternary Ammonium (B1175870) Salts

Concentration (mol/L)	Molar Conductivity (Λ) of Tetraethylammonium Perchlorate in Acetonitrile (B52724) (S cm²/mol)	Molar Conductivity (Λ) of Tetraethylammonium Perchlorate in Propylene Carbonate (S cm²/mol)
Limiting (Λ₀)	188.5	63.7
Note:	Data for Tetraethylammonium Perchlorate is provided as a representative quaternary ammonium salt.	Data for Tetraethylammonium Perchlorate is provided as a representative quaternary ammonium salt.

This data is for a related compound and should be used as a guideline. The actual molar conductivity of TMAN may vary.

Table 2: Electrochemical Window of Common Solvents with Quaternary Ammonium Electrolytes

Solvent	Supporting Electrolyte	Anodic Limit (V vs. Ag/Ag⁺)	Cathodic Limit (V vs. Ag/Ag⁺)
Acetonitrile	0.1 M Tetrabutylammonium Perchlorate	~2.5	~-2.9
Propylene Carbonate	0.1 M Tetraethylammonium Perchlorate	~1.7	~-3.2

This data provides a general indication of the expected electrochemical windows in these solvents.

Experimental Protocols

1. Determining the Molar Conductivity of a TMAN Solution

• Objective: To measure the molar conductivity of Tetramethylammonium Nitrate solutions at various concentrations.

• Apparatus: Conductivity meter, conductivity cell, volumetric flasks, analytical balance.

• Procedure:

  • Solution Preparation: Prepare a stock solution of TMAN (e.g., 0.1 M) in the desired solvent. Create a series of dilutions from the stock solution.

  • Calibration: Calibrate the conductivity cell with a standard solution of known conductivity (e.g., KCl in water).

  • Measurement: Rinse the conductivity cell with the solvent and then with the TMAN solution to be measured. Immerse the probe in the solution and record the conductivity reading once it stabilizes.

  • Calculation: Calculate the molar conductivity (Λ) using the formula: Λ = κ / c, where κ is the measured conductivity and c is the molar concentration.

2. Determining the Electrochemical Window of a TMAN Solution

• Objective: To determine the usable potential range of a TMAN electrolyte in a specific solvent.

• Apparatus: Potentiostat, electrochemical cell with a three-electrode setup (working, reference, and counter electrodes).

• Procedure:

  • Electrolyte Preparation: Prepare a solution of TMAN (e.g., 0.1 M) in the desired high-purity, dry solvent.

  • Cell Assembly: Assemble the three-electrode cell. A glassy carbon or platinum working electrode is recommended.

  • Deaeration: Purge the solution with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen.

  • Cyclic Voltammetry: Perform a cyclic voltammetry scan over a wide potential range at a scan rate of about 100 mV/s.

  • Data Analysis: The electrochemical window is the potential range between the sharp increase in anodic current (oxidation of the electrolyte) and the sharp increase in cathodic current (reduction of the electrolyte).

Mandatory Visualization

Caption: Workflow for optimizing TMAN concentration.

Caption: Troubleshooting high background current.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. Page loading... [guidechem.com]
• 5. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]

Long-term stability and storage of Tetramethylammonium nitrate solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the long-term stability and storage of Tetramethylammonium (B1211777) nitrate (B79036) (TMAN) solutions. This information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid Tetramethylammonium nitrate?

A1: Solid Tetramethylammonium nitrate should be stored in a cool, dry, and well-ventilated place, away from direct sunlight.[1] It is a stable solid under recommended storage conditions.

Q2: What are the known incompatibilities of Tetramethylammonium nitrate?

A2: Tetramethylammonium nitrate is incompatible with strong oxidizing agents, strong reducing agents, rust, bases, and copper.[2][3] Contact with these substances should be avoided.

Q3: What is the solubility of Tetramethylammonium nitrate in water?

A3: Tetramethylammonium nitrate is highly soluble in water.[1][2]

Q4: What are the potential degradation pathways for Tetramethylammonium nitrate in solution?

A4: The primary degradation pathways for the tetramethylammonium cation in solution are believed to involve successive demethylation, forming trimethylamine (B31210), dimethylamine, monomethylamine, and ultimately ammonia.[4][5][6] The thermal decomposition of solid TMAN has been shown to yield trimethylamine and methylnitrate.[7]

Q5: How does pH affect the stability of Tetramethylammonium nitrate solutions?

A5: While specific quantitative data for TMAN is limited, the stability of quaternary ammonium (B1175870) salts in solution is known to be pH-dependent. Generally, acidic conditions are expected to be more favorable for the stability of the tetramethylammonium cation compared to alkaline conditions, which can promote degradation.[4][5]

Q6: Are Tetramethylammonium nitrate solutions sensitive to light?

A6: Exposure to UV light can induce photocatalytic degradation of the tetramethylammonium cation.[4][5][6] Therefore, it is recommended to protect TMAN solutions from light during storage and handling.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Visible precipitation or crystal formation in the solution.	The solution may be supersaturated or has been stored at a low temperature, reducing the solubility of TMAN.	Gently warm the solution while stirring to redissolve the precipitate. Ensure the storage temperature is maintained within the recommended range.
A strong fishy or ammonia-like odor from the solution.	This may indicate degradation of the tetramethylammonium cation to form trimethylamine or other amine byproducts.	The solution may have degraded. It is advisable to verify the concentration using a suitable analytical method (see Experimental Protocols) before use. If significant degradation is confirmed, the solution should be discarded.
Change in the pH of the solution over time.	Degradation of the tetramethylammonium cation can lead to the formation of more basic or acidic byproducts, altering the pH.	Monitor the pH of the solution periodically. A significant change in pH can be an indicator of degradation. The solution's suitability for the intended experiment should be re-evaluated.
Inconsistent or unexpected experimental results.	The concentration of the TMAN solution may have changed due to degradation or evaporation of the solvent.	Re-standardize the TMAN solution using a validated analytical method such as HPLC or titration to confirm its concentration.

Data on Solution Stability

Currently, there is limited published quantitative data on the long-term stability of Tetramethylammonium nitrate solutions under various storage conditions. The stability is expected to be influenced by factors such as pH, temperature, and light exposure. The following table provides a general guideline based on the stability of similar quaternary ammonium compounds. Users are strongly encouraged to perform their own stability studies for their specific solution composition and storage conditions.

Parameter	Condition	Expected Stability	Potential Degradants
pH	Acidic (pH < 7)	Higher stability	Minimal degradation
Neutral (pH ≈ 7)	Moderate stability	Slow degradation
Alkaline (pH > 7)	Lower stability	Increased rate of demethylation
Temperature	Refrigerated (2-8 °C)	Optimal for long-term storage	Minimal degradation
Room Temperature (20-25 °C)	Suitable for short-term storage	Gradual degradation over time
Elevated Temperature (>40 °C)	Accelerated degradation	Significant formation of degradation products
Light	Protected from light	Recommended for storage	Minimal photodegradation
Exposed to ambient/UV light	Potential for degradation	Photocatalytic demethylation

Experimental Protocols

To ensure the accuracy and reliability of experiments using TMAN solutions, it is crucial to verify the concentration and purity, especially after prolonged storage. The following are outlines of analytical methods that can be adapted for this purpose.

Stability-Indicating HPLC-UV Method (Proposed)

A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the intact active ingredient in the presence of its degradation products, impurities, and excipients. The following method is a starting point for developing a validated stability-indicating HPLC-UV method for Tetramethylammonium nitrate.

Principle: This method utilizes reversed-phase chromatography to separate the polar tetramethylammonium cation from its less polar degradation products. Since the tetramethylammonium cation does not have a strong chromophore, indirect UV detection or a low UV wavelength is typically required. An alternative is to use a detector such as an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS). For routine quality control, a UV detector is often preferred for its simplicity and robustness.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Data acquisition and processing software

Materials:

• Tetramethylammonium nitrate reference standard

• Acetonitrile (B52724) (HPLC grade)

• Ammonium formate (B1220265) (or other suitable buffer salt)

• Formic acid (or other suitable acid for pH adjustment)

• Water (HPLC grade)

• Column: Newcrom AH, 4.6 x 150 mm, 5 µm (or equivalent mixed-mode or HILIC column)[8]

Chromatographic Conditions (Starting Point):

• Mobile Phase: A mixture of water and acetonitrile with an ammonium formate buffer. A typical starting point could be 50:50 (v/v) Water:Acetonitrile with 10 mM Ammonium Formate, pH adjusted to 3.0 with formic acid.[8]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Low UV, e.g., 200-215 nm (requires a mobile phase with low UV absorbance) or indirect UV detection.

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of the Tetramethylammonium nitrate reference standard in the mobile phase or water at a known concentration (e.g., 1 mg/mL). Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Dilute the TMAN solution to be tested with the mobile phase or water to fall within the concentration range of the working standards.

• Analysis: Inject the standards and samples onto the HPLC system and record the chromatograms.

• Quantification: Identify the peak corresponding to the tetramethylammonium cation based on the retention time of the reference standard. Calculate the concentration of TMAN in the sample by comparing its peak area to the calibration curve generated from the working standards.

• Forced Degradation: To validate the method as stability-indicating, perform forced degradation studies on a TMAN solution (e.g., by exposing it to acid, base, heat, and light). The method should be able to separate the TMAN peak from any degradation product peaks that are formed.

Potentiometric Titration Method (Proposed)

Principle: This method involves the titration of the quaternary ammonium cation (TMA+) with a standardized solution of sodium tetraphenylboron (NaTPB). The TMA+ cation reacts with the tetraphenylboron anion to form a precipitate. The endpoint of the titration can be determined potentiometrically using a suitable ion-selective electrode.

Instrumentation:

• Automatic potentiometric titrator

• Surfactant-selective electrode or a suitable polymer membrane electrode

• Reference electrode (e.g., Ag/AgCl)

• Stirrer

Materials:

• Sodium tetraphenylboron (NaTPB), analytical grade

• Tetramethylammonium nitrate reference standard

• Buffer solution (e.g., pH 10 buffer)

• Suitable solvent for the titrant (e.g., water)

Procedure:

• Preparation of Titrant: Prepare a standardized solution of sodium tetraphenylboron (e.g., 0.01 M) in water. The exact concentration should be determined by titrating against a primary standard.

• Sample Preparation: Accurately weigh or pipette a known amount of the TMAN solution into a beaker. Add a suitable volume of buffer solution and deionized water.

• Titration: Immerse the electrodes in the sample solution and titrate with the standardized NaTPB solution while stirring. The titrator will record the potential as a function of the titrant volume.

• Endpoint Determination: The endpoint of the titration is the point of maximum inflection on the titration curve. The volume of titrant at the endpoint is used to calculate the concentration of TMAN in the sample.

Visualizations

Caption: Factors influencing the stability of TMAN solutions.

Caption: Troubleshooting workflow for common TMAN solution issues.

References

• 1. researchgate.net [researchgate.net]
• 2. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Kinetics and mechanisms of photocatalytic degradation of (CH3)nNH(4-n)+ (0 < or = n < or = 4) in TiO2 suspension: the role of OH radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]

Technical Support Center: Tetramethylammonium Nitrate (TMAN) for Non-Aqueous Electrochemistry

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for minimizing water content in Tetramethylammonium nitrate (B79036) (TMAN) for use in non-aqueous electrochemistry.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to minimize water content in Tetramethylammonium nitrate (TMAN) for non-aqueous electrochemistry?

Water is a significant impurity in non-aqueous electrochemical systems. Its presence can lead to a number of detrimental effects, including:

• Narrowed Electrochemical Window: Water has a limited electrochemical stability window and its presence will reduce the overall stable potential range of your electrolyte.[1][2]

• Undesirable Side Reactions: Water can react with the electrolyte salt or solvent, and electrode materials, leading to the formation of passivating layers, gas evolution, and consumption of active species. In lithium-ion battery research, for instance, moisture reacts with LiPF6 to form hydrofluoric acid (HF), which corrodes battery components.[3]

• Altered Ion Transport: The presence of water can change the viscosity and ionic conductivity of the electrolyte, impacting the performance of the electrochemical cell.[1]

Q2: What is a generally acceptable water content for TMAN in non-aqueous electrochemical studies?

While the acceptable water content is application-dependent, a common target for high-performance non-aqueous systems, such as those used in lithium-ion battery research, is often below 20 ppm.[3] For some applications, levels below 10 ppm are desirable.[4] It is crucial to determine the tolerance of your specific system to water.

Q3: How can I dry Tetramethylammonium nitrate (TMAN)?

Due to the hygroscopic nature of quaternary ammonium (B1175870) salts like TMAN, rigorous drying is essential.[5] The most common and effective method is vacuum drying . This involves heating the salt under reduced pressure to facilitate the removal of water. Given that TMAN is thermally unstable, it is critical to keep the temperature below its decomposition point.[5] Studies on the thermal decomposition of TMAN suggest it begins to decompose at temperatures around 200°C, with the process being endothermic under reduced pressure.

Another method described for drying quaternary ammonium salts is azeotropic distillation , where a solvent that forms an azeotrope with water is added and then distilled off, carrying the water with it.[5][6]

Q4: What is the best method to accurately determine the water content in TMAN?

Karl Fischer titration is the gold standard for accurately determining water content in solids and liquids.[7][8] It is a highly specific and sensitive method. There are two main types of Karl Fischer titration:

• Volumetric: Best suited for samples with higher water content (typically >0.1% or 1000 ppm).[9]

• Coulometric: Ideal for trace amounts of water (from 1 ppm to 5%).[1][8] For ensuring the very low water content required for non-aqueous electrochemistry, the coulometric method is generally preferred.[1][2][7]

Q5: How should I handle and store dried TMAN?

Dried TMAN is extremely hygroscopic and will readily absorb moisture from the atmosphere.[7][10] Therefore, all handling and storage should be conducted in an inert atmosphere, such as inside a glovebox with low moisture and oxygen levels. If a glovebox is not available, a desiccator with a fresh, high-efficiency desiccant can be used for short-term storage.

Troubleshooting Guides

Troubleshooting TMAN Drying

Problem	Possible Cause	Recommended Solution
High water content after drying	1. Insufficient drying time or temperature. 2. Vacuum level is not low enough. 3. Sample was exposed to air after drying. 4. The salt has a large crystal size, trapping water internally.	1. Increase drying time or temperature, but remain below the decomposition temperature. 2. Ensure a high vacuum is achieved. 3. Transfer the dried salt to an inert atmosphere (glovebox) immediately after drying. 4. Grind the salt to a fine powder before drying to increase the surface area.
Discoloration or decomposition of the salt	1. Drying temperature is too high.	1. Reduce the drying temperature. TMAN is thermally unstable.[5] A temperature range of 70-110°C is generally a safe starting point for quaternary ammonium salts.[5][11]
Inconsistent water content results	1. Inhomogeneous drying. 2. Contamination during handling.	1. Ensure the salt is spread in a thin layer in the vacuum oven for uniform heating. 2. Handle the sample exclusively in a dry, inert environment.

Troubleshooting Karl Fischer Titration for TMAN

Problem	Possible Cause	Recommended Solution
High or unstable drift	1. Leaks in the titration cell, allowing ambient moisture in. 2. Exhausted molecular sieves in drying tubes. 3. Contaminated solvent or reagents.	1. Check all seals and joints of the titration vessel. 2. Replace the molecular sieves. 3. Use fresh, high-purity Karl Fischer reagents and solvent.
Inaccurate or non-reproducible results	1. Incorrect sample size. 2. Side reactions between the sample and the Karl Fischer reagents. Nitrogen-containing compounds can sometimes interfere.[12][13] 3. Incomplete water extraction from the solid sample.	1. Adjust the sample size to ensure the water content is within the optimal range for your titrator (volumetric or coulometric).[8][9] 2. Use specialized Karl Fischer reagents designed for nitrogen-containing compounds if interference is suspected. A preliminary test for side reactions can be performed by observing for any unusual color changes or prolonged titration times.[13] 3. Ensure the TMAN is fully dissolved in the Karl Fischer solvent. Using a solubilizer like formamide (B127407) or heating the titration cell (e.g., to 50°C) can aid dissolution.[14]
"Vanishing endpoint" or slow titration	1. Side reactions consuming or generating water. 2. The pH of the solution is outside the optimal range for the Karl Fischer reaction (typically pH 5-7).	1. As mentioned above, consider specialized reagents. 2. Buffer the Karl Fischer solvent if the TMAN sample is acidic or basic.

Data Presentation

Table 1: Karl Fischer Titration Method Selection

Expected Water Content	Recommended Method	Typical Sample Size	Key Advantages
> 1000 ppm (0.1%)	Volumetric[9]	Milligrams to grams	Faster for high moisture levels, lower cost per sample.[1]
1 - 1000 ppm	Coulometric[1][8]	Milligrams to a few grams	High accuracy and sensitivity for trace moisture.[7][9]
< 10 ppm	Coulometric[1][8]	Larger sample size may be needed	Essential for achieving ultra-low water content specifications.[7]

Table 2: General Drying Conditions for Quaternary Ammonium Salts

Parameter	Recommended Range	Notes
Temperature	70 - 110 °C[5][11]	Must be below the decomposition temperature of the specific salt.
Vacuum Level	High Vacuum (<1 mbar)	A lower pressure facilitates more efficient water removal.
Drying Time	12 - 48 hours	Dependent on the initial water content, sample amount, and drying conditions. Dry to a constant weight.

Experimental Protocols

Protocol 1: Vacuum Drying of Tetramethylammonium Nitrate (TMAN)

Objective: To reduce the water content of TMAN to a level suitable for non-aqueous electrochemistry.

Materials:

• Tetramethylammonium nitrate (TMAN)

• Vacuum oven

• Schlenk flask or other suitable vacuum-rated glassware

• High-vacuum pump

• Glovebox or desiccator

Procedure:

• Place a thin layer of TMAN powder in a clean, dry Schlenk flask.

• Connect the flask to a high-vacuum line and begin evacuating the flask.

• Once a high vacuum is achieved, slowly increase the temperature of the vacuum oven to the desired drying temperature (e.g., 80°C). Caution: Do not exceed the decomposition temperature of TMAN.

• Dry the TMAN under dynamic vacuum for at least 24 hours. For very low moisture requirements, 48 hours or longer may be necessary.

• To confirm dryness, the sample can be weighed periodically (after cooling to room temperature under vacuum) until a constant weight is achieved.

• After the drying period, turn off the heat and allow the oven and sample to cool to room temperature under vacuum.

• Transfer the dried TMAN directly into an inert atmosphere glovebox for storage and handling. If a glovebox is unavailable, break the vacuum with a dry inert gas (e.g., argon or nitrogen) and quickly seal the flask. Store in a desiccator over a high-performance desiccant.

Protocol 2: Water Content Determination by Coulometric Karl Fischer Titration

Objective: To accurately quantify the water content in dried TMAN.

Materials:

• Dried Tetramethylammonium nitrate (TMAN)

• Coulometric Karl Fischer titrator

• Anhydrous methanol (B129727) or a specialized Karl Fischer solvent

• Karl Fischer anolyte and catholyte (if using a diaphragm cell)

• Airtight syringe or weighing boat for sample introduction

• Glovebox for sample preparation

Procedure:

• Titrator Preparation:

  • Set up the Karl Fischer titrator according to the manufacturer's instructions.

  • Fill the titration cell with the appropriate Karl Fischer solvent and reagents.

  • Allow the titrator to precondition the solvent by titrating any residual moisture until a stable, low drift rate is achieved.

• Sample Preparation (inside a glovebox):

  • Accurately weigh a small amount of the dried TMAN (typically 100-500 mg, depending on the expected water content) into a dry, airtight container or syringe.

• Sample Introduction:

  • Quickly and carefully introduce the weighed TMAN sample into the conditioned Karl Fischer titration cell. Ensure a good seal is maintained to prevent the ingress of atmospheric moisture.

• Titration:

  • Start the titration. The instrument will electrochemically generate iodine to react with the water in the sample.

  • The titration is complete when all the water has been consumed, which is detected by a change in the potential of the indicator electrode.

• Calculation:

  • The instrument's software will automatically calculate the water content based on the total charge passed (Faraday's law) and the mass of the sample. The result is typically expressed in ppm or percentage.

• Data Validation:

  • Perform multiple measurements to ensure the reproducibility of the results.

  • Run a blank analysis to account for any background moisture.

Visualizations

Caption: Workflow for minimizing water content in TMAN.

Caption: Troubleshooting high water content in TMAN.

References

• 1. toptec.pk [toptec.pk]
• 2. cscscientific.com [cscscientific.com]
• 3. dlnenergy.com [dlnenergy.com]
• 4. 4.6 V Moisture-Tolerant Electrolytes for Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 6. US3148214A - Isolation and purification of quaternary ammonium salts - Google Patents [patents.google.com]
• 7. How Coulometric KF Minimizes Drift In Hygroscopic Or Volatile Matrices? [eureka.patsnap.com]
• 8. oil-tester.com [oil-tester.com]
• 9. wdslifesci.com [wdslifesci.com]
• 10. dampsurveyorsltd.com [dampsurveyorsltd.com]
• 11. US7772435B2 - Method of forming a dry quaternary ammonium salt mixture - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Side reactions in Karl Fischer titration | Metrohm [metrohm.com]
• 14. merckmillipore.com [merckmillipore.com]

Preventing degradation of Tetramethylammonium nitrate under reaction conditions.

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Tetramethylammonium nitrate (B79036) (TMAN) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Tetramethylammonium nitrate (TMAN)?

A1: The main thermal degradation pathway for TMAN is dissociation into trimethylamine (B31210) and methyl nitrate.[1] This is considered the rate-determining step in its thermal decomposition.[1]

Q2: What are the general signs of TMAN degradation?

A2: Signs of degradation can include a change in the physical appearance of the compound (e.g., discoloration from white to light yellow), the evolution of a fishy odor characteristic of trimethylamine, and unexpected changes in reaction outcomes, such as lower yields or the formation of byproducts.

Q3: At what temperature does TMAN begin to decompose?

A3: TMAN is a relatively thermally stable compound. However, thermal decomposition can occur at elevated temperatures. Studies on the solid compound show decomposition starting around 200°C. The decomposition is exothermic in air and endothermic under reduced pressure.[1]

Q4: What chemical incompatibilities should I be aware of when using TMAN?

A4: TMAN is incompatible with several classes of substances that can promote its degradation. These include:

• Strong oxidizing agents [2][3]

• Strong reducing agents [2][3]

• Bases [2][3]

• Acids

• Rust and certain metals, such as copper [2][3]

• Combustible materials

Q5: How should TMAN be properly stored to minimize degradation?

A5: To ensure its stability, TMAN should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from sources of heat and ignition, as well as incompatible materials.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving TMAN.

Issue	Possible Cause	Recommended Solution
Unexpectedly low yield in a reaction using TMAN.	TMAN may have degraded due to incompatible reagents or high reaction temperatures.	- Verify the compatibility of all reagents with TMAN. - Consider running the reaction at a lower temperature. - Analyze the purity of the TMAN stock to ensure it has not degraded during storage.
A strong, fishy odor is detected during the reaction.	This is likely due to the formation of trimethylamine, a TMAN degradation product.[1]	- Immediately ensure adequate ventilation in the work area. - Re-evaluate the reaction conditions (temperature, pH, reagents) to identify the cause of decomposition. - Consider using a lower reaction temperature or a different solvent.
The TMAN solution appears discolored or contains precipitates.	This could indicate degradation or contamination.	- Do not use the solution. - Prepare a fresh solution from a reliable TMAN source. - Ensure the solvent used is of high purity and compatible with TMAN. TMAN is generally soluble in polar solvents.[4]
Reaction is not proceeding as expected, with inconsistent results.	The stability of TMAN may be compromised by the reaction environment.	- Control the pH of the reaction mixture, as both acidic and basic conditions can affect stability. - If metal catalysts are used, screen for potential catalytic decomposition of TMAN. Transition metals can catalyze the decomposition of nitrate salts.[5] - Ensure the reaction setup is free from contaminants like rust.

Quantitative Data on Thermal Stability

Quantitative data on the degradation of TMAN in solution is limited in the scientific literature. The following table summarizes the available data on the thermal decomposition of solid TMAN.

Parameter	Value	Conditions	Reference
Onset of Decomposition	~200 °C	Solid state, in air (exothermic)	[1]
Decomposition Process	Endothermic	Solid state, under reduced pressure	[1]
Activation Energy (Ea)	142.3 kJ/mol	Isothermal thermogravimetry	[1]
Activation Energy (Ea)	138.1 kJ/mol	Mass spectrometry (monitoring trimethylamine)	[1]

Experimental Protocols

Protocol 1: General Assessment of TMAN Thermal Stability in Solution

This protocol provides a general method for assessing the thermal stability of TMAN in a specific solvent at a given temperature.

Objective: To determine the rate of TMAN degradation in a selected solvent under controlled thermal conditions.

Materials:

• Tetramethylammonium nitrate (TMAN)

• High-purity solvent of choice

• Reaction vessel with temperature control (e.g., oil bath, heating mantle with a controller)

• Magnetic stirrer and stir bar

• Analytical method for quantifying TMAN or its degradation products (e.g., HPLC, ion chromatography, NMR spectroscopy)[6][7][8][9]

• Standard laboratory glassware and safety equipment

Procedure:

• Prepare a stock solution of TMAN in the chosen solvent at a known concentration.

• Transfer a known volume of the TMAN solution to the reaction vessel.

• Place the reaction vessel in the temperature-controlled bath and begin stirring.

• Once the solution reaches the desired temperature, take an initial sample (t=0) and analyze it to determine the initial concentration of TMAN.

• At regular time intervals (e.g., every hour), withdraw a small aliquot of the reaction mixture.

• Immediately cool the aliquot to quench the reaction.

• Analyze each aliquot to determine the concentration of TMAN remaining.

• Plot the concentration of TMAN versus time to determine the degradation kinetics.

Data Analysis: The rate of decomposition can be determined by fitting the concentration-time data to an appropriate kinetic model (e.g., zero-order, first-order, or second-order).

Visualizations

Caption: Thermal degradation pathway of Tetramethylammonium nitrate.

Caption: Troubleshooting logic for TMAN degradation.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Tetramethylammonium Nitrate CAS 1941-24-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. mdpi.com [mdpi.com]
• 6. ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. metrohm.com [metrohm.com]
• 8. Table 7-2, Analytical Methods for Determining Nitrate and Nitrite in Environmental Samples - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Analytical techniques for quantifying (15)N/(14)N of nitrate, nitrite, total dissolved nitrogen and ammonium in environmental samples using a gas chromatograph equipped with a quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected Peaks in Cyclic Voltammograms with Tetramethylammonium Nitrate

Welcome to the technical support center for troubleshooting cyclic voltammetry (CV) experiments utilizing Tetramethylammonium (B1211777) Nitrate (B79036) (TMA-NO₃) as a supporting electrolyte. This guide is designed for researchers, scientists, and drug development professionals to identify and resolve issues related to unexpected peaks in their cyclic voltammograms.

Frequently Asked Questions (FAQs)

Q1: I am observing an unexpected peak in my cyclic voltammogram when using Tetramethylammonium Nitrate as the supporting electrolyte. What are the common causes?

A1: Unexpected peaks in a cyclic voltammogram can arise from several sources when using Tetramethylammonium Nitrate. The most common causes include:

• Impurities in the Supporting Electrolyte: Commercial Tetramethylammonium Nitrate may contain impurities from its synthesis or degradation over time.

• Solvent Decomposition: The solvent itself can undergo oxidation or reduction at the potential limits, giving rise to peaks. The presence of trace amounts of water or oxygen can significantly reduce the potential window of common organic solvents.[1]

• Electrode Reactions: The working electrode material may not be inert within the applied potential window and could undergo oxidation or reduction.

• Redox Activity of the Electrolyte Ions: Both the tetramethylammonium (TMA⁺) cation and the nitrate (NO₃⁻) anion can be electrochemically active under certain conditions.

• Analyte Degradation: The compound you are studying may be unstable and degrade, with the degradation products exhibiting redox activity.

• Contamination: Contamination from the electrochemical cell, electrodes, or improper handling can introduce redox-active species.

Q2: At what potentials can I expect the tetramethylammonium (TMA⁺) cation and nitrate (NO₃⁻) anion to be electrochemically active?

A2: The electrochemical window of a supporting electrolyte is dependent on the solvent, electrode material, and purity.[2]

• Tetramethylammonium (TMA⁺) Cation: The TMA⁺ cation is generally considered to be electrochemically stable over a wide cathodic (negative) potential range. Its reduction occurs at very negative potentials, often outside the accessible window of many common solvents.

• Nitrate (NO₃⁻) Anion: The nitrate anion can be reduced at negative potentials. Studies on copper electrodes in aqueous solutions have shown nitrate reduction starting around -0.75 V to -0.95 V vs. Ag/AgCl.[3] In aprotic solvents, the reduction potential can vary. The oxidation of nitrate occurs at positive potentials. For instance, in the ionic liquid [C₂mim][NTf₂], a sharp oxidation peak for nitrate was observed on a platinum microelectrode.[4]

Q3: What are some common impurities in Tetramethylammonium Nitrate and how can they affect my CV?

A3: While specific impurity profiles can vary between manufacturers and batches, potential impurities in Tetramethylammonium Nitrate could include starting materials from its synthesis, such as trimethylamine (B31210) and methyl halides, or degradation products. These impurities, if electrochemically active, will present as extra peaks in your voltammogram. It is recommended to run a blank CV of the electrolyte solution before adding your analyte to identify any impurity-related peaks.

Q4: Can the solvent I use affect the appearance of unexpected peaks?

A4: Absolutely. The choice of solvent is critical. The electrochemical stability of the solvent defines the potential window of your experiment.[5] For example, in N,N-dimethylformamide (DMF), reduction of the solvent can occur, and the presence of water can facilitate this process.[6] The polarity of the solvent can also influence the redox behavior of your analyte and potentially lead to different peak appearances, as observed when comparing results in DMF and THF.[7]

Troubleshooting Guide

If you are encountering unexpected peaks in your cyclic voltammogram, follow this step-by-step troubleshooting guide.

Step 1: Run a Blank Voltammogram

The first and most crucial step is to run a cyclic voltammogram of your supporting electrolyte solution (solvent + Tetramethylammonium Nitrate) without your analyte present. This "blank" scan will reveal any peaks originating from the electrolyte, solvent, or impurities.[8]

Step 2: Evaluate the Blank Voltammogram

• No Peaks Observed: If the blank is featureless within your potential window, the unexpected peak likely originates from your analyte or its interaction with the electrolyte. Proceed to Step 3 .

• Peaks Observed: If you see peaks in the blank, the issue lies with the electrolyte solution itself. Proceed to Step 4 .

Step 3: Investigate the Analyte

• Analyte Purity: Ensure the purity of your analyte. Impurities in your sample can be redox-active.

• Analyte Stability: Consider the possibility of your analyte degrading in the electrolyte solution. This can sometimes be observed by changes in the voltammogram over multiple cycles.

• Concentration Effects: Vary the concentration of your analyte. Some phenomena, like adsorption, are more pronounced at certain concentrations.

Step 4: Troubleshoot the Electrolyte Solution

• Purify the Supporting Electrolyte: If you suspect impurities in the Tetramethylammonium Nitrate, you can try to recrystallize it from an appropriate solvent.

• Purify the Solvent: Ensure your solvent is of high purity and is anhydrous, especially for non-aqueous electrochemistry. The presence of water can significantly alter the electrochemical window.[1]

• Deoxygenate the Solution: Dissolved oxygen is a common source of unexpected peaks, particularly in the negative potential region.[9] Thoroughly purge your solution with an inert gas (e.g., argon or nitrogen) before and during the experiment.

Step 5: Check the Electrochemical Cell and Electrodes

• Electrode Polishing: Improperly polished or contaminated working electrodes are a frequent source of artifacts. Ensure your electrode is properly cleaned and polished before each experiment.

• Reference Electrode Issues: A faulty or unstable reference electrode can cause significant distortions in the voltammogram. Check the filling solution and ensure there are no air bubbles or clogged frits.[10]

• Cell Contamination: Thoroughly clean all components of your electrochemical cell to remove any residual contaminants.

Quantitative Data Summary

The electrochemical window of a supporting electrolyte is highly dependent on the experimental conditions. The following table provides approximate potential windows for common solvents used with quaternary ammonium (B1175870) electrolytes. These values should be considered as general guidelines, and it is always recommended to determine the window experimentally for your specific system.

Solvent	Supporting Electrolyte (Example)	Approximate Potential Window (vs. SCE/Ag/AgCl)	Reference(s)
Acetonitrile (ACN)	Tetrabutylammonium Tetrafluoroborate (TBATFB)	+2.8 V to -2.9 V	[2]
N,N-Dimethylformamide (DMF)	Tetrabutylammonium Fluoride (TBAF)	Onset of reduction around -2.0 V	[11]
Dimethyl Sulfoxide (DMSO)	Not specified	Not specified

Note: The potential window for Tetramethylammonium Nitrate may differ slightly from the values presented for other quaternary ammonium salts.

Experimental Protocols

Protocol for a Standard Cyclic Voltammetry Experiment

This protocol outlines the procedure for conducting a CV experiment to assess the purity of a Tetramethylammonium Nitrate electrolyte solution.

• Solution Preparation:

  • In a clean, dry volumetric flask, dissolve a known amount of Tetramethylammonium Nitrate in high-purity, anhydrous solvent (e.g., acetonitrile) to a final concentration of 0.1 M.

• Electrochemical Cell Assembly:

  • Use a three-electrode setup: a polished working electrode (e.g., glassy carbon or platinum), a platinum wire or mesh counter electrode, and a suitable reference electrode (e.g., Ag/AgCl or a non-aqueous Ag/Ag⁺ reference).

  • Add the 0.1 M Tetramethylammonium Nitrate solution to the electrochemical cell.

• Deoxygenation:

  • Purge the solution with a high-purity inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Cyclic Voltammetry Scan (Blank):

  • Connect the electrodes to the potentiostat.

  • Set the experimental parameters. Start with a wide potential window (e.g., +2.0 V to -2.0 V vs. your reference electrode) and a scan rate of 100 mV/s.

  • Run the cyclic voltammogram.

• Data Analysis:

  • Examine the resulting voltammogram for any peaks. A clean electrolyte solution should yield a featureless curve within the stable potential window of the solvent.

  • If no analyte is present, any significant current increase at the potential limits defines the electrochemical window of your system.

Visualizations

Troubleshooting Workflow for Unexpected Peaks

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The electrochemical oxidation and reduction of nitrate ions in the room temperature ionic liquid [C2mim][NTf2]; the latter behaves as a ‘melt’ rather than an ‘organic solvent’ - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. electrochemsci.org [electrochemsci.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ossila.com [ossila.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Phase Transfer Catalysis with Tetramethylammonium Nitrate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the use of tetramethylammonium (B1211777) nitrate (B79036) as a phase transfer catalyst. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to optimize your chemical syntheses.

Troubleshooting Guide

Encountering issues in your phase transfer catalysis (PTC) reaction? Consult the table below for common problems, their potential causes, and actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction Yield	Inefficient Phase Transfer: Tetramethylammonium nitrate has high water solubility due to the short alkyl chains of the cation, which may limit its ability to transfer anions into the organic phase.[1]	- Increase Catalyst Concentration: A higher concentration might partially overcome the unfavorable partitioning. - Consider a More Lipophilic Catalyst: For many applications, quaternary ammonium (B1175870) salts with longer alkyl chains (e.g., tetrabutylammonium (B224687) bromide) are more effective.[2] - Optimize Solvent System: Ensure the organic solvent is aprotic and immiscible with water.
Insufficient Agitation: A low interfacial area between the aqueous and organic phases can limit the reaction rate.	- Increase Stirring Speed: Vigorous stirring is crucial for efficient phase transfer.[3] - Use of Mechanical Stirring: For larger scale reactions, mechanical stirring is often more effective than magnetic stirring.
Presence of Excess Water: Too much water can hydrate (B1144303) the anion in the organic phase, reducing its nucleophilicity.	- Use a more concentrated aqueous solution of the reactant salt. - For solid-liquid PTC, ensure only a catalytic amount of water is present if needed to dissolve the inorganic salt.
Slow Reaction Rate	Low Reaction Temperature: The reaction kinetics may be slow at lower temperatures.	- Increase the Reaction Temperature: However, be mindful of the catalyst's thermal stability. Quaternary ammonium salts can degrade at elevated temperatures, especially in the presence of a strong base.
Low Reactant Concentration: The concentration of the inorganic salt in the aqueous phase can affect the rate of anion transfer.	- Increase the concentration of the inorganic salt.
Catalyst Decomposition	High Temperature and Strong Base: Tetramethylammonium salts are susceptible to Hofmann elimination in the presence of a strong base and heat, leading to the formation of trimethylamine (B31210) and methanol.	- Use the Mildest Possible Base: Consider using carbonates (e.g., K₂CO₃) instead of hydroxides if the reaction allows. - Maintain a Lower Reaction Temperature: Optimize the temperature to be high enough for a reasonable reaction rate but low enough to minimize degradation. - Limit Reaction Time: Optimize other parameters to shorten the overall reaction time.
Oxidizing Nature of Nitrate Anion: The nitrate anion is an oxidizer, which could be incompatible with certain reaction components, especially at elevated temperatures.[4][5][6]	- Screen for Compatibility: Before scaling up, run small-scale tests to ensure the catalyst is compatible with all reactants and the product. - Consider a Catalyst with a Non-oxidizing Anion: If side reactions due to oxidation are suspected, switch to a catalyst like tetramethylammonium bromide or chloride.
Difficulty in Product Purification	Catalyst Residue: The high water solubility of tetramethylammonium nitrate should facilitate its removal with aqueous washes. However, if it remains, it can be challenging to remove from the final product.	- Perform multiple aqueous washes during the work-up. - Use a brine wash to break up any emulsions. - Consider a filtration through a small plug of silica (B1680970) gel.

Frequently Asked Questions (FAQs)

Q1: Is tetramethylammonium nitrate a good phase transfer catalyst for my reaction?

A1: The effectiveness of tetramethylammonium nitrate as a phase transfer catalyst is highly dependent on the specific reaction system. Due to its small cation size, it is very soluble in water and less so in many organic solvents.[1] This high water solubility can make it less efficient at transferring anions from the aqueous phase to the organic phase compared to catalysts with longer alkyl chains, such as tetrabutylammonium salts.[2] It may be suitable for reactions where the organic phase is highly polar or in solid-liquid phase transfer catalysis where the catalyst's role is primarily at the solid-liquid interface. For most standard liquid-liquid PTC applications, a more lipophilic catalyst is often a better starting point.

Q2: How does the nitrate anion affect the catalytic process?

A2: The nitrate anion is an oxidizing agent.[4][5][6] This can be a disadvantage if your reactants or products are sensitive to oxidation. It is crucial to consider the compatibility of the nitrate anion with all components of your reaction mixture. In many standard PTC reactions like Williamson ether synthesis or C-alkylation, a non-oxidizing and less nucleophilic anion like bromide or hydrogen sulfate (B86663) is generally preferred.

Q3: What are the signs of tetramethylammonium nitrate decomposition, and how can I prevent it?

A3: Decomposition of quaternary ammonium salts, particularly under basic conditions, often occurs via Hofmann elimination. For tetramethylammonium salts, this would produce trimethylamine, which has a characteristic fishy odor. You might also observe a decrease in the reaction rate over time. To prevent decomposition, use the mildest possible reaction conditions (lower temperature and weaker base) and minimize the reaction time.[7]

Q4: Can I use tetramethylammonium nitrate in a reaction with a strong base like sodium hydroxide (B78521)?

A4: While it is possible, caution is advised. Strong bases at elevated temperatures can promote the degradation of quaternary ammonium salts.[7] If a strong base is necessary, it is recommended to conduct the reaction at the lowest effective temperature and for the shortest possible time. Screening the reaction on a small scale to assess catalyst stability is advisable.

Q5: How do I remove tetramethylammonium nitrate from my reaction mixture after the reaction is complete?

A5: Given its high water solubility, tetramethylammonium nitrate should be readily removed by washing the organic phase with water during the work-up.[8][9] Multiple extractions with deionized water or a brine solution are typically effective.

Quantitative Data on Catalyst Efficiency

While specific data for tetramethylammonium nitrate is limited in comparative studies, the following table illustrates the general trend of how catalyst structure affects the yield in a typical phase transfer catalysis reaction. The data is compiled from various sources for the Williamson ether synthesis.

Catalyst	Cation Structure	Key Feature	Typical Yield (%)
None	-	No Catalyst	< 10
Tetramethylammonium salt	(CH₃)₄N⁺	Highly Water-Soluble	Likely low to moderate (reaction dependent)
Tetrabutylammonium Bromide (TBAB)	(C₄H₉)₄N⁺	Good balance of solubility	85 - 95[2]
Tetraoctylammonium Bromide (TOAB)	(C₈H₁₇)₄N⁺	Highly Lipophilic	> 95[2]
Aliquat 336	CH₃N((C₈H₁₇)₃)⁺	Asymmetric, Highly Lipophilic	> 95
18-Crown-6	Macrocyclic Ether	Cation Complexing Agent	~90

Note: Yields are highly dependent on specific reaction conditions (substrate, temperature, reaction time, etc.). This table is for illustrative purposes to show the general trend in catalyst efficiency.

Experimental Protocols

Below are generalized protocols for two common types of reactions where phase transfer catalysis is employed. While these protocols specify commonly used catalysts, tetramethylammonium nitrate could be screened as an alternative, keeping in mind the considerations discussed in the Troubleshooting and FAQ sections.

Protocol 1: Williamson Ether Synthesis

This protocol describes the synthesis of an ether from an alcohol/phenol and an alkyl halide.

Materials:

• Alcohol or Phenol (1.0 eq)

• Alkyl Halide (1.0-1.2 eq)

• Sodium Hydroxide (50% aqueous solution) (2.0 eq)

• Phase Transfer Catalyst (e.g., Tetrabutylammonium Bromide, 0.05 eq)

• Toluene or Dichloromethane

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the alcohol or phenol, the alkyl halide, the phase transfer catalyst, and the organic solvent.

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution.

• Heat the mixture to the desired temperature (e.g., 60-80 °C) and maintain for 2-8 hours. Monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Add water to dissolve any precipitated salts and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or distillation as required.

Protocol 2: C-Alkylation of Diethyl Malonate

This protocol outlines the alkylation of an active methylene (B1212753) compound.

Materials:

• Diethyl Malonate (1.0 eq)

• Alkyl Halide (1.0 eq)

• Potassium Carbonate (solid, 2.0 eq)

• Phase Transfer Catalyst (e.g., 18-Crown-6 or Tetrabutylammonium Bromide, 0.05 eq)

• Anhydrous Acetonitrile or DMF

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add diethyl malonate, potassium carbonate, the phase transfer catalyst, and the solvent.

• Stir the suspension vigorously and add the alkyl halide dropwise.

• Heat the reaction mixture to reflux and maintain for 4-12 hours, monitoring the progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the solid potassium salts.

• Wash the solid with the reaction solvent.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the product by column chromatography or distillation.

Visualizations

General Mechanism of Phase Transfer Catalysis

Caption: General mechanism of anion transfer in phase transfer catalysis.

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low yield in PTC reactions.

Safety Information for Tetramethylammonium Nitrate

Hazard Identification:

• Oxidizer: May intensify fire; oxidizer.[4][5][6]

• Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[4][6]

• Respiratory Irritant: May cause respiratory irritation.[6]

Handling and Storage:

• Keep away from combustible materials.[4][6]

• Store in a dry, cool, and well-ventilated place.[6]

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4]

In case of contact:

• Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[4][6]

• Skin: Wash off immediately with plenty of water for at least 15 minutes.[4][6]

Disclaimer: This is a summary of safety information. Always consult the full Safety Data Sheet (SDS) before handling any chemical.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. fishersci.com [fishersci.com]
• 5. Tetramethylammonium nitrate 95 1941-24-8 [sigmaaldrich.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. chembk.com [chembk.com]
• 9. Tetramethylammonium Nitrate CAS 1941-24-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

Reference Data & Comparative Studies

A Comparative Guide: Tetramethylammonium Nitrate vs. Tetraethylammonium Nitrate as Supporting Electrolytes

For researchers, scientists, and drug development professionals, the selection of an appropriate supporting electrolyte is a critical decision in electrochemical analysis. The electrolyte's properties can significantly influence the accuracy, reproducibility, and overall success of an experiment. This guide provides a detailed, objective comparison of two commonly used quaternary ammonium (B1175870) salts, Tetramethylammonium (B1211777) nitrate (B79036) (TMAN) and Tetraethylammonium (B1195904) nitrate (TEAN), as supporting electrolytes.

This comparison delves into their physicochemical properties, electrochemical performance, and practical considerations, supported by experimental data and detailed protocols to aid in the informed selection for your specific research needs.

Physicochemical Properties: A Tabular Comparison

The fundamental characteristics of a supporting electrolyte, such as its molar mass and solubility, are primary determinants of its suitability for a given application. Below is a summary of the key physicochemical properties of TMAN and TEAN.

Property	Tetramethylammonium Nitrate (TMAN)	Tetraethylammonium Nitrate (TEAN)
CAS Number	1941-24-8	1941-26-0
Molecular Formula	C₄H₁₂N₂O₃	C₈H₂₀N₂O₃
Molecular Weight	136.15 g/mol	192.26 g/mol
Appearance	White crystalline solid	White crystalline solid
Melting Point	≥300 °C (decomposes)	> 240 °C (decomposes)[1]
Solubility in Water	Highly soluble[2][3]	Soluble[1]

Electrochemical Performance: Conductivity and Stability

The performance of a supporting electrolyte is primarily judged by its ability to conduct ions and its stability within the desired potential range.

Molar Conductivity

Molar conductivity is a measure of an electrolyte's ability to conduct electricity and is influenced by the size and mobility of its ions. The smaller tetramethylammonium cation in TMAN is expected to have a higher ionic mobility compared to the bulkier tetraethylammonium cation in TEAN.

Electrochemical Stability Window

The electrochemical stability window (ESW) defines the potential range within which the electrolyte is electrochemically inert.[5] A wider ESW is generally desirable as it allows for the study of a broader range of analyte redox processes without interference from the electrolyte's decomposition.

The ESW is determined by the oxidation of the anion (nitrate in this case) at the anodic limit and the reduction of the cation (tetramethylammonium or tetraethylammonium) at the cathodic limit. The larger tetraalkylammonium cations, like tetraethylammonium, can sometimes lead to a wider cathodic window. The precise ESW is highly dependent on the solvent, electrode material, and purity of the system.

Experimental Protocols

To ensure reproducible and accurate results, standardized experimental protocols are essential. Below are detailed methodologies for determining the key performance characteristics of supporting electrolytes.

Molar Conductivity Measurement

Objective: To determine the molar conductivity of TMAN and TEAN solutions at various concentrations in a specific solvent (e.g., acetonitrile).

Apparatus:

• Conductivity meter with a temperature probe

• Conductivity cell (platinized platinum electrodes)

• Volumetric flasks and pipettes (Class A)

• Analytical balance

• Thermostatic water bath

Procedure:

• Solvent Preparation: Use high-purity, anhydrous solvent. The water content should be minimized as it can significantly affect conductivity.

• Electrolyte Preparation: Dry the TMAN and TEAN salts under vacuum at an appropriate temperature to remove any residual moisture. Prepare a stock solution of each electrolyte (e.g., 0.1 M) by accurately weighing the salt and dissolving it in the solvent in a volumetric flask.

• Preparation of Dilutions: Prepare a series of dilutions from the stock solution using volumetric pipettes and flasks.

• Cell Constant Determination: Calibrate the conductivity cell using a standard potassium chloride (KCl) solution of known conductivity.

• Conductivity Measurement:

  • Rinse the conductivity cell with the solvent and then with the electrolyte solution to be measured.

  • Immerse the cell in the sample solution within the thermostatic bath to maintain a constant temperature (e.g., 25 °C).

  • Record the conductivity reading once it has stabilized.

  • Repeat the measurement for each dilution, starting from the most dilute to the most concentrated.

• Data Analysis:

  • Calculate the molar conductivity (Λₘ) for each concentration using the formula: Λₘ = κ / c, where κ is the measured conductivity and c is the molar concentration.

  • To determine the limiting molar conductivity (Λₘ°), extrapolate a plot of Λₘ versus the square root of the concentration to zero concentration.

Fig. 1: Workflow for Molar Conductivity Measurement.

Determination of the Electrochemical Stability Window

Objective: To determine the anodic and cathodic limits of TMAN and TEAN in a specific solvent (e.g., acetonitrile) using cyclic voltammetry.

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or saturated calomel (B162337) electrode - SCE)

• Counter electrode (e.g., platinum wire or mesh)

• Inert gas (e.g., argon or nitrogen) for deaeration

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the supporting electrolyte (e.g., 0.1 M TMAN or TEAN) in the desired high-purity, anhydrous solvent.

• Cell Assembly: Assemble the three-electrode cell. Ensure the working electrode is polished to a mirror finish before each experiment.

• Deaeration: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution during the experiment.

• Cyclic Voltammetry Scan:

  • Perform a cyclic voltammetry scan of the electrolyte solution without any analyte.

  • Start the potential sweep from the open-circuit potential (OCP) in the positive (anodic) direction until a significant increase in current is observed, indicating the oxidation of the nitrate anion.

  • Reverse the scan and sweep in the negative (cathodic) direction until a sharp increase in current is observed, indicating the reduction of the tetramethylammonium or tetraethylammonium cation.

  • The scan rate is typically between 50-100 mV/s.

• Data Analysis:

  • Plot the current versus the applied potential.

  • The anodic and cathodic limits are defined as the potentials at which the current density reaches a specific threshold (e.g., 0.1 or 1 mA/cm²).

  • The electrochemical stability window is the potential difference between the anodic and cathodic limits.

Fig. 2: Workflow for Determining the Electrochemical Stability Window.

Logical Framework for Electrolyte Selection

The choice between TMAN and TEAN as a supporting electrolyte depends on the specific requirements of the electrochemical experiment. The following decision tree provides a logical framework for selecting the appropriate electrolyte.

Fig. 3: Decision tree for selecting between TMAN and TEAN.

Conclusion

Both Tetramethylammonium nitrate and Tetraethylammonium nitrate are viable supporting electrolytes for a range of electrochemical applications. The primary trade-off lies between the higher expected ionic conductivity of TMAN due to its smaller cation size and the potentially wider cathodic stability window of TEAN. The choice will ultimately be dictated by the specific demands of the experiment. For applications where high current densities are required, TMAN may be the preferred choice. Conversely, for studies involving highly reductive species, the potentially wider cathodic window of TEAN could be advantageous. It is always recommended to experimentally verify the performance of the chosen electrolyte under the specific conditions of your experiment.

References

• 1. static.igem.org [static.igem.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Electrical conductivity, ion-molecular and interionic interactions in solutions of some tetraalkylammonium salts in acetonitrile: the influence of the ion and temperature | Kharkiv University Bulletin. Chemical Series [periodicals.karazin.ua]
• 5. A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]

A comparative study of quaternary ammonium salts for phase transfer catalysis.

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of an optimal phase-transfer catalyst is a critical determinant in the success of biphasic organic reactions. Quaternary ammonium (B1175870) salts, colloquially known as "quat salts," represent a versatile and highly effective class of phase-transfer catalysts (PTCs). These catalysts are instrumental in enhancing reaction rates, improving product yields, and enabling the use of milder reaction conditions by facilitating the transfer of reactants between immiscible phases.[1] This guide provides a comprehensive comparative analysis of the performance of three widely used quaternary ammonium salts: Tetrabutylammonium Bromide (TBAB), Benzyltriethylammonium Chloride (BTEAC), and Aliquat 336 (a mixture of methyltrioctyl/decylammonium chlorides). The insights presented herein are substantiated by experimental data to empower researchers in making informed catalyst selections for their specific synthetic challenges.

Principles of Phase Transfer Catalysis

Phase transfer catalysis operates on the principle of transporting a reactive anion from an aqueous or solid phase into an organic phase where the substrate resides. The quaternary ammonium salt, with its lipophilic alkyl chains and a positively charged nitrogen atom, forms an ion pair with the reactant anion. This ion pair possesses sufficient organic solubility to traverse the phase boundary and enter the organic phase, thereby enabling the reaction to proceed. The efficacy of a quaternary ammonium salt as a PTC is governed by several factors, including the structure of the cation, the nature of the counter-anion, and the specific reaction conditions.[2][3] A crucial factor is the lipophilicity of the cation, which dictates its ability to be extracted into the organic phase.[1]

Comparative Performance Data

The following tables summarize the performance of TBAB, BTEAC, and Aliquat 336 in a series of common and synthetically important organic transformations.

Table 1: Nucleophilic Substitution - Williamson Ether Synthesis of 4-Methoxytoluene

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Yield (%)
TBAB	0.05	6	92
BTEAC	0.05	8	85
Aliquat 336	0.05	5	95

Table 2: Nucleophilic Substitution - Synthesis of Butyl Benzoate

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Conversion (%)
TBAB	0.05	1.5	91
Aliquat 336	0.05	1.5	92
TPPB (Tetraphenylphosphonium Bromide)	0.05	1.5	96

Note: TPPB is included for broader comparison.

Table 3: Hantzsch 1,4-Dihydropyridine Synthesis

Catalyst	Reaction Time (h)	Yield (%)
TBAB	1	91
BTEAC	Not Specified	75
CTAB (Cetyltrimethylammonium Bromide)	Not Specified	62

Table 4: Oxidation of Benzyl Alcohol to Benzaldehyde

Catalyst	Reaction Time (h)	Yield (%)
TBAB	4	78
BTEAC	5	72
Aliquat 336	3	85

Visualizing the Process

To better understand the underlying principles and experimental procedures, the following diagrams have been generated.

Caption: General mechanism of phase transfer catalysis.

References

• 1. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 2. benchchem.com [benchchem.com]
• 3. biomedres.us [biomedres.us]
• 4. benchchem.com [benchchem.com]

Validation of an Analytical Method Using Tetramethylammonium Nitrate as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard is a critical step in the development and validation of robust and reliable analytical methods. An ideal internal standard compensates for variability in sample preparation and instrument response, thereby improving the accuracy and precision of quantification. This guide provides an objective comparison of the analytical performance of tetramethylammonium (B1211777) nitrate (B79036) when used as an internal standard, alongside other commonly employed alternatives. The information presented is supported by experimental data from various validation studies.

Performance Comparison of Internal Standards

The efficacy of an internal standard is evaluated based on several key validation parameters as defined by the International Council for Harmonisation (ICH) guidelines. These include linearity, accuracy, and precision. The following tables summarize the performance data for tetramethylammonium and nitrate ions, derived from studies where they were analyzed, which serves as a strong indicator of their performance as an internal standard. This data is compared with that of deuterated trimethylamine (B31210) (d9-TMA), a close structural analog to the tetramethylammonium cation, and lithium, a common cationic internal standard in ion chromatography.

Parameter	Tetramethylammonium (TMA) Ion	Nitrate (NO₃⁻) Ion	Deuterated Trimethylamine (d9-TMA)	Lithium (Li⁺)
Analytical Technique	IC & UPLC-HRMS	Ion Chromatography	LC-MS/MS	Ion Chromatography
Linearity (Correlation Coefficient, r²)	0.9998 (IC), 0.996 (UPLC-HRMS)	> 0.9993	> 0.99	0.9999
Accuracy (Recovery %)	116.6% (IC), 90.6% (UPLC-HRMS)	≥ 84 ± 6%	96.2% - 101.6%	100% - 102%
Precision (Intra-day %CV)	2.25% (IC), 3.53% (UPLC-HRMS)	Not Reported	< 4.0%	Not Reported
Precision (Inter-day %CV)	Not Reported	Not Reported	< 15%	Not Reported

Table 1: Comparative Performance Data of Various Internal Standards.

Discussion of Comparative Data

The data presented in Table 1 indicates that the tetramethylammonium (TMA) cation exhibits excellent linearity and good recovery, making it a suitable candidate for an internal standard in chromatographic methods. Its performance is comparable to that of deuterated trimethylamine (d9-TMA), which is often considered a gold standard for mass spectrometry-based assays due to its close structural similarity to the analyte. The high recovery of TMA in ion chromatography (IC) suggests minimal loss during sample processing.

The nitrate anion also demonstrates excellent linearity and acceptable recovery, indicating its utility as an anionic internal standard in ion chromatography.

Deuterated trimethylamine (d9-TMA) , as expected, shows high accuracy and precision, reinforcing the advantage of using stable isotope-labeled internal standards in LC-MS/MS analysis.

Lithium , a commonly used non-isotopic internal standard in ion chromatography, also displays outstanding linearity and accuracy, making it a reliable choice for cationic analytes.

Overall, tetramethylammonium nitrate can be considered a versatile internal standard, with the tetramethylammonium cation suitable for the analysis of cationic analytes and the nitrate anion for anionic analytes, particularly in ion chromatography and LC-MS applications.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical method validation. Below are representative protocols for key experiments.

Preparation of Calibration Standards and Quality Control Samples

Objective: To prepare a series of solutions with known concentrations of the analyte and a constant concentration of the internal standard to establish a calibration curve.

Procedure:

• Stock Solutions: Prepare individual stock solutions of the analyte and the internal standard (e.g., tetramethylammonium nitrate) in a suitable solvent (e.g., deionized water, methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution to cover the desired concentration range.

• Internal Standard Spiking Solution: Prepare a solution of the internal standard at a fixed concentration.

• Calibration Standards: To a fixed volume of each working standard solution, add a constant volume of the internal standard spiking solution. This ensures that all calibration standards have the same concentration of the internal standard.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range, following the same procedure as for the calibration standards.

Accuracy and Precision Determination

Objective: To assess the closeness of the measured concentration to the true concentration (accuracy) and the degree of scatter between a series of measurements (precision).

Procedure:

• Sample Preparation: Prepare replicate QC samples (typically n=5 or 6) at each concentration level (low, medium, and high).

• Analysis: Analyze the QC samples using the developed analytical method.

• Calculation of Accuracy: Determine the concentration of the analyte in each QC sample using the calibration curve. Calculate the accuracy as the percentage of the measured concentration to the nominal concentration: Accuracy (%) = (Mean Measured Concentration / Nominal Concentration) x 100

• Calculation of Precision: Calculate the standard deviation (SD) and the relative standard deviation (RSD) or coefficient of variation (CV) for the replicate measurements at each concentration level. Precision (%CV) = (Standard Deviation / Mean Measured Concentration) x 100

Visualizing the Analytical Workflow

A clear understanding of the experimental workflow is essential for implementing and troubleshooting an analytical method. The following diagram, generated using the DOT language, illustrates the logical steps involved in an analytical method validation that incorporates an internal standard.

Caption: Workflow of Analytical Method Validation with an Internal Standard.

Alternative nitrate sources for organic synthesis compared to Tetramethylammonium nitrate.

For researchers, scientists, and professionals in drug development, the choice of a nitrating agent is critical for the successful synthesis of a wide array of organic compounds. While tetramethylammonium (B1211777) nitrate (B79036) has its place, a range of alternative nitrate sources offer distinct advantages in terms of reactivity, selectivity, and safety. This guide provides an objective comparison of tetramethylammonium nitrate with three such alternatives: guanidinium (B1211019) nitrate, bismuth subnitrate, and ceric ammonium (B1175870) nitrate, supported by experimental data and detailed protocols.

Performance Comparison of Nitrate Sources

The efficacy of a nitrating agent is determined by several factors, including the yield of the desired product, the regioselectivity of the reaction, and the conditions required. The following tables summarize the performance of the selected nitrate sources in the nitration of two common aromatic substrates: toluene (B28343), an activated ring system, and nitrobenzene, a deactivated ring system.

Table 1: Nitration of Toluene

Nitrating Agent System	Reagents	Solvent	Temp. (°C)	Time (h)	Total Yield (%)	Ortho (%)	Meta (%)	Para (%)	Reference
Tetramethylammonium Nitrate / Triflic Anhydride (B1165640)	(CH₃)₄NNO₃, (CF₃SO₂)₂O	CH₂Cl₂	0 - RT	0.5 - 2	High (not specified)	Major	Minor	Minor	[1]
Guanidinium Nitrate / Sulfuric Acid	C(NH₂)₃NO₃, H₂SO₄	H₂SO₄	0 - RT	~18	>90	42	2	38	[2][3]
Bismuth Subnitrate / Thionyl Chloride	Bi₅O(OH)₉(NO₃)₄, SOCl₂	CH₂Cl₂	RT	2	95	58	<1	42	[4]
Ceric Ammonium Nitrate / Sulfuric Acid	(NH₄)₂Ce(NO₃)₆, H₂SO₄	CH₂Cl₂	RT	24	~85	60	4	36

Table 2: Nitration of Nitrobenzene

Nitrating Agent System	Reagents	Solvent	Temp. (°C)	Time (h)	Total Yield (%)	Isomer Distribution	Reference
Tetramethylammonium Nitrate / Triflic Anhydride	(CH₃)₄NNO₃, (CF₃SO₂)₂O	CH₂Cl₂	RT	2	>95	m-dinitrobenzene	[1]
Guanidinium Nitrate / Sulfuric Acid	C(NH₂)₃NO₃, H₂SO₄	H₂SO₄	0 - RT	~18	>90	m-dinitrobenzene	[2]
Bismuth Subnitrate / Thionyl Chloride	Bi₅O(OH)₉(NO₃)₄, SOCl₂	CH₂Cl₂	RT	24	85	m-dinitrobenzene	[4]
Ceric Ammonium Nitrate / Sulfuric Acid	(NH₄)₂Ce(NO₃)₆, H₂SO₄	CH₂Cl₂	RT	24	~70	m-dinitrobenzene

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. The following are representative protocols for the nitration of toluene using each of the compared nitrate sources.

Protocol 1: Nitration of Toluene using Tetramethylammonium Nitrate and Triflic Anhydride

This procedure is adapted from the methodology described for aromatic nitration using tetramethylammonium nitrate and trifluoromethanesulfonic anhydride.[1]

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen), dissolve tetramethylammonium nitrate (1.1 equivalents) in anhydrous dichloromethane (B109758).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Triflic Anhydride: Slowly add trifluoromethanesulfonic anhydride (1.0 equivalent) to the cooled solution while stirring.

• Formation of Nitrating Agent: Stir the mixture at 0 °C for 15 minutes to allow for the in situ formation of nitronium triflate.

• Addition of Substrate: Add toluene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 0.5 to 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Nitration of Toluene using Guanidinium Nitrate and Sulfuric Acid

This protocol is based on the procedure for aromatic nitration using guanidinium nitrate in sulfuric acid.[2][3]

• Reaction Setup: In a flask equipped with a magnetic stirrer, dissolve toluene (1.0 equivalent) in concentrated sulfuric acid (96%).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of Nitrating Agent: Slowly add guanidinium nitrate (1.0 equivalent) to the stirred solution, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, continue stirring the mixture in the ice bath for 30 minutes, then allow it to warm to room temperature and stir overnight (approximately 18 hours).

• Work-up: Carefully pour the reaction mixture onto crushed ice.

• Extraction: Extract the resulting aqueous mixture with dichloromethane.

• Purification: Wash the combined organic layers with a 10% sodium carbonate solution, followed by water. Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure. The resulting residue can be purified by column chromatography to separate the isomers.

Protocol 3: Nitration of Toluene using Bismuth Subnitrate and Thionyl Chloride

This procedure follows the method for aromatic nitration using bismuth subnitrate and thionyl chloride.[4]

• Reaction Setup: To a solution of toluene (1.0 equivalent) in dry dichloromethane in a round-bottomed flask, add thionyl chloride (2.0 equivalents).

• Addition of Nitrating Agent: Add bismuth subnitrate (0.25 equivalents) to the stirred solution at room temperature.

• Reaction: Stir the mixture vigorously at room temperature for 2 hours.

• Work-up: After the reaction is complete, filter the mixture to remove inorganic solids.

• Extraction: Wash the filtrate with water, then with a dilute sodium bicarbonate solution.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo. The product can be purified by column chromatography.

Protocol 4: Nitration of Toluene using Ceric Ammonium Nitrate and Sulfuric Acid

This protocol is a representative procedure for nitration using a metal nitrate in the presence of sulfuric acid.

• Reaction Setup: Suspend ceric ammonium nitrate (1.1 equivalents) in dichloromethane.

• Addition of Acid: Add concentrated sulfuric acid (2.0 equivalents) to the suspension and stir for 10 minutes at room temperature.

• Addition of Substrate: Add toluene (1.0 equivalent) to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Work-up: Quench the reaction by slowly adding the mixture to ice-water.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash chromatography.

Visualizing the Process and Logic

To further aid in understanding the experimental workflow and the decision-making process for selecting a nitrating agent, the following diagrams are provided.

A generalized workflow for aromatic nitration experiments.

Factors influencing the selection of a nitrating agent.

Conclusion

The selection of an appropriate nitrate source is a critical decision in organic synthesis that can significantly impact the outcome of a reaction. Tetramethylammonium nitrate, particularly when activated with triflic anhydride, offers a powerful and often high-yielding method for the nitration of a variety of aromatic compounds under mild conditions.[1] However, alternatives such as guanidinium nitrate provide a cost-effective and potent option for both activated and deactivated substrates, albeit under strong acidic conditions.[2] Bismuth subnitrate, activated by thionyl chloride, presents a milder, non-acidic alternative that demonstrates excellent yields and selectivity, especially for activated and moderately deactivated systems.[4] Ceric ammonium nitrate also serves as a viable option, particularly for electron-rich aromatic compounds.

Ultimately, the optimal choice of nitrating agent will depend on the specific requirements of the synthesis, including the nature of the substrate, the desired regioselectivity, and the tolerance for harsh reaction conditions. This guide provides a foundation for making an informed decision by comparing the performance and procedural aspects of these versatile reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 3. Sciencemadness Discussion Board - Aromatic nitration with Guanidine Nitrate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to Supercapacitor Electrolytes: Performance Analysis of Tetramethylammonium Nitrate and Other Common Alternatives

For researchers, scientists, and professionals in drug development, the selection of an appropriate electrolyte is a critical determinant of supercapacitor performance. This guide provides an objective comparison of Tetramethylammonium (B1211777) Nitrate (TMAN) with other widely used electrolytes, supported by experimental data to inform the design of next-generation energy storage devices.

This technical brief outlines the performance characteristics of various electrolytes, including aqueous solutions like potassium hydroxide (B78521) (KOH) and sulfuric acid (H₂SO₄), and organic electrolytes such as tetraethylammonium (B1195904) tetrafluoroborate (B81430) (TEABF₄). While direct, comprehensive comparative data for Tetramethylammonium Nitrate (TMAN) is limited in publicly available literature, this guide synthesizes available performance metrics for common electrolytes to provide a valuable benchmark. The small ionic size of the tetramethylammonium (TMA⁺) cation theoretically suggests a potential for high gravimetric capacitance by enabling a higher packing density of ions at the electrode-electrolyte interface. However, without specific experimental data for TMAN, a direct quantitative comparison remains elusive. This guide, therefore, focuses on presenting a clear comparison of the well-documented electrolytes to aid in material selection and experimental design.

Comparative Performance of Supercapacitor Electrolytes

The performance of a supercapacitor is intricately linked to the properties of its electrolyte. Key metrics include specific capacitance, energy density, power density, and cycling stability. The following table summarizes the performance of various common electrolytes based on available experimental data. It is important to note that performance can vary significantly depending on the electrode material, cell design, and testing parameters.

Electrolyte	Solvent	Concentration (M)	Specific Capacitance (F/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability (% retention after cycles)
KOH	Water	6	~150 - 300	~5 - 10	>10,000	~85-95% after 10,000 cycles
H₂SO₄	Water	1	~100 - 250	~4 - 8	>10,000	~80-90% after 10,000 cycles
Na₂SO₄	Water	1	~80 - 150	~3 - 7	>5,000	>90% after 10,000 cycles
TEABF₄	Acetonitrile (ACN)	1	~100 - 150	~20 - 40	~5,000 - 10,000	>85% after 10,000 cycles
TEABF₄	Propylene Carbonate (PC)	1	~80 - 120	~25 - 50	~2,000 - 5,000	>90% after 10,000 cycles
TMAN	Data Not Available	N/A	N/A	N/A	N/A	N/A

Note: The values presented are approximate ranges derived from various studies and are intended for comparative purposes. Actual performance will depend on the specific experimental conditions.

Experimental Protocols

The characterization of supercapacitor electrolytes involves a suite of electrochemical techniques to determine their performance metrics. The following are detailed methodologies for key experiments.

Electrode Preparation

A typical electrode for supercapacitor testing is prepared by creating a slurry of the active material (e.g., activated carbon), a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a solvent (e.g., N-methyl-2-pyrrolidone - NMP). The standard weight ratio of these components is often 80:10:10 (active material:conductive agent:binder). This slurry is then uniformly coated onto a current collector, such as aluminum or copper foil, and dried in a vacuum oven to remove the solvent.

Cell Assembly

For testing, a symmetric two-electrode cell (coin cell or Swagelok-type) is typically assembled in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from moisture and oxygen, especially when using organic electrolytes. The assembly consists of two identical electrodes separated by a porous separator (e.g., cellulose (B213188) paper or a polymer membrane) soaked in the electrolyte.

Electrochemical Measurements

All electrochemical measurements are performed using a potentiostat/galvanostat.

• Cyclic Voltammetry (CV): This technique is used to assess the capacitive behavior and the electrochemical stability window of the electrolyte. The voltage is swept at a constant rate between two set potential limits, and the resulting current is measured. For an ideal capacitor, the CV curve is rectangular. The specific capacitance (C) can be calculated from the CV curve using the following equation:

  C = ∫I(V)dV / (2 * v * ΔV * m)

  where I(V) is the current as a function of voltage, v is the scan rate, ΔV is the potential window, and m is the mass of the active material on a single electrode.

• Galvanostatic Charge-Discharge (GCD): GCD measurements are used to determine the specific capacitance, energy density, and power density. The cell is charged and discharged at a constant current. The specific capacitance is calculated from the discharge curve using:

  C = (I * Δt) / (m * ΔV)

  where I is the discharge current, Δt is the discharge time, m is the mass of the active material, and ΔV is the potential window.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the internal resistance and ion diffusion kinetics of the supercapacitor. A small sinusoidal AC voltage is applied over a range of frequencies, and the impedance is measured. The resulting Nyquist plot provides information about the equivalent series resistance (ESR), charge transfer resistance, and capacitive behavior.

• Cycling Stability: The long-term performance and durability of the supercapacitor are evaluated by subjecting the cell to thousands of continuous charge-discharge cycles at a constant current density. The capacitance retention is monitored over the course of the cycling test.

Visualizing the Experimental Workflow

The logical flow of evaluating a supercapacitor electrolyte's performance can be visualized as a structured process, from material preparation to final data analysis.

Caption: Workflow for Supercapacitor Electrolyte Performance Evaluation.

Tetramethylammonium Nitrate vs. Alkali Metal Salts in Electrochemistry: A Comparative Guide

In the realm of electrochemistry, the choice of electrolyte is paramount, directly influencing the performance, stability, and operational window of electrochemical devices. While alkali metal salts like lithium, sodium, and potassium nitrate (B79036) have been conventionally used, quaternary ammonium (B1175870) salts, particularly tetramethylammonium (B1211777) nitrate (TMAN), are emerging as viable alternatives with distinct advantages in specific applications. This guide provides an objective comparison of the electrochemical properties of TMAN against common alkali metal nitrates, supported by available data and detailed experimental protocols.

Core Advantages of Tetramethylammonium Nitrate

The primary advantages of the tetramethylammonium (TMA) cation in electrochemical applications, especially in energy storage devices like electric double-layer capacitors (EDLCs), stem from its unique physical and chemical properties.

• Enhanced Capacitance: The small ionic radius of the TMA⁺ cation allows for a higher packing density of ions within the pores of electrode materials, such as activated carbon. This increased ion accumulation at the electrode-electrolyte interface leads to a greater charge storage capacity, resulting in higher specific capacitance.

• High Ionic Conductivity: In certain non-aqueous solvents, TMAN and other TMA salts can exhibit high ionic conductivity, which is crucial for minimizing internal resistance and enabling rapid charge-discharge cycles in electrochemical devices.[1]

• Wide Electrochemical Window: Quaternary ammonium salts are known to possess wide electrochemical stability windows, allowing for higher operating voltages in devices like supercapacitors, which in turn leads to higher energy densities.

• Good Solubility in Polar Organic Solvents: TMAN is noted for its excellent solubility in polar organic solvents, a critical property for achieving high electrolyte concentrations and, consequently, high ionic conductivity.[1]

Quantitative Performance Comparison

Direct, side-by-side quantitative comparisons of tetramethylammonium nitrate with alkali metal nitrates under identical experimental conditions are limited in publicly available literature. However, by compiling data from various sources, we can draw meaningful comparisons. The following tables summarize key performance metrics.

Table 1: Ionic Conductivity

Electrolyte Salt	Solvent	Concentration (M)	Ionic Conductivity (mS/cm)	Reference
Lithium Nitrate (LiNO₃)	Propylene (B89431) Carbonate	-	-	No direct data found
Potassium Nitrate (KNO₃)	Molten State (350°C)	-	900	[2]
Lithium Nitrate (LiNO₃)	Molten State (350°C)	-	2400	[2]
Tetramethylammonium Nitrate (TMAN)	Polar Organic Solvents	-	Stated to have good conductivity	[1]

Note: The data for molten salts is not directly comparable to solutions in organic solvents at room temperature but is included to provide a general reference for the conductive properties of these salts.

Table 2: Electrochemical Stability Window (ESW)

Electrolyte Salt	Solvent	Working Electrode	ESW (V)	Reference
Sodium Nitrate (NaNO₃)	Ionic Liquid ([C₂mim][NTf₂])	Platinum	-	[3]
Potassium Nitrate (KNO₃)	Ionic Liquid ([C₂mim][NTf₂])	Platinum	-	[3]
Tetramethylammonium Salts	General	-	Generally Wide	[4]

Note: Specific ESW values for TMAN in common organic solvents were not found in the searched literature. The electrochemical behavior of NaNO₃ and KNO₃ has been studied in ionic liquids, indicating their electrochemical activity.[3]

Table 3: Specific Capacitance of Activated Carbon Electrodes

Electrolyte Salt	Solvent	Current Density (A/g)	Specific Capacitance (F/g)	Reference
Potassium Nitrate (KNO₃)	Ambient Air (with popcorn-derived AC)	-	93.20	[5]
General Activated Carbon	Various Aqueous Electrolytes	1	~150 - 300	[6][7]

Note: The specific capacitance is highly dependent on the morphology and surface area of the activated carbon used. The value for KNO₃ is from a specific study using a novel activated carbon synthesis method.[5]

Table 4: Solubility in Water

Compound	Solubility in Water	Reference
Tetramethylammonium nitrate	Soluble	[8][9]
Alkali Metal Nitrates	Generally Soluble	[10][11]

Experimental Protocols

To ensure reproducibility and accurate comparison, standardized experimental protocols are crucial. Below are detailed methodologies for key electrochemical measurements.

1. Ionic Conductivity Measurement

This protocol describes the determination of ionic conductivity of an electrolyte solution using a conductivity meter.

• Apparatus: Conductivity meter with a 2-pole or 4-pole conductivity cell, thermostat, magnetic stirrer, calibrated glassware.

• Procedure:

  • Calibration: Calibrate the conductivity meter using standard potassium chloride (KCl) solutions of known conductivity.

  • Electrolyte Preparation: Prepare the electrolyte solution by dissolving a precisely weighed amount of the salt (TMAN or alkali metal nitrate) in a specific volume of the desired high-purity, anhydrous organic solvent (e.g., propylene carbonate, acetonitrile) inside a glovebox to prevent moisture contamination.

  • Measurement:

    • Place a known volume of the electrolyte solution into a sealed measuring cell.

    • Immerse the conductivity cell and a temperature probe into the solution.

    • Allow the temperature of the solution to stabilize to the desired value (e.g., 25 °C) using the thermostat.

    • Record the conductivity reading once it has stabilized.

    • Stir the solution gently with a magnetic stirrer to ensure homogeneity.[12][13][14]

2. Electrochemical Stability Window (ESW) Determination by Cyclic Voltammetry (CV)

This protocol outlines the procedure for determining the potential range within which the electrolyte is stable.

• Apparatus: Potentiostat/Galvanostat, three-electrode electrochemical cell (working, counter, and reference electrodes), glovebox.

• Procedure:

  • Electrode Polishing: Polish the working electrode (e.g., glassy carbon or platinum) to a mirror finish, followed by sonication in deionized water and the solvent to be used.

  • Cell Assembly: Assemble the three-electrode cell inside a glovebox. The reference electrode could be Ag/Ag⁺ or a lithium metal pseudo-reference. The counter electrode is typically a platinum wire or foil.

  • Electrolyte Filling: Fill the cell with the prepared electrolyte solution.

  • CV Measurement:

    • Connect the cell to the potentiostat.

    • Perform a cyclic voltammetry scan over a wide potential range.

    • Start the scan from the open-circuit potential (OCP) towards either the anodic or cathodic limit.

    • The potential at which a sharp, irreversible increase in current is observed defines the limit of the electrochemical window.[15][16][17][18]

3. Specific Capacitance Measurement by Galvanostatic Charge-Discharge (GCD)

This protocol details the measurement of specific capacitance of an electrode material in the electrolyte.

• Apparatus: Potentiostat/Galvanostat, two-electrode coin cell or Swagelok-type cell, activated carbon electrodes, separator.

• Procedure:

  • Electrode Preparation: Prepare the activated carbon electrodes by mixing the active material with a binder and a conductive additive, and then coating the slurry onto a current collector.

  • Cell Assembly: Assemble a symmetric two-electrode cell inside a glovebox, with two identical activated carbon electrodes separated by a porous separator, all soaked in the electrolyte.

  • GCD Measurement:

    • Connect the cell to the potentiostat.

    • Apply a constant current for charging the cell up to a defined voltage limit.

    • Immediately after, apply the same constant current in the opposite direction for discharging the cell to its initial voltage.

    • Record the voltage profile as a function of time.

  • Calculation: The specific capacitance (C, in F/g) is calculated from the discharge curve using the formula: C = (I × Δt) / (m × ΔV) where I is the discharge current (A), Δt is the discharge time (s), m is the mass of the active material on a single electrode (g), and ΔV is the voltage window of the discharge (V).[19][20][21][22][23]

Visualizing Experimental Workflows

Experimental Workflow for Electrochemical Characterization

The following diagram illustrates the logical flow of the experimental procedures for characterizing the electrochemical properties of an electrolyte.

Caption: Workflow for the preparation and electrochemical characterization of electrolytes.

Logical Relationship for Electrolyte Selection

The choice between TMAN and alkali metal salts is not straightforward and depends on the specific requirements of the application. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting between TMAN and alkali metal nitrate electrolytes.

Conclusion

Tetramethylammonium nitrate presents a compelling alternative to traditional alkali metal nitrates in electrochemical applications where high capacitance and a wide operating voltage are critical. Its smaller ionic size is a key determinant of its enhanced performance in devices like supercapacitors. However, the higher cost and potentially lower solubility of some of its derivatives compared to the readily available and highly soluble alkali metal nitrates are important considerations for large-scale applications. The choice of electrolyte should, therefore, be guided by a thorough evaluation of the specific performance requirements, cost constraints, and the operating environment of the electrochemical system. Further research providing direct comparative data under standardized conditions is necessary to fully elucidate the performance trade-offs between these two classes of electrolyte salts.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Lithium Nitrate vs Potassium Nitrate: Melting Point and Conductivity Analysis [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Ammonium and Tetraalkylammonium Salts as Additives for Li Metal Electrodes [mdpi.com]
• 5. Preparation of Activated Carbon from Popcorn by Potassium Nitrate and Its Application in Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The fascinating supercapacitive performance of activated carbon electrodes with enhanced energy density in multifarious electrolytes - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 8. Tetramethylammonium nitrate CAS#: 1941-24-8 [m.chemicalbook.com]
• 9. Page loading... [guidechem.com]
• 10. Solubility Rules [dept.harpercollege.edu]
• 11. quora.com [quora.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 14. researchgate.net [researchgate.net]
• 15. mtxlabsglobal.com [mtxlabsglobal.com]
• 16. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. ossila.com [ossila.com]
• 19. m.youtube.com [m.youtube.com]
• 20. mdpi.com [mdpi.com]
• 21. biologic.net [biologic.net]
• 22. biologic.net [biologic.net]
• 23. youtube.com [youtube.com]

A Comparative Guide to Phase Transfer Catalysts: Tetramethylammonium Nitrate vs. Phosphonium-Based Alternatives

For Researchers, Scientists, and Drug Development Professionals

Phase transfer catalysis (PTC) is an indispensable tool in modern organic synthesis, enabling reactions between reactants in immiscible phases. The choice of a phase transfer catalyst is critical to reaction efficiency, yield, and overall process viability. This guide provides an objective comparison of the efficacy of tetramethylammonium (B1211777) nitrate (B79036) and phosphonium-based phase transfer catalysts, supported by experimental data, to inform catalyst selection for a range of synthetic applications.

Performance Comparison: Activity, Stability, and Applications

The effectiveness of a phase transfer catalyst is determined by its ability to transport a reactant anion from an aqueous or solid phase into an organic phase where the reaction occurs. Key performance indicators include catalytic activity, thermal and chemical stability, and suitability for specific reaction types.

Catalytic Activity: Both quaternary ammonium (B1175870) salts, like tetramethylammonium nitrate, and phosphonium (B103445) salts are effective in a wide array of phase transfer reactions. However, in certain applications, phosphonium-based catalysts have demonstrated superior performance. This enhanced activity is often attributed to the larger and more lipophilic nature of the phosphonium cation, which can facilitate a more efficient transfer of the anion into the organic phase.[1]

Thermal and Chemical Stability: A significant advantage of phosphonium-based catalysts is their generally higher thermal and chemical stability compared to their quaternary ammonium counterparts.[1][2] Quaternary ammonium salts, especially those with smaller alkyl groups like tetramethylammonium salts, are susceptible to Hofmann elimination in the presence of a strong base and heat.[1] This degradation pathway leads to the formation of an alkene and a tertiary amine, reducing catalyst efficacy and introducing impurities. Phosphonium salts are not prone to Hofmann elimination, making them more robust under harsh reaction conditions.[1]

Data Presentation: Quantitative Comparison of Catalysts

The following tables summarize the performance of phosphonium and ammonium-based phase transfer catalysts in key organic transformations. While direct quantitative data for tetramethylammonium nitrate is limited in the available literature, data for other quaternary ammonium salts like tetrabutylammonium (B224687) bromide (TBAB) and Aliquat 336 serve as a useful proxy for comparison.

Table 1: Alkylation of Sodium Benzoate (B1203000) with Butyl Bromide

Catalyst	Catalyst Type	Yield (%)
Tetraphenyl Phosphonium Bromide (TPPB)	Phosphonium Salt	98[1]
Tri Caprylyl methyl Ammonium Chloride (Aliquat 336)	Ammonium Salt	92[1]
Tetra Butyl Ammonium Bromide (TBAB)	Ammonium Salt	91[1]

Table 2: Williamson Ether Synthesis - Alkylation of Phenol (B47542)

Catalyst	Catalyst Type	Yield (%)
Starburst Quaternary Ammonium Salt (BPBPB)	Ammonium Salt	95[3]
Tetrabutylammonium Bromide (TBAB)	Ammonium Salt	85[3]
Butyldimethylanilinium Bromide (BDAB)	Ammonium Salt	75[3]

Note: The "Starburst" catalyst is a specialized, high-molecular-weight quaternary ammonium salt.

Table 3: Alkylation of Active Methylene Compounds (Diethyl Malonate)

Catalyst	Alkylating Agent	Yield of Mono-alkylated Product (%)
Tetrabutylammonium Bromide (TBAB)	Ethyl Iodide	93 (under microwave conditions)[4]
Triethylbenzylammonium Chloride (TEBAC)	Benzyl Bromide	59-82 (under microwave conditions)[4]

Experimental Protocols

To provide a practical basis for comparison, detailed methodologies for key experiments are provided below.

Experiment 1: Synthesis of Butyl Benzoate (Alkylation)

Objective: To compare the catalytic efficiency of a phosphonium salt and an ammonium salt in the synthesis of butyl benzoate.

Materials:

• Sodium Benzoate

• Butyl Bromide

• Toluene (B28343)

• Water

• Phase Transfer Catalyst (e.g., Tetraphenyl Phosphonium Bromide or Tetrabutylammonium Bromide)

• Anhydrous Sodium Sulfate

Procedure:

• In a reaction vessel equipped with a stirrer and a condenser, create a two-phase solvent system consisting of 100 mL of toluene and 100 mL of water.

• Add a 1:1 molar ratio of sodium benzoate to butyl bromide to the vessel.

• Add 0.001 moles of the selected phase transfer catalyst to the reaction mixture.

• Heat the mixture to 60°C and stir at a constant speed of 500 rpm for 60 minutes.

• Monitor the reaction progress by analyzing the consumption of sodium benzoate.

• Upon completion, separate the organic layer, wash it with water, and dry it over anhydrous sodium sulfate.

• Evaporate the solvent to yield the butyl benzoate product.[1]

Experiment 2: Williamson Ether Synthesis

Objective: To compare the catalytic efficiency of tetramethylammonium nitrate and a phosphonium-based catalyst in the synthesis of an ether.

Materials:

• Phenol

• Alkyl Halide (e.g., 1-Bromobutane)

• Sodium Hydroxide (B78521) (50% aqueous solution)

• Organic Solvent (e.g., Dichloromethane)

• Phase Transfer Catalyst (Tetramethylammonium Nitrate or a selected Phosphonium Salt)

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolve the phenol in the organic solvent in a reaction flask.

• Add the 50% sodium hydroxide solution and the phase transfer catalyst (typically 1-5 mol%).

• Stir the mixture vigorously to ensure good mixing of the two phases.

• Add the alkyl halide to the mixture and continue stirring at a controlled temperature (e.g., room temperature or gentle reflux).

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with water and brine, then dry it over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to obtain the crude ether product, which can be further purified by distillation or chromatography.

Experiment 3: Polymerization of Vinyl Monomers

Objective: To evaluate the performance of tetramethylammonium nitrate and a phosphonium-based catalyst in the atom transfer radical polymerization (ATRP) of a vinyl monomer.

Materials:

• Vinyl Monomer (e.g., Methyl Methacrylate)

• Initiator (e.g., Ethyl α-bromoisobutyrate)

• Copper(I) Bromide (CuBr)

• Ligand (e.g., N,N,N',N'',N''-Pentamethyldiethylenetriamine - PMDETA)

• Solvent (e.g., Toluene)

• Phase Transfer Catalyst (Tetramethylammonium Nitrate or a selected Phosphonium Salt) - Note: PTCs are not typically used in classic ATRP but can be employed in related phase-transfer-mediated polymerization reactions.

Procedure for a Phase-Transfer-Mediated Polymerization:

• In a reaction flask under an inert atmosphere, dissolve the monomer and the phase transfer catalyst in the organic solvent.

• In a separate flask, prepare an aqueous solution of a water-soluble initiator (e.g., potassium persulfate).

• Combine the two phases and stir vigorously.

• Initiate the polymerization by heating the mixture to the desired temperature.

• Monitor the polymerization by taking samples at regular intervals and determining the monomer conversion gravimetrically or by NMR.

• After the desired polymerization time, terminate the reaction by cooling and exposing the mixture to air.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

• Filter and dry the polymer to determine the yield and characterize its properties (e.g., molecular weight and polydispersity).

Mandatory Visualizations

Caption: General mechanism of phase transfer catalysis (Starks' Extraction Mechanism).

Caption: Degradation pathway of quaternary ammonium salts via Hofmann Elimination.

Conclusion

The selection between tetramethylammonium nitrate and phosphonium-based phase transfer catalysts is a critical decision in the design of a synthetic route. While both classes of catalysts are highly effective, phosphonium salts offer a distinct advantage in terms of thermal and chemical stability, which can translate to higher yields and purer products, particularly in reactions requiring elevated temperatures or strongly basic conditions.[1] Conversely, quaternary ammonium salts are often more cost-effective and are suitable for a wide array of transformations under milder conditions. For applications in drug development where process robustness and impurity profiles are paramount, the superior stability of phosphonium catalysts may justify their higher cost. However, for many standard transformations, the economic advantages of tetramethylammonium salts and their analogues make them a compelling choice. Ultimately, the optimal catalyst selection will depend on the specific reaction conditions, substrate sensitivity, and economic considerations of the project.

References

• 1. biomedres.us [biomedres.us]
• 2. iajpr.com [iajpr.com]
• 3. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 4. mdpi.com [mdpi.com]

Validating the Electrochemical Window of Tetramethylammonium Nitrate with Ferrocene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable supporting electrolyte is a critical parameter in non-aqueous electrochemistry, directly impacting the potential range available for studying redox processes. Tetramethylammonium (B1211777) nitrate (B79036) is a viable option for various applications due to its solubility in organic solvents. This guide provides a framework for validating its electrochemical window using ferrocene (B1249389) as an internal standard and compares its expected performance with other commonly used quaternary ammonium (B1175870) salts.

The Importance of the Electrochemical Window

The electrochemical window of an electrolyte is the potential range within which the electrolyte itself does not undergo oxidation or reduction on the working electrode.[1] Operating within this stable window is crucial for obtaining accurate and reproducible data, as electrolyte decomposition can lead to interfering currents and electrode fouling.

Ferrocene: A Reliable Internal Standard

In non-aqueous electrochemistry, the potential of the reference electrode can be unstable.[2] Ferrocene (Fc) is widely used as an internal standard to provide a reliable reference point.[3][4] Its reversible, one-electron oxidation to the ferrocenium (B1229745) cation (Fc⁺) occurs at a well-defined potential in many organic solvents.[3] By referencing the measured potentials to the Fc/Fc⁺ couple, results can be compared across different experiments and laboratories.

Comparative Performance of Quaternary Ammonium Salts

Supporting Electrolyte	Cation	Anion	Anodic Limit (V vs. Fc/Fc⁺)	Cathodic Limit (V vs. Fc/Fc⁺)	Solvent
Tetramethylammonium Nitrate	Tetramethylammonium	Nitrate	To be determined experimentally	To be determined experimentally	Acetonitrile (B52724)
Tetraethylammonium Perchlorate (TEAP)	Tetraethylammonium	Perchlorate	Wide	Wide	Acetonitrile[6]
Tetrabutylammonium Hexafluorophosphate (TBAPF₆)	Tetrabutylammonium	Hexafluorophosphate	~+2.9	~-2.8	Acetonitrile[7]
Tetramethylammonium Halides (TMAX)	Tetramethylammonium	Halide (F⁻, Cl⁻, Br⁻, I⁻)	Varies with halide	Generally stable	Various[8]

Note: The exact values for the electrochemical window are highly dependent on the solvent purity, electrode material, and the criteria used to define the limits (e.g., current density cutoff).

Experimental Protocol: Validating the Electrochemical Window of Tetramethylammonium Nitrate

This section provides a detailed methodology for determining the electrochemical window of tetramethylammonium nitrate in acetonitrile using cyclic voltammetry with ferrocene as an internal standard.

1. Materials and Reagents:

• Tetramethylammonium nitrate (≥98% purity)

• Acetonitrile (anhydrous, HPLC grade)

• Ferrocene (≥98% purity)

• Working Electrode (e.g., Glassy Carbon or Platinum)

• Reference Electrode (e.g., Ag/AgCl or a quasi-reference electrode like a silver wire)

• Counter Electrode (e.g., Platinum wire or mesh)

• Potentiostat/Galvanostat

• Electrochemical cell

• Inert gas (Argon or Nitrogen) for deaeration

2. Preparation of Solutions:

• Electrolyte Solution (0.1 M Tetramethylammonium Nitrate in Acetonitrile): In an inert atmosphere (glovebox), accurately weigh the required amount of tetramethylammonium nitrate and dissolve it in anhydrous acetonitrile to achieve a final concentration of 0.1 M.

• Analyte Solution (1 mM Ferrocene in 0.1 M Tetramethylammonium Nitrate/Acetonitrile): To the prepared electrolyte solution, add a small amount of ferrocene to achieve a final concentration of approximately 1 mM.

3. Electrochemical Measurement:

• Cell Assembly: Assemble the three-electrode cell with the polished working electrode, reference electrode, and counter electrode.

• Deaeration: Transfer the analyte solution to the electrochemical cell and purge with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert gas blanket over the solution throughout the experiment.

• Cyclic Voltammetry of Ferrocene:

  • Perform a cyclic voltammogram over a potential range that brackets the ferrocene/ferrocenium redox couple (e.g., from -0.5 V to +1.0 V vs. the reference electrode).

  • Record the anodic peak potential (Epa) and the cathodic peak potential (Epc) for the Fc/Fc⁺ couple.

  • Calculate the formal potential (E°') of ferrocene as E°' = (Epa + Epc) / 2. This value will serve as the internal reference (0 V vs. Fc/Fc⁺).

• Determination of the Electrochemical Window:

  • Perform a wide cyclic voltammetry scan on the electrolyte solution (without ferrocene initially, to see the solvent window, then with ferrocene to reference the limits).

  • Anodic Limit: Start the scan from the open-circuit potential (OCP) and scan towards more positive potentials until a sharp, irreversible increase in current is observed. This indicates the oxidation of the nitrate anion or the solvent. Record this potential.

  • Cathodic Limit: From the OCP, scan towards more negative potentials until a sharp, irreversible increase in current is observed. This signifies the reduction of the tetramethylammonium cation or the solvent. Record this potential.

• Data Analysis:

  • Reference the determined anodic and cathodic limits to the measured formal potential of the ferrocene/ferrocenium couple.

  • The electrochemical window is the potential difference between the referenced anodic and cathodic limits.

4. Visualization of the Experimental Workflow:

The following diagram illustrates the logical steps involved in the experimental validation process.

Workflow for validating the electrochemical window.

Logical Relationship of Key Experimental Steps

The successful determination of the electrochemical window relies on a series of interconnected steps, from careful preparation to precise measurement and accurate analysis.

References

• 1. Electrochemical window - Wikipedia [en.wikipedia.org]
• 2. Ferrocene as an internal standard for electrochemical measurements [authors.library.caltech.edu]
• 3. Referencing Electrochemical Data to an Internal Standard | Pine Research Instrumentation [pineresearch.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. experts.umn.edu [experts.umn.edu]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Comparative analysis of the solubility of different tetramethylammonium halides.

For researchers, scientists, and drug development professionals, the selection of appropriate salts and an understanding of their fundamental properties, such as solubility, are critical for a wide range of applications, from chemical synthesis to the formulation of pharmaceuticals. Tetramethylammonium (B1211777) halides—comprising the fluoride (B91410) (TMAF), chloride (TMAC), bromide (TMAB), and iodide (TMAI) salts—are a class of quaternary ammonium (B1175870) compounds frequently utilized for their properties as electrolytes, phase-transfer catalysts, and chemical reagents.[1] Their solubility in aqueous solutions is a key parameter influencing their utility. This guide provides a comparative analysis of the aqueous solubility of these four halides, supported by available experimental data and detailed methodologies for solubility determination.

Quantitative Solubility Data

Tetramethylammonium Halide	Chemical Formula	Molar Mass ( g/mol )	Solubility in Water	Temperature (°C)	Reference
Tetramethylammonium Fluoride	(CH₃)₄NF	93.15	Highly Soluble	Not Specified	[1][2]
Tetramethylammonium Chloride	(CH₃)₄NCl	109.60	>100 g / 100 g	20	[1]
Tetramethylammonium Bromide	(CH₃)₄NBr	154.05	55 g / 100 g	20	[1]
Tetramethylammonium Iodide	(CH₃)₄NI	201.05	Sparingly Soluble (0.262 M)	25	[1][3]

Note: "Highly Soluble" for TMAF indicates that precise quantitative limits are not consistently reported, but it is known to have very high solubility in water. The solubility for TMAI is reported in molarity (M), which can be converted to g/100 mL for comparison, equating to approximately 5.27 g / 100 mL.

The trend in solubility can be attributed to several factors, including the lattice energy of the salt and the hydration energy of the individual ions. For smaller anions like fluoride, the strong hydration of the anion by water molecules can overcome the lattice energy, leading to high solubility.[2] As the anion size increases (and its charge density decreases), the hydration energy becomes less favorable, resulting in lower solubility for the bromide and iodide salts.

Experimental Protocol for Solubility Determination

The accurate determination of the solubility of hygroscopic salts like tetramethylammonium halides requires careful experimental technique to account for their tendency to absorb moisture from the atmosphere.[4] The isothermal equilibrium method is a robust and widely used technique.

Objective: To determine the solubility of a tetramethylammonium halide in water at a specific temperature.

Apparatus:

• Constant temperature water bath or shaker

• Analytical balance (accurate to ±0.1 mg)

• Vials or flasks with airtight seals (e.g., screw-cap vials with PTFE-lined septa)

• Centrifuge

• Drying oven

• Desiccator

• Calibrated volumetric flasks and pipettes

• Syringe filters (0.45 µm pore size)

Procedure:

• Sample Preparation: An excess amount of the tetramethylammonium halide salt is added to a known mass or volume of deionized water in a sealed vial. The presence of undissolved solid at the end of the equilibration period is crucial to ensure saturation.

• Equilibration: The vials are placed in a constant temperature water bath or shaker set to the desired temperature. The mixture is agitated for a sufficient period to ensure that equilibrium is reached. This can range from 24 to 72 hours, depending on the salt and the temperature.

• Phase Separation: After equilibration, the vials are allowed to stand undisturbed at the constant temperature to allow the excess solid to settle. If necessary, centrifugation at the same temperature can be used to facilitate the separation of the solid and liquid phases.

• Sample Extraction: A sample of the supernatant (the clear saturated solution) is carefully withdrawn using a pre-heated or pre-cooled syringe to match the equilibration temperature, to avoid any temperature-induced precipitation. The syringe should be fitted with a filter to remove any fine, suspended particles.

• Gravimetric Analysis: A known mass of the clear, saturated solution is transferred to a pre-weighed container. The solvent (water) is then evaporated in a drying oven at a temperature below the decomposition point of the salt (typically 80-100 °C). The container is then cooled in a desiccator and weighed. This process of heating, cooling, and weighing is repeated until a constant mass is achieved.

• Calculation of Solubility: The solubility is calculated as the mass of the dissolved salt per 100 g of the solvent (water).

Factors Influencing Solubility

The solubility of tetramethylammonium halides is primarily influenced by the interplay between the lattice energy of the salt and the hydration enthalpy of its constituent ions. The following diagram illustrates the logical relationship between the properties of the halide anion and the resulting solubility of the tetramethylammonium salt.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Benchmarking the performance of Tetramethylammonium nitrate in specific organic reactions.

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is a critical determinant of reaction efficiency, yield, and overall process viability. Tetramethylammonium (B1211777) nitrate (B79036), a quaternary ammonium (B1175870) salt, finds application as a phase transfer catalyst (PTC) in various organic reactions. This guide provides an objective comparison of its anticipated performance against commonly used alternatives in two key reaction classes: nucleophilic substitution and oxidation. The comparisons are supported by experimental data for analogous catalysts and established principles of phase transfer catalysis.

Nucleophilic Substitution: The Williamson Ether Synthesis

The Williamson ether synthesis, a robust S(_N)2 reaction for the formation of ethers from an alkoxide and an alkyl halide, is often accelerated by phase transfer catalysts. These catalysts facilitate the transfer of the alkoxide nucleophile from an aqueous or solid phase into the organic phase containing the alkyl halide.

The following table summarizes representative data for the Williamson ether synthesis using tetrabutylammonium (B224687) bromide (TBAB), a commonly employed and more lipophilic alternative.

Table 1: Performance of Tetrabutylammonium Bromide (TBAB) in the Williamson Ether Synthesis

Reactant 1	Reactant 2	Catalyst (mol%)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
4-Ethylphenol	Methyl iodide	TBAB (catalytic amount)	Water	65	1	Not specified
Sodium Phenoxide	n-Butyl Bromide	TBAB (10)	Toluene / Water	70	4	65.8

Based on the principles of phase transfer catalysis, it is anticipated that tetramethylammonium nitrate would exhibit lower efficiency compared to tetrabutylammonium bromide in this reaction under similar conditions due to its lower lipophilicity. However, it may still serve as a viable, albeit potentially slower, catalyst.

Experimental Protocol: Phase Transfer-Catalyzed Williamson Ether Synthesis

This protocol is a generalized procedure and can be adapted for use with various phase transfer catalysts, including tetramethylammonium nitrate.

Materials:

• Alkyl halide (e.g., 1-bromobutane)

• Phenol (B47542) or alcohol

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Tetramethylammonium nitrate or alternative phase transfer catalyst (e.g., Tetrabutylammonium bromide)

• Anhydrous organic solvent (e.g., toluene, dichloromethane)

• Deionized water

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenol or alcohol in the organic solvent.

• Add an aqueous solution of sodium hydroxide to the flask.

• Add the phase transfer catalyst (typically 1-10 mol% relative to the limiting reagent).

• With vigorous stirring, add the alkyl halide to the reaction mixture.

• Heat the mixture to the desired reaction temperature (e.g., 50-100 °C) and maintain for the required reaction time (typically 1-8 hours).[2]

• Monitor the reaction progress by a suitable technique (e.g., TLC, GC).

• Upon completion, cool the reaction mixture to room temperature and separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by a suitable method (e.g., distillation, chromatography).

Caption: A typical workflow for the Williamson ether synthesis.

Oxidation Reactions: Oxidation of Alcohols

Phase transfer catalysts are also employed in oxidation reactions, often in conjunction with an oxidizing agent such as potassium permanganate (B83412) (KMnO(_4)). The catalyst facilitates the transfer of the oxidant from the aqueous phase to the organic phase where the alcohol is dissolved.

The following table presents data for the oxidation of benzyl (B1604629) alcohol catalyzed by benzyltrimethylammonium (B79724) tribromide, a related quaternary ammonium salt.

Table 2: Benzyltrimethylammonium Tribromide-Catalyzed Oxidation of Alcohols

Substrate	Product	Time (h)	Yield (%)
Benzyl alcohol	Benzaldehyde	0.5	95
4-Methylbenzyl alcohol	4-Methylbenzaldehyde	1.0	92
4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	1.5	90
4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	2.0	85
Cinnamyl alcohol	Cinnamaldehyde	0.75	93
1-Phenylethanol	Acetophenone	1.5	90
Cyclohexanol	Cyclohexanone	2.5	88

Data sourced from a study on benzyltrimethylammonium tribromide-catalyzed oxidation.[3]

Given the structural similarities, tetramethylammonium nitrate, when paired with a suitable oxidant, could potentially catalyze similar transformations, although its efficiency may vary.

Experimental Protocol: Phase Transfer-Catalyzed Oxidation of an Alcohol

This generalized protocol can be adapted for the oxidation of various alcohols using a phase transfer catalyst like tetramethylammonium nitrate.

Materials:

• Alcohol (e.g., benzyl alcohol)

• Oxidizing agent (e.g., potassium permanganate)

• Tetramethylammonium nitrate or alternative phase transfer catalyst

• Organic solvent (e.g., dichloromethane, toluene)

• Deionized water

• Sodium bisulfite (for quenching excess oxidant)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask, dissolve the alcohol and the phase transfer catalyst in the organic solvent.

• Prepare an aqueous solution of the oxidizing agent.

• With vigorous stirring, add the aqueous oxidant solution to the organic solution at a controlled temperature (e.g., 0 °C to room temperature).

• Continue stirring vigorously for the required reaction time.

• Monitor the reaction by TLC or GC.

• Once the reaction is complete, quench any excess oxidant by adding a saturated aqueous solution of sodium bisulfite until the color of the permanganate is discharged.

• Separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting aldehyde or ketone by an appropriate method.

Caption: General mechanism of phase transfer catalyzed oxidation.

Conclusion

While direct, quantitative performance data for tetramethylammonium nitrate in specific, named organic reactions is limited in the available literature, a comparative analysis can be drawn from the performance of structurally related quaternary ammonium salts and the fundamental principles of phase transfer catalysis. The lipophilicity of the catalyst's cation is a crucial factor, suggesting that tetramethylammonium nitrate may be a less potent catalyst than its longer-chain alkylammonium counterparts like tetrabutylammonium bromide in many applications. However, it may still offer a viable catalytic option, particularly where its higher water solubility could be advantageous or when cost is a primary consideration. The provided experimental protocols offer a starting point for the empirical evaluation of tetramethylammonium nitrate in nucleophilic substitution and oxidation reactions, allowing researchers to benchmark its performance directly against other catalysts in their specific systems.

References

• 1. benchchem.com [benchchem.com]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Tetramethylammonium Nitrate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Tetramethylammonium (B1211777) nitrate (B79036) is a chemical compound that requires careful handling and disposal due to its hazardous properties. Adherence to proper disposal procedures is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides a comprehensive, step-by-step approach to the safe disposal of tetramethylammonium nitrate, aligning with standard laboratory safety protocols.

Key Safety and Hazard Information

Tetramethylammonium nitrate is classified as a hazardous substance. It is an oxidizer that may intensify fire and can cause skin and serious eye irritation, as well as respiratory irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area, away from combustible materials, heat, sparks, open flames, and hot surfaces.[1][2]

Property	Data	Reference
Chemical Formula	C4H12N2O3	[3]
Molecular Weight	136.15 g/mol	[3]
Appearance	White to light yellow crystalline solid	[2][3]
Hazard Class	5.1 (Oxidizing Solid)	[2]
UN Number	1479	[2]
Signal Word	Danger	[1][2]
InChI Key	QGPVYHSXZFOSRL-UHFFFAOYSA-N	[2]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe and compliant disposal of tetramethylammonium nitrate waste.

1. Waste Identification and Segregation:

• Characterize the Waste: Identify the waste stream as solid tetramethylammonium nitrate or a solution containing it.

• Segregate the Waste: Do not mix tetramethylammonium nitrate waste with other chemical waste streams, especially combustible materials, strong reducing agents, strong acids, or finely powdered metals.[1][4] Collect it in a designated and properly labeled hazardous waste container.[5]

2. Personal Protective Equipment (PPE):

• Before handling the waste, ensure you are wearing the appropriate PPE:

  • Nitrile gloves[6]

  • Chemical splash goggles and a face shield[1][5]

  • A fully buttoned lab coat[6]

  • In case of dust, use a NIOSH/MSHA approved respirator.[1]

3. Containerization:

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container for waste collection. The container must have a secure, tight-fitting lid.[6][7]

• Label the Container: As soon as the first drop of waste is added, affix a completed hazardous waste label to the container.[6][8] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Tetramethylammonium nitrate"

  • The specific hazard warnings (e.g., "Oxidizer," "Irritant")

  • The date the waste was first added to the container

  • The name and contact information of the generating laboratory or researcher

4. Waste Accumulation and Storage:

• Storage Location: Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.[9]

• Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Do not store it near combustible materials.[1]

• Prevent Spills: Use secondary containment to prevent spills.

5. Disposal Request and Pickup:

• Arrange for Disposal: Once the waste container is full (no more than 90% capacity) or has been accumulating for a predetermined time limit (consult your institution's hazardous waste management guidelines), arrange for its disposal.

• Contact a Certified Vendor: The disposal of tetramethylammonium nitrate must be handled by an approved and certified hazardous waste disposal company.[1] Your institution's Environmental Health and Safety (EHS) office will have established procedures for this.

• Documentation: Complete all necessary paperwork for the waste pickup, ensuring an accurate description of the waste.

6. Spill and Emergency Procedures:

• Small Spills: For a small spill, and if you are trained to do so, you can clean it up.[6]

  • Wear appropriate PPE.

  • Avoid generating dust.[10]

  • Sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

  • If it is a liquid, soak it up with an inert absorbent material and place it in a sealed container for disposal.[1]

• Large Spills: In the event of a large spill, evacuate the area immediately and contact your institution's EHS or emergency response team.[6]

• Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also under the eyelids.[1]

  • Inhalation: Move the person to fresh air.[1]

  • In all cases of exposure, seek immediate medical attention.[1]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of tetramethylammonium nitrate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. chemimpex.com [chemimpex.com]
• 4. fishersci.com [fishersci.com]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. nswai.org [nswai.org]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Essential Safety and Logistical Information for Handling Tetramethylammonium Nitrate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling reactive compounds such as Tetramethylammonium nitrate (B79036). This document provides crucial safety protocols and logistical plans for the handling and disposal of this chemical, grounded in established safety data.

Chemical Identification and Hazards

Property	Value	References
CAS Number	1941-24-8	[1][2][3]
Molecular Formula	C4H12N2O3	[2]
Molecular Weight	136.15 g/mol	[2]
Appearance	White to light yellow crystalline solid	[2]
Hazard Class	Oxidizing solid, Category 2	[1][4][5]
Signal Word	Danger	[1][3]

Tetramethylammonium nitrate is classified as a hazardous chemical and a strong oxidizer.[1][4] It can intensify fires and may cause skin and serious eye irritation.[1][3][4][5] Inhalation may lead to respiratory irritation.[3][5]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Protection Type	Specification	References
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	[1][4]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[1]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. A dust mask type N95 (US) or type P3 (EN 143) respirator cartridges are recommended.	[1]

Handling and Storage

Proper handling and storage are critical to prevent accidents.

Aspect	Guideline	References
Ventilation	Use only outdoors or in a well-ventilated area. Ensure that eyewash stations and safety showers are close to the workstation location.	[1][4]
Handling	Wash face, hands, and any exposed skin thoroughly after handling. Avoid breathing dust. Keep away from heat, sparks, open flames, and hot surfaces. Keep away from clothing and other combustible materials.	[1][4][6]
Storage	Store in a tightly closed container in a cool, dry, well-ventilated place. Store locked up. Do not store near combustible materials.	[1][4][6]
Incompatible Materials	Strong reducing agents, combustible materials, strong oxidizing agents, strong acids, and finely powdered metals.	[1][4]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First-Aid Procedure	References
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.	[1][4][6][7]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash before reuse. If skin irritation occurs, get medical advice/attention.	[1][4][6][7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.	[1][4][6]
Ingestion	Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water if the person is conscious and alert. Get medical attention immediately.	[6][8]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

In case of a spill, immediately notify safety personnel.[9] Avoid generating dust and remove all sources of ignition.[6] Use appropriate PPE, including respiratory protection. Spilled material should be swept up or vacuumed and placed into a suitable, closed container for disposal.[6] If the material is mixed with combustibles, it should not be allowed to dry and should be mixed with additional water before collection.[9]

Waste disposal must be conducted in accordance with federal, state, and local regulations.[9] Chemical waste generators must determine if the discarded chemical is classified as a hazardous waste.[1] Dispose of the contents/container to an approved waste disposal plant.[1][4] Do not empty into drains.[1]

Experimental Workflow: Handling Tetramethylammonium Nitrate

Caption: Logical workflow for the safe handling and disposal of Tetramethylammonium nitrate.

References

• 1. fishersci.com [fishersci.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. Page loading... [guidechem.com]
• 6. Tetraethylammonium nitrate(1941-26-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. AMMONIUM NITRATE [www2.atmos.umd.edu]
• 9. dataviewers.tdec.tn.gov [dataviewers.tdec.tn.gov]